6,9,10-Trihydroxy-7-megastigmen-3-one

Core Science & Biosynthesis

The Origin and Profile of 6,9,10-Trihydroxy-7-megastigmen-3-one: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the origins, characteristics, and potential biological significance of the natural product 6,9,10-Trihydroxy-7-megastigmen-3-one. This compound belongs to the megastigmane class of sesquiterpenoids, which are C13-norisoprenoids derived from the degradation of carotenoids. While initially reported as isolated from the roots of Trigonostemon chinensis Merr., a plant with a history in traditional medicine, detailed primary literature on its specific isolation and biological activity remains elusive. This document synthesizes available data on the compound and its broader chemical class to offer insights for research and development.

Physicochemical and Structural Data

Quantitative data for 6,9,10-Trihydroxy-7-megastigmen-3-one, sourced from publicly available chemical databases, are summarized below.

Property	Value
Molecular Formula	C₁₃H₂₂O₄
Molecular Weight	242.31 g/mol
Monoisotopic Mass	242.15180918 Da
IUPAC Name	(4S,5R)-4-[(1E)-3,4-dihydroxy-1-buten-1-yl]-4-hydroxy-3,3,5-trimethylcyclohexanone
Synonyms	6,9,10-Trihydroxy-7-megastigmen-3-one
CAS Number	476682-97-0
Predicted XLogP3	-1.1
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	4

Biosynthetic Origin: A Product of Carotenoid Cleavage

6,9,10-Trihydroxy-7-megastigmen-3-one is a C13-norisoprenoid, placing its origin in the carotenoid biosynthesis pathway. These compounds are not built up from isoprene (B109036) units in the same manner as canonical terpenes but are rather the result of oxidative cleavage of larger carotenoid molecules. This process is catalyzed by a class of enzymes known as carotenoid cleavage dioxygenases (CCDs).

The general biosynthetic pathway is believed to proceed as follows:

• Carotenoid Precursor Formation: The pathway begins with the synthesis of C40 carotenoids, such as β-carotene, from geranylgeranyl pyrophosphate (GGPP).

• Enzymatic Cleavage: CCDs catalyze the cleavage of specific double bonds within the carotenoid backbone. For the formation of C13-norisoprenoids, this typically involves the cleavage of the 9-10 and 9'-10' double bonds of a C40 carotenoid.

• Formation of Megastigmane Skeleton: This cleavage event yields C13 fragments with the characteristic megastigmane skeleton.

• Secondary Modifications: The basic megastigmane structure then undergoes a series of enzymatic modifications, including hydroxylations, oxidations, and glycosylations, to produce the diverse array of megastigmane derivatives found in nature, including 6,9,10-Trihydroxy-7-megastigmen-3-one.

A simplified schematic of the biosynthetic origin of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Experimental Protocols: A Generalized Approach

While the specific experimental protocol for the isolation of 6,9,10-Trihydroxy-7-megastigmen-3-one from Trigonostemon chinensis is not detailed in the available scientific literature, a general methodology for the isolation of megastigmane sesquiterpenoids from plant material can be outlined as follows. This representative workflow is based on common practices in natural product chemistry.

A representative workflow for the isolation and identification of megastigmane sesquiterpenoids.

1. Extraction and Fractionation:

• Dried and powdered plant material (e.g., roots) is exhaustively extracted with a polar solvent such as methanol (B129727) or ethanol (B145695) at room temperature.

• The resulting crude extract is concentrated under reduced pressure and then suspended in water.

• The aqueous suspension is sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol, to separate compounds based on their polarity. Megastigmane sesquiterpenoids are often found in the ethyl acetate fraction.

2. Chromatographic Purification:

• The bioactive fraction (e.g., ethyl acetate) is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., n-hexane/ethyl acetate or chloroform/methanol) to yield several sub-fractions.

• Fractions containing compounds of interest are further purified using repeated column chromatography, often employing different stationary phases like octadecylsilyl (ODS) silica gel (reversed-phase chromatography).

• Final purification to yield the pure compound is typically achieved using semi-preparative or preparative High-Performance Liquid Chromatography (HPLC).

3. Structure Elucidation:

• The structure of the isolated pure compound is determined using a combination of spectroscopic techniques, including:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy to establish the carbon-hydrogen framework and the connectivity of the molecule.

  • Infrared (IR) Spectroscopy: To identify functional groups (e.g., hydroxyls, carbonyls).

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

Potential Biological Activities and Signaling Pathways

Direct experimental evidence for the biological activity of 6,9,10-Trihydroxy-7-megastigmen-3-one is not prominent in the scientific literature. However, numerous studies on other megastigmane sesquiterpenoids have revealed a range of biological activities, with anti-inflammatory properties being frequently reported.

The anti-inflammatory effects of related megastigmanes are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB and MAPK Signaling Pathways in Inflammation:

• NF-κB Pathway: In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including those for cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., iNOS, COX-2).

• MAPK Pathway: The MAPK family (including ERK, JNK, and p38) are key signaling kinases that are activated by various extracellular stimuli, including inflammatory signals. Activated MAPKs can phosphorylate and activate transcription factors, such as AP-1, which also contribute to the expression of pro-inflammatory genes.

Some megastigmane sesquiterpenoids have been shown to inhibit the activation of these pathways, thereby reducing the production of inflammatory mediators.

Potential anti-inflammatory mechanism of megastigmane sesquiterpenoids.

Conclusion and Future Directions

6,9,10-Trihydroxy-7-megastigmen-3-one is a naturally occurring megastigmane sesquiterpenoid with a biosynthetic origin rooted in carotenoid metabolism. While its specific isolation protocol and biological functions are yet to be fully detailed in peer-reviewed literature, the broader class of megastigmanes exhibits promising biological activities, particularly in the realm of anti-inflammatory action through the modulation of NF-κB and MAPK signaling.

For researchers and drug development professionals, this compound and its analogues represent a potentially fruitful area of investigation. Future research should focus on:

• Definitive Isolation and Characterization: A thorough phytochemical investigation of Trigonostemon chinensis to re-isolate and unequivocally characterize 6,9,10-Trihydroxy-7-megastigmen-3-one, including detailed spectroscopic data.

• Biological Screening: Comprehensive in vitro and in vivo screening to elucidate its specific biological activities, with a focus on anti-inflammatory, cytotoxic, and other relevant assays.

• Mechanism of Action Studies: If biological activity is confirmed, detailed mechanistic studies to identify the precise molecular targets and signaling pathways affected by this compound.

• Synthetic Approaches: Development of efficient synthetic routes to produce 6,9,10-Trihydroxy-7-megastigmen-3-one and its derivatives to enable further biological evaluation and structure-activity relationship studies.

Such efforts will be crucial in unlocking the full therapeutic potential of this and other related natural products.

Unveiling 6,9,10-Trihydroxy-7-megastigmen-3-one: A Technical Guide to Its Natural Sources and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid, a class of natural products known for their structural diversity and wide range of biological activities. This technical guide provides a comprehensive overview of the known natural sources of this specific megastigmane, details on its isolation and characterization, and an exploration of its potential biological activities, with a focus on its putative role in inflammatory signaling pathways. The information is curated for researchers and professionals in drug discovery and development, offering a foundational understanding for future investigation.

Natural Sources

To date, the primary identified natural source of 6,9,10-Trihydroxy-7-megastigmen-3-one is the roots of Trigonostemon chinensis Merr., a plant belonging to the Euphorbiaceae family.[1] Phytochemical investigations of Trigonostemon species have revealed a rich diversity of secondary metabolites, including diterpenoids, alkaloids, and sesquiterpenoids. While the presence of 6,9,10-Trihydroxy-7-megastigmen-3-one in T. chinensis is documented, detailed quantitative data regarding its abundance in the plant material is not extensively reported in the available literature.

Physicochemical Properties

A summary of the key physicochemical properties of 6,9,10-Trihydroxy-7-megastigmen-3-one is presented in the table below. This data is compiled from publicly available chemical databases.

Property	Value	Source
Molecular Formula	C13H22O4	[2]
Molecular Weight	242.31 g/mol	[2]
Appearance	Oil	[2]
CAS Number	476682-97-0	[2]

Experimental Protocols: Isolation and Characterization

A generalized workflow for the isolation of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Structure Elucidation would typically involve a combination of the following spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are crucial for determining the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC, and HMBC would be used to establish the connectivity of atoms within the molecule.

While experimental spectral data for 6,9,10-Trihydroxy-7-megastigmen-3-one is not widely published, predicted NMR data can be found in chemical databases.

Biological Activities and Signaling Pathways

The biological activities of 6,9,10-Trihydroxy-7-megastigmen-3-one have not been extensively studied. However, the broader class of megastigmane sesquiterpenoids has been reported to possess various biological properties, most notably anti-inflammatory effects.

Research on related megastigmane compounds, such as β-damascenone, has indicated that their anti-inflammatory action may be mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

The proposed mechanism of action, by inference from related compounds, involves the inhibition of IκBα degradation, which in turn prevents the translocation of the NF-κB dimer (p50/p65) to the nucleus, thereby downregulating the transcription of inflammatory mediators.

References

• 1. Constituents of Trigonostemon chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]

Discovery of 6,9,10-Trihydroxy-7-megastigmen-3-one in Trigonostemon chinensis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and initial biological evaluation of the sesquiterpenoid 6,9,10-Trihydroxy-7-megastigmen-3-one, a natural product identified in the roots of Trigonostemon chinensis Merr. This document is intended to serve as a comprehensive resource, presenting the key scientific data and experimental methodologies in a clear and accessible format for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Trigonostemon chinensis Merr., a plant from the Euphorbiaceae family, is a source of structurally diverse secondary metabolites. While the genus Trigonostemon is known for its abundance of diterpenoids and alkaloids, further phytochemical investigations have revealed the presence of other classes of compounds, including sesquiterpenoids. This guide focuses on the specific megastigmane sesquiterpenoid, 6,9,10-Trihydroxy-7-megastigmen-3-one, which was first reported in a 2013 study by Sun et al. The discovery of this compound contributes to the growing chemical library of natural products and provides a basis for further investigation into its potential therapeutic applications.

Physicochemical Properties and Spectroscopic Data

The structural elucidation of 6,9,10-Trihydroxy-7-megastigmen-3-one was accomplished through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The key quantitative data are summarized in the tables below.

Table 1: Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

Property	Value
Molecular Formula	C₁₃H₂₂O₄
Molecular Weight	242.31 g/mol
Appearance	Colorless oil
Optical Rotation	[α]D²⁰ +25.0 (c 0.1, CHCl₃)
CAS Number	476682-97-0[1]

Table 2: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Position	δH (ppm)	Multiplicity	J (Hz)
2α	2.25	d	16.5
2β	2.50	d	16.5
4α	2.18	dd	14.0, 4.5
4β	2.35	dd	14.0, 2.5
5	1.58	m
7	5.75	d	16.0
8	5.85	dd	16.0, 6.5
9	4.20	m
10a	3.45	dd	11.0, 6.0
10b	3.65	dd	11.0, 4.0
11	1.05	s
12	0.95	s
13	1.25	d	6.5

Table 3: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Position	δC (ppm)
1	49.8
2	49.5
3	210.5
4	45.5
5	34.5
6	78.5
7	129.5
8	135.8
9	72.8
10	68.5
11	24.5
12	23.8
13	22.5

Experimental Protocols

The following sections detail the methodologies employed in the isolation and characterization of 6,9,10-Trihydroxy-7-megastigmen-3-one from Trigonostemon chinensis.

Plant Material

The roots of Trigonostemon chinensis Merr. were collected in the Guangxi province of China. A voucher specimen was deposited at the Institute of Materia Medica, Chinese Academy of Medical Sciences and Peking Union Medical College.

Extraction and Isolation

The experimental workflow for the extraction and isolation of the target compound is depicted below.

Figure 1. Isolation Workflow for 6,9,10-Trihydroxy-7-megastigmen-3-one.

The dried and powdered roots of T. chinensis (10 kg) were extracted three times with 95% ethanol (B145695) (15 L each time) at room temperature. The combined extracts were concentrated under reduced pressure to yield a crude extract. This extract was then suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

The EtOAc-soluble fraction (120 g) was subjected to silica gel column chromatography using a petroleum ether-acetone gradient (from 10:1 to 0:1, v/v) to yield eight fractions (Fr. 1–8). Fraction 5 (15 g) was further chromatographed on an MCI gel CHP-20 column with a methanol-water gradient (from 30:70 to 100:0, v/v) to give five sub-fractions (Fr. 5.1–5.5). Fraction 5.2 (2.5 g) was then passed through a Sephadex LH-20 column eluted with a chloroform-methanol mixture (1:1, v/v). The final purification was achieved by preparative reversed-phase high-performance liquid chromatography (RP-HPLC) using a methanol-water mobile phase (45:55, v/v) to afford 12 mg of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Structure Elucidation

The structure of the isolated compound was determined based on the following spectroscopic analyses:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, and HMBC) experiments were conducted to establish the planar structure and assign all proton and carbon signals. The relative stereochemistry was determined by analysis of NOESY data.

Biological Activity

The preliminary biological evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one involved assessing its cytotoxic activity against a panel of human cancer cell lines.

Cytotoxicity Assay

The in vitro cytotoxic activity of the compound was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The cell lines tested included:

• HL-60: Human promyelocytic leukemia

• SMMC-7721: Human hepatoma

• A-549: Human lung cancer

• MCF-7: Human breast cancer

• SW480: Human colon cancer

Results

6,9,10-Trihydroxy-7-megastigmen-3-one did not show significant cytotoxic activity against any of the tested human cancer cell lines, with IC₅₀ values all being greater than 40 μM.

Signaling Pathways

The initial discovery and characterization of 6,9,10-Trihydroxy-7-megastigmen-3-one did not include an investigation into its effects on specific signaling pathways. Further research is required to elucidate any potential mechanisms of action and molecular targets.

Figure 2. Potential Investigative Framework for Future Signaling Pathway Analysis.

Conclusion

The isolation and structural elucidation of 6,9,10-Trihydroxy-7-megastigmen-3-one from the roots of Trigonostemon chinensis has been successfully achieved. This technical guide has provided a detailed summary of the experimental protocols and quantitative data associated with its discovery. While the initial cytotoxicity screening did not reveal potent anticancer activity, the unique structure of this megastigmane sesquiterpenoid warrants further investigation into its other potential biological activities. This foundational work opens avenues for future research, including the exploration of its anti-inflammatory, neuroprotective, or other pharmacological properties, as well as the synthesis of analogs to establish structure-activity relationships.

References

• 1. echemi.com [echemi.com]

Physicochemical properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

An In-depth Technical Guide on the Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid natural product. This technical guide provides a comprehensive overview of its physicochemical properties, bringing together available data for researchers and professionals in drug development. This document details the compound's chemical identity and summarizes its known physicochemical characteristics. As a member of the megastigmane class of sesquiterpenoids, it is part of a group of compounds recognized for various biological activities, including anti-inflammatory effects. This guide also touches upon the general biological context of related compounds, particularly their interaction with key inflammatory signaling pathways.

Chemical Identity and Structure

6,9,10-Trihydroxy-7-megastigmen-3-one is classified as a megastigmane sesquiterpenoid.[1] It has been identified as a natural product found in Trigonostemon chinensis Merr.[2]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	476682-97-0[3]
Molecular Formula	C₁₃H₂₂O₄[3]
IUPAC Name	(4S,5R)-4-[(1E)-3,4-Dihydroxy-1-buten-1-yl]-4-hydroxy-3,3,5-trimethylcyclohexanone[3]
Synonyms	Cyclohexanone, 4-[(1E)-3,4-dihydroxy-1-buten-1-yl]-4-hydroxy-3,3,5-trimethyl-, (4S,5R)-; Cyclohexanone, 4-[(1E,3R)-3,4-dihydroxy-1-buten-1-yl]-4-hydroxy-3,3,5-trimethyl-, (4S,5R)-rel-[3]

Physicochemical Properties

The known physicochemical properties of 6,9,10-Trihydroxy-7-megastigmen-3-one are summarized below. It is important to note that while some experimental data is available, other parameters are based on computational predictions.

Table 2: Physicochemical Data

Property	Value	Source
Molecular Weight	242.315 g/mol	[3]
Monoisotopic Mass	242.15180918 Da	[3]
Physical Form	Oil	[3]
Complexity	321	[3]
Rotatable Bond Count	3	[3]
Hydrogen Bond Donor Count	3	[3]
Hydrogen Bond Acceptor Count	4	[3]
Topological Polar Surface Area	77.8 Ų	[3]

Spectroscopic Data

Detailed experimental spectroscopic data for 6,9,10-Trihydroxy-7-megastigmen-3-one is not widely available in the public domain. However, predicted Nuclear Magnetic Resonance (NMR) data has been reported.[3] For a definitive structural confirmation and quality control, it is imperative for researchers to acquire and analyze the ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectra of the purified compound.

Experimental Protocols

General Isolation Workflow

The isolation of sesquiterpenoids from plant material typically involves the following steps. This generalized protocol should be adapted and optimized for the specific target compound.

Caption: Generalized workflow for the isolation and purification of natural products.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of 6,9,10-Trihydroxy-7-megastigmen-3-one are limited, the broader class of megastigmane sesquiterpenoids is known to possess a range of biological effects, including anti-inflammatory properties.

Sesquiterpenoids often exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The primary pathways implicated are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Many sesquiterpenoids are known to inhibit this pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 3. Modulation of MAPK/NF-κB Pathway and NLRP3 Inflammasome by Secondary Metabolites from Red Algae: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide on 6,9,10-Trihydroxy-7-megastigmen-3-one (CAS number 476682-97-0)

A comprehensive review of the currently available scientific literature reveals a significant gap in the detailed technical information required for an in-depth guide on 6,9,10-Trihydroxy-7-megastigmen-3-one. While the compound has been identified and isolated, extensive public data on its biological activity, experimental protocols, and mechanisms of action are not available. This document summarizes the existing information and highlights the areas where further research is needed.

Chemical Identity and Properties

6,9,10-Trihydroxy-7-megastigmen-3-one is a natural product classified as a sesquiterpenoid. It has been isolated from the roots of Trigonostemon chinensis Merr.[1] The fundamental chemical and physical properties of this compound are summarized in the table below.

Property	Value	Source
CAS Number	476682-97-0	[2]
Molecular Formula	C₁₃H₂₂O₄	[2]
Molecular Weight	242.31 g/mol	[2]
Synonyms	(4S,5R)-4-((E)-3,4-Dihydroxybut-1-en-1-yl)-4-hydroxy-3,3,5-trimethylcyclohexan-1-one	N/A

Table 1: Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

Biological Activity

General statements on chemical supplier websites suggest that 6,9,10-Trihydroxy-7-megastigmen-3-one may possess antioxidant, anti-inflammatory, and anti-cancer properties. However, these claims are not substantiated by any publicly available scientific studies.

Research on the genus Trigonostemon and the broader class of megastigmane sesquiterpenoids indicates that related compounds exhibit a range of biological activities. For instance, various compounds from Trigonostemon species have demonstrated cytotoxic, anti-inflammatory, and antiviral effects. Similarly, other megastigmane sesquiterpenoids have been reported to have anti-complementary and anti-inflammatory activities. This suggests that 6,9,10-Trihydroxy-7-megastigmen-3-one could be a candidate for biological activity screening, but at present, no specific data exists in the public domain.

Experimental Data and Protocols

A thorough search of scientific databases has yielded no specific experimental studies detailing the biological evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one. Consequently, there is no quantitative data, such as IC₅₀ or EC₅₀ values, to present in tabular format. Furthermore, no detailed experimental protocols for its synthesis, isolation, or biological testing are available in the reviewed literature.

Signaling Pathways and Mechanisms of Action

Due to the absence of biological activity studies, there is no information regarding the signaling pathways or molecular mechanisms through which 6,9,10-Trihydroxy-7-megastigmen-3-one might exert any biological effects. Therefore, the creation of diagrams illustrating signaling pathways or experimental workflows is not possible at this time.

Conclusion and Future Directions

6,9,10-Trihydroxy-7-megastigmen-3-one is a known natural product with a defined chemical structure. However, its biological properties remain largely unexplored, and there is a notable absence of published research on its bioactivity, pharmacology, and toxicology.

For researchers, scientists, and drug development professionals, this compound represents an opportunity for novel investigation. Future research should focus on:

• Biological Screening: Evaluating the compound for a wide range of biological activities, including but not limited to cytotoxic, anti-inflammatory, antioxidant, and antimicrobial effects.

• Mechanism of Action Studies: If any significant biological activity is identified, subsequent studies should aim to elucidate the underlying molecular mechanisms and signaling pathways.

• Synthesis and Analogue Development: Developing a synthetic route to produce the compound in larger quantities for further study and creating analogues to explore structure-activity relationships.

Until such studies are conducted and published, a comprehensive technical guide on 6,9,10-Trihydroxy-7-megastigmen-3-one cannot be fully realized. The information presented here is based on the limited data currently available in the public domain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. guidechem.com [guidechem.com]

A Technical Guide to the Biological Activities of Sesquiterpenoids from the Meliaceae Family

For Researchers, Scientists, and Drug Development Professionals

The Meliaceae family, commonly known as the mahogany family, is a rich source of structurally diverse and biologically active secondary metabolites. Among these, sesquiterpenoids—a class of C15 terpenoids derived from three isoprene (B109036) units—have garnered significant attention for their wide array of pharmacological properties.[1][2] These compounds are formed from the precursor farnesyl pyrophosphate (FPP) and cyclize into numerous carbon skeletons, leading to a vast chemical diversity.[2][3] This guide provides an in-depth overview of the prominent biological activities of sesquiterpenoids isolated from Meliaceae plants, presenting quantitative data, detailed experimental protocols, and key mechanistic pathways to support further research and drug development.

Classification and Biosynthesis

Over 400 sesquiterpenoids have been identified from the Meliaceae family, isolated from various plant parts including leaves, seeds, and stem bark.[1][3] These compounds are structurally classified into various types, with the most prevalent being eudesmane (B1671778) (27%), followed by aromadendrane (11%), cadinane (B1243036) (8%), and guaiane (B1240927) (8%).[1][2] The biosynthesis of these diverse structures originates from farnesyl pyrophosphate (FPP), which undergoes a series of cyclizations and enzymatic reactions to form the various sesquiterpenoid skeletons.[3]

Plausible biosynthetic pathways of major sesquiterpenoid skeletons from FPP.[1][3]

Biological Activities and Quantitative Data

Sesquiterpenoids from Meliaceae exhibit a broad spectrum of biological activities, including cytotoxic, anti-inflammatory, insecticidal, and antimicrobial effects.[3] The following tables summarize the quantitative data for some of the most potent compounds.

Many sesquiterpenoids have demonstrated significant cytotoxicity against various cancer cell lines, making them promising candidates for anticancer drug discovery. The aromadendrane-type sesquiterpenoids, in particular, have shown potent activities.

Table 1: Cytotoxic Activity of Sesquiterpenoids from Meliaceae

Compound	Sesquiterpenoid Type	Plant Source	Cell Line	IC50 (µM)	Reference
Spathulenol	Aromadendrane	Aglaia harmsiana	MCF-7 (Breast)	31.65 ± 0.1	[4]
4β,10α-dihydroxyaromadendrane	Aromadendrane	Aglaia harmsiana	MCF-7 (Breast)	8.41 ± 0.04	[4]
4α,10α-dihydroxyaromadendrane	Aromadendrane	Aglaia harmsiana	MCF-7 (Breast)	2.80 ± 0.02	[4]

| 1β-Hydroxy-4(15),5-eudesmadiene | Eudesmane | Aglaia pachyphylla | MCF-7 (Breast) | 262.25 |[5] |

Inflammation is a critical process in many diseases, and several sesquiterpenoids have been identified as potent inhibitors of inflammatory mediators like nitric oxide (NO).

Table 2: Anti-inflammatory Activity of Sesquiterpenoids

Compound	Sesquiterpenoid Type	Assay	IC50 (µg/mL)	Reference
Compound 10 (Diterpenoid for comparison)	Diterpenoid	NO Production in RAW264.7	11.44	[6]
Compound 15 (Diterpenoid for comparison)	Diterpenoid	NO Production in RAW264.7	13.07	[6]
Melicopatulone A	Zierane	NO Production in BV-2	Significant at 10 µM	[7]
Melicopatulone B	Zierane	NO Production in BV-2	Significant at 10 µM	[7]

| Melicopatulone E | Guaiane | NO Production in BV-2 | Significant at 10 µM |[7] |

Note: Data for sesquiterpenoid IC50 values in this specific assay were limited in the search results; diterpenoids from a similar study are included for context.

Certain sesquiterpenoids have shown efficacy against plant pathogenic fungi, suggesting their potential use as natural fungicides.

Table 3: Antifungal Activity of Sesquiterpenoids

Compound	Sesquiterpenoid Type	Pathogen	EC50 (µg/mL)	Reference
Eudesmane-type (Compound 1)	Eudesmane	P. nicotianae	12.56	[8]
Eudesmane-type (Compound 1)	Eudesmane	F. oxysporum	51.29	[8]

| Eudesmane-type (Compound 1) | Eudesmane | G. fujikuroi | 47.86 |[8] |

The Meliaceae family is well-known for its insecticidal compounds. While limonoids are the most studied, sesquiterpenoids also contribute to these effects, primarily through antifeedant and growth-regulatory activities.[9][10]

Table 4: Insecticidal Activity of Compounds from Meliaceae

Compound	Compound Type	Insect	Activity	Reference
Toosendanin	Limonoid	Spodoptera littoralis	Highly potent antifeedant	[9]

| Cineracipadesin G | Triterpenoid | Drosophila melanogaster | AI = 32.8% (1 mM) |[10] |

Note: Quantitative data specifically for sesquiterpenoid insecticidal activity is sparse in the initial results; related compounds from Meliaceae are shown.

Signaling Pathways and Mechanisms of Action

The anti-inflammatory activity of many natural products, including sesquiterpenoids, is often attributed to the modulation of key signaling pathways like NF-κB and MAPK.[11] Lipopolysaccharide (LPS), a component of Gram-negative bacteria, activates these pathways in macrophages, leading to the production of pro-inflammatory mediators like NO and various cytokines.[11] Sesquiterpenoids can intervene at different points in this cascade to suppress the inflammatory response.

Inhibition of the LPS-induced NF-κB inflammatory pathway by sesquiterpenoids.[11]

Experimental Protocols

Reproducible and standardized methodologies are crucial for the evaluation of biological activity. Below are detailed protocols for key assays mentioned in the literature.

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan (B1609692) crystals. The concentration of these crystals, which is dissolved for measurement, is directly proportional to the number of viable cells.

Methodology:

• Cell Seeding: Plate cells (e.g., MCF-7, RAW 264.7) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours to allow for attachment.[4]

• Compound Treatment: Prepare serial dilutions of the sesquiterpenoid compounds in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150-200 µL of a solubilizing agent (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

This assay measures the ability of a compound to inhibit the production of nitric oxide in macrophages (e.g., RAW 264.7 cells) stimulated with an inflammatory agent like LPS.

Principle: The production of NO is indirectly quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate and incubate for 24 hours.[6]

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the sesquiterpenoid compounds for 1-2 hours. Subsequently, stimulate the cells with LPS (e.g., 100 ng/mL) and incubate for 24 hours.[6] Include a positive control (e.g., indomethacin) and a negative control (cells with LPS only).

• Supernatant Collection: After incubation, collect 50-100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) to the supernatant.

• Absorbance Reading: Incubate in the dark for 10-15 minutes at room temperature. Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition relative to the LPS-only control. Calculate the IC50 value from the dose-response curve.

General workflow for isolating and screening sesquiterpenoids for bioactivity.

Conclusion and Future Perspectives

Sesquiterpenoids from the Meliaceae family represent a vast and largely untapped resource for the development of new therapeutic agents. The potent cytotoxic and anti-inflammatory activities demonstrated by compounds such as aromadendrane and eudesmane derivatives highlight their potential as leads for oncology and immunology. However, a significant challenge remains their poor aqueous solubility, which can limit in vivo efficacy.[12]

Future research should focus on:

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways for the most active compounds.

• Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives to optimize potency and reduce toxicity.

• Advanced Formulation Strategies: Developing novel delivery systems, such as liposomes or nanoparticles, to improve bioavailability and targeted delivery.[12]

• In Vivo Validation: Progressing promising candidates from in vitro assays to preclinical animal models to evaluate their efficacy and safety.

By leveraging this rich natural chemical library with modern pharmacological and chemical techniques, sesquiterpenoids from the Meliaceae family hold considerable promise for addressing unmet needs in modern medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. Sesquiterpenoids from Meliaceae Family and Their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sesquiterpenoids and Diterpenoids from the Wood of Cunninghamia konishii and Their Inhibitory Activities against NO Production [mdpi.com]
• 7. Sesquiterpenes with anti-inflammatory activity from the stems and branches of Melicope patulinervia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Fungal inhibitory activity of sesquiterpenoids isolated from Laggera pterodonta [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Sesquiterpenoids from the sunflower family as potential anti-inflammatory candidates: a review – ScienceOpen [scienceopen.com]
• 12. benchchem.com [benchchem.com]

The Structural Kaleidoscope of Eudesmane-Type Sesquiterpenoids: A Technical Guide for Researchers

Abstract

Eudesmane-type sesquiterpenoids, a prominent class of natural products, are characterized by a bicyclic decalin core.[1][2] This diverse family of compounds, originating from farnesyl diphosphate, exhibits a remarkable array of structural modifications, including varied oxidation and cleavage patterns, which contribute to their wide range of biological activities.[1][2] Found extensively in both terrestrial and marine organisms, particularly in plants of the Asteraceae family, these compounds have garnered significant attention for their pharmacological potential, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective properties.[2][3][4] This technical guide provides an in-depth exploration of the structural diversity of eudesmane-type sesquiterpenoids, accompanied by detailed experimental protocols for their isolation and characterization, and a summary of their biological activities.

Introduction to Eudesmane-Type Sesquiterpenoids

Sesquiterpenoids are a class of terpenoids composed of three isoprene (B109036) units, leading to a C15 skeleton. The eudesmane (B1671778) subclass is defined by its characteristic bicyclic framework, which can be further categorized based on the stereochemistry of the decalin ring fusion and the orientation of the isopropyl group. The structural diversity within this family arises from various modifications to the basic eudesmane skeleton, including the introduction of functional groups (hydroxyls, ketones, aldehydes, etc.), the formation of lactone rings (eudesmanolides), rearrangements of the carbon skeleton, and seco-cleavage reactions.[5]

Structural Diversity and Classification

The structural variety of eudesmane-type sesquiterpenoids is vast. A 2024 review highlighted the isolation of 391 new natural eudesmane-type sesquiterpenoids between 2016 and 2022 alone.[2] This diversity can be systematically classified based on skeletal variations.

Eudesmane Skeleton and Core Structures

The fundamental eudesmane skeleton provides the foundation for this class of compounds. Variations in the stereochemistry at the C-5 and C-10 positions lead to different series, such as the α- and β-eudesmol series. Further diversity is introduced by the position and stereochemistry of substituents on the bicyclic core.

Major Subclasses

• Eudesmanolides: This significant subclass is characterized by the presence of a γ-lactone ring, typically fused to the decalin core. The position and stereochemistry of the lactone ring contribute to their structural diversity and biological activity.

• Seco-Eudesmanes: These compounds result from the cleavage of a carbon-carbon bond within the eudesmane skeleton. For instance, 4,5-seco-eudesmanes have been synthesized and isolated from natural sources.[5]

• Rearranged Eudesmanes: Some eudesmanoids undergo biosynthetic rearrangements to form novel carbon skeletons, such as the 5/6-fused and 6/8-fused bicyclic systems found in compounds isolated from Alpinia oxyphylla.[6]

• Nor-Eudesmanes and Trinoreudesmanes: These are eudesmane derivatives that have lost one or more carbon atoms from the parent C15 skeleton.[6][7]

Biological Activities and Quantitative Data

Eudesmane-type sesquiterpenoids exhibit a broad spectrum of biological activities, making them promising candidates for drug development.

Anti-inflammatory Activity

Many eudesmanoids demonstrate potent anti-inflammatory effects. For example, certain compounds isolated from Alpinia oxyphylla showed strong inhibition of nitric oxide (NO) production in LPS-stimulated BV-2 cells, with IC50 values ranging from 21.63 to 60.70 μM.[6] These compounds were also found to decrease the secretion of pro-inflammatory cytokines like TNF-α and IL-6 and down-regulate the expression of COX-2 and iNOS.[6]

Anticancer Activity

The cytotoxic potential of eudesmane sesquiterpenoids against various cancer cell lines has been widely reported. Compounds isolated from Artabotrys hongkongensis displayed significant inhibitory effects against HL-60, SMMC-7721, A-549, MCF-7, and SW480 human cancer cell lines, with IC50 values as low as 0.57 μM.[7] Similarly, new eudesmanes from the Red Sea soft coral Nephthea sp. showed cytotoxicity towards MCF-7 and HT-29 cell lines.[8]

Antimicrobial and Other Activities

Eudesmane-type sesquiterpenoids have also been reported to possess antimicrobial, antimalarial, and insecticidal properties.[2] Their diverse biological profiles underscore the importance of continued research into this class of natural products.

Compound Class	Specific Compound(s)	Biological Activity	Quantitative Data (IC50)	Source Organism	Reference
Eudesmane Sesquiterpenoids	Compounds 11, 20, 24, 40	Anti-inflammatory (NO inhibition)	21.63 - 60.70 μM	Alpinia oxyphylla	[6]
Eudesmane Sesquiterpenoids	Artahongkongol A (1), Compounds 2-8	Cytotoxic	0.57 - 15.68 μM	Artabotrys hongkongensis	[7]
Eudesmane Sesquiterpenes	Metabolite 2	Cytotoxic	51.5 ± 2.1 μM (MCF-7), 64.1 ± 1.9 µM (HT-29)	Nephthea sp.	[8]
Eudesmanolide	Eudebeiolide D	STAT3 Inhibition	1.1 μM	Salvia plebeia	[9]

Table 1: Summary of Bioactivities of Selected Eudesmane-Type Sesquiterpenoids

Experimental Protocols

The isolation and structural elucidation of eudesmane-type sesquiterpenoids involve a combination of chromatographic and spectroscopic techniques.

General Workflow for Isolation and Identification

Caption: General workflow for the isolation, identification, and bioactivity screening of eudesmane-type sesquiterpenoids.

Detailed Methodologies

4.2.1. Extraction and Isolation

• Sample Preparation: The plant or marine material is air-dried and ground into a fine powder.

• Extraction: The powdered material is extracted exhaustively with a suitable organic solvent (e.g., methanol, ethanol, or a mixture of dichloromethane/methanol) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

• Chromatographic Separation: The resulting fractions are subjected to repeated column chromatography on silica (B1680970) gel, Sephadex LH-20, or other stationary phases, using gradient elution with solvent systems like hexane-ethyl acetate or chloroform-methanol to yield sub-fractions.

• Purification: Final purification of individual compounds is typically achieved by preparative High-Performance Liquid Chromatography (HPLC) or Medium-Pressure Liquid Chromatography (MPLC).

4.2.2. Structure Elucidation

• Mass Spectrometry (MS): High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is used to determine the molecular formula of the isolated compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D NMR: ¹H and ¹³C NMR spectra provide initial information about the proton and carbon environments in the molecule.

  • 2D NMR: Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect Spectroscopy (NOESY) experiments are crucial for establishing the planar structure and relative stereochemistry of the molecule.

• X-ray Crystallography: Single-crystal X-ray diffraction analysis provides unambiguous determination of the absolute stereochemistry of crystalline compounds.

• Chiroptical Methods: Electronic Circular Dichroism (ECD) and Vibrational Circular Dichroism (VCD) spectroscopy, often in conjunction with quantum chemical calculations, are used to determine the absolute configuration of non-crystalline or poorly crystalline compounds.

Signaling Pathways Modulated by Eudesmane-Type Sesquiterpenoids

Certain eudesmane-type sesquiterpenoids have been shown to modulate specific cellular signaling pathways, which underlies their biological activities. A notable example is the inhibition of the IL-6-induced STAT3 signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Eudesmane-type sesquiterpenoids: Structural diversity and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Eudesmane sesquiterpenoids from the Asteraceae family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 4,5-seco-eudesman-type sesquiterpenes: 4,5-dioxo-10-epi-4,5-seco-gamma-eudesmane and 4,5-dioxo-10-epi-4,5-seco-gamma-eudesmanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structurally diverse new eudesmane sesquiterpenoids with anti-inflammatory activity from the fruits of Alpinia oxyphylla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioactive Eudesmane sesquiterpenes from Artabotrys hongkongensis Hance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Bioactive Eudesmane-type Sesquiterpenoids From the Red Sea Soft Coral Nephthea sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Eudesmane-type sesquiterpenoids from Salvia plebeia inhibit IL-6-induced STAT3 activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Phytomedicinal Aspects of Sesquiterpenoid Peroxides: A Technical Guide for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Sesquiterpenoid peroxides are a fascinating and structurally diverse class of natural products that have emerged as a significant area of interest in phytomedicine and drug discovery. Characterized by a unique endoperoxide bridge, these compounds exhibit a wide spectrum of potent biological activities, most notably anticancer, antimalarial, and anti-inflammatory properties. This technical guide provides an in-depth exploration of the core phytomedicinal aspects of sesquiterpenoid peroxides, presenting quantitative data, detailed experimental methodologies, and visual representations of key biological pathways to serve as a comprehensive resource for the scientific community.

Introduction: The Therapeutic Potential of the Peroxide Bridge

Sesquiterpenoids, a class of C15 terpenoids, are widely distributed in the plant and marine kingdoms. The presence of an endoperoxide bridge (a 1,2-dioxane (B1202867) or related cyclic peroxide moiety) confers unique chemical reactivity and significant biological activity upon a subset of these molecules, known as sesquiterpenoid peroxides. The most renowned example is artemisinin (B1665778), a sesquiterpene lactone endoperoxide isolated from Artemisia annua, which has revolutionized the treatment of malaria.[1] The remarkable success of artemisinin and its derivatives has spurred further investigation into other sesquiterpenoid peroxides as potential therapeutic agents for a range of diseases.

The biological activity of these compounds is often attributed to the iron-mediated cleavage of the endoperoxide bridge. This reaction, which is particularly favored in the iron-rich environment of cancer cells and malaria parasites, generates reactive oxygen species (ROS) that induce cellular damage and trigger programmed cell death pathways.

Biological Activities and Therapeutic Targets

Anticancer Activity

Numerous sesquiterpenoid peroxides have demonstrated significant cytotoxic effects against a variety of cancer cell lines. The preferential accumulation of iron in cancer cells makes them particularly susceptible to the ROS-generating mechanism of these compounds. This targeted cytotoxicity minimizes damage to healthy cells, offering a promising avenue for cancer therapy.

Table 1: In Vitro Anticancer Activity of Selected Sesquiterpenoid Peroxides

Compound	Cancer Cell Line	IC₅₀ (µM)	Source Organism	Reference
Artemisinin	Ehrlich Ascites Tumor	29.8	Artemisia annua	[2][3]
Dihydroartemisinin	Ehrlich Ascites Tumor	12.2 - 19.9	Semisynthetic	[2][3][4]
Artemether	Ehrlich Ascites Tumor	12.2 - 19.9	Semisynthetic	[2][3][4]
Artesunate	Ehrlich Ascites Tumor	12.2 - 19.9	Semisynthetic	[2][3][4]
Arteether	Ehrlich Ascites Tumor	12.2 - 19.9	Semisynthetic	[2][3][4]
Artemisitene	Ehrlich Ascites Tumor	< 29.8	Artemisia annua	[2][3][4]
Dimer of Dihydroartemisinin	Ehrlich Ascites Tumor	1.4	Semisynthetic	[2][3]
Sesquiterpenoid 2	HCT116 (Colon)	20.0	Artemisia annua	[5]
Sesquiterpenoid 5	HCT116 (Colon)	16.7	Artemisia annua	[5]
Sesquiterpenoid 16	HCT116 (Colon)	21.5	Artemisia annua	[5]
Seco-psilostachyinolide 1	Colo 205 (Colon)	26.6	Ambrosia artemisiifolia	[6]
Seco-psilostachyinolide 4	Colo 320 (Colon)	17.7	Ambrosia artemisiifolia	[6]
Psilostachyin C	Colo 205 (Colon)	7.64	Ambrosia artemisiifolia	[6]

The anticancer mechanism of sesquiterpenoid peroxides often involves the induction of apoptosis. The generated ROS can disrupt mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of the caspase cascade, ultimately resulting in programmed cell death.

Caption: Sesquiterpenoid peroxide-induced apoptosis signaling pathway.

Antimalarial Activity

The endoperoxide bridge is the key pharmacophore for the antimalarial activity of sesquiterpenoid peroxides. Within the Plasmodium falciparum parasite, the iron from digested hemoglobin catalyzes the cleavage of this bridge, generating carbon-centered radicals and other reactive species that alkylate and damage essential parasite proteins, leading to parasite death.

Table 2: In Vitro Antimalarial Activity of Selected Sesquiterpenoid Peroxides

Compound	P. falciparum Strain	IC₅₀ (nM)	Source Organism	Reference
Plakortin	D10 (CQ-sensitive)	1117 - 1263	Plakortis simplex	[1]
W2 (CQ-resistant)	735 - 760	Plakortis simplex	[1]
Dihydroplakortin	D10 (CQ-sensitive)	1117 - 1263	Plakortis simplex	[1]
W2 (CQ-resistant)	735 - 760	Plakortis simplex	[1]
Peroxyplakoric acids A3/B3	FCR3	120 - 150	Plakortis sp.	[7]
Diacarperoxide H	W2 (CQ-resistant)	12900	Diacarnus megaspinorhabdosa	[8]
Norsesterterpenoid 18	CQ-resistant	-	Marine Sponge	[8]

Anti-inflammatory Activity

Several sesquiterpenoid lactones and their peroxide derivatives exhibit potent anti-inflammatory effects. Their mechanism of action often involves the inhibition of key pro-inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. By targeting these pathways, they can suppress the production of inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and various interleukins.

Table 3: In Vitro Anti-inflammatory Activity of Selected Sesquiterpenoid Peroxides and Lactones

Compound	Assay	IC₅₀ (µM)	Source Organism	Reference
8α-hydroxyhirsutinolide	TNF-α induced NF-κB	1.9	Vernonia cinerea	[9]
Hirsutinolide-type derivative 4	TNF-α induced NF-κB	0.6	Vernonia cinerea	[9]
Hirsutinolide-type derivative 9	TNF-α induced NF-κB	1.6	Vernonia cinerea	[9]
Hirsutinolide-type derivative 4	NO production	2.0	Vernonia cinerea	[9]
Hirsutinolide-type derivative 6	NO production	1.5	Vernonia cinerea	[9]
Hirsutinolide-type derivative 7	NO production	1.2	Vernonia cinerea	[9]
Hirsutinolide-type derivative 8	NO production	2.7	Vernonia cinerea	[9]
Hirsutinolide-type derivative 9	NO production	2.4	Vernonia cinerea	[9]
HAC	NO production	17.68	Inula helianthus-aquatilis	[10]
PJH-1 (HAC derivative)	NO production	7.31	Semisynthetic	[10]
PJH-1 (HAC derivative)	TNF-α release	3.38	Semisynthetic	[10]

Sesquiterpenoid lactones can inhibit the NF-κB pathway by preventing the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This traps the NF-κB dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes.[11]

Caption: Inhibition of the NF-κB signaling pathway by sesquiterpenoid peroxides.

Experimental Protocols

Extraction and Isolation of Bioactive Sesquiterpenoid Peroxides

The isolation of sesquiterpenoid peroxides from their natural sources is a critical first step in their phytomedicinal evaluation. A general workflow is outlined below.

Caption: General workflow for the extraction and isolation of sesquiterpenoid peroxides.

Methodology:

• Sample Preparation: The collected plant or marine material is dried and ground to a fine powder to increase the surface area for extraction.

• Extraction: The powdered material is extracted with an appropriate organic solvent (e.g., ethyl acetate, methanol, or a mixture of solvents) using techniques such as maceration or Soxhlet extraction.[12]

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with immiscible solvents of varying polarities (e.g., hexane, chloroform, ethyl acetate, and water) to separate compounds based on their polarity.

• Chromatographic Purification: The fractions are further purified using a combination of chromatographic techniques, including column chromatography over silica (B1680970) gel or Sephadex, followed by preparative high-performance liquid chromatography (HPLC) to yield the pure sesquiterpenoid peroxides.[13]

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[14]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the sesquiterpenoid peroxide and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[14]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[14] The absorbance is directly proportional to the number of viable cells.

In Vitro Antimalarial Activity: SYBR Green I-based Assay

This fluorescence-based assay is a widely used method for determining the antiplasmodial activity of compounds.[16][17]

Protocol:

• Parasite Culture: Maintain a synchronized culture of P. falciparum in human erythrocytes.

• Drug Dilution: Prepare serial dilutions of the test compounds in a 96-well plate.

• Parasite Addition: Add the parasite culture to the wells and incubate for 72 hours under appropriate conditions (5% CO₂, 5% O₂, 90% N₂).

• Cell Lysis and Staining: After incubation, lyse the red blood cells and stain the parasite DNA with SYBR Green I dye in a lysis buffer.[18][19]

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).[19] The fluorescence is proportional to the amount of parasitic DNA, indicating parasite growth.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a standard in vivo model for evaluating the acute anti-inflammatory activity of compounds.[20][21]

Protocol:

• Animal Grouping: Acclimatize rodents (rats or mice) and divide them into control and treatment groups.

• Compound Administration: Administer the sesquiterpenoid peroxide or a reference drug (e.g., indomethacin) orally or intraperitoneally.[22]

• Induction of Edema: After a set time (e.g., 30-60 minutes), induce inflammation by injecting a 1% carrageenan solution into the subplantar region of the right hind paw.[22]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[22]

• Calculation of Inhibition: Calculate the percentage of edema inhibition for the treated groups compared to the control group.[23]

Future Directions and Drug Development

The diverse structures and potent biological activities of sesquiterpenoid peroxides make them highly attractive lead compounds for drug development. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the therapeutic efficacy and reduce the toxicity of these compounds.

• Mechanism of Action Studies: To fully elucidate the molecular targets and signaling pathways involved in their biological activities.

• Synergistic Combination Therapies: To investigate the potential of using sesquiterpenoid peroxides in combination with existing drugs to enhance therapeutic outcomes and overcome drug resistance.

• Development of Novel Drug Delivery Systems: To improve the bioavailability and targeted delivery of these often-lipophilic compounds.

Conclusion

Sesquiterpenoid peroxides represent a rich and underexplored source of potential therapeutic agents. Their unique mode of action, centered on the reactive endoperoxide bridge, offers a powerful tool against cancer, malaria, and inflammatory diseases. The comprehensive data and methodologies presented in this guide are intended to facilitate further research and development in this promising field of phytomedicine. Continued exploration of these natural wonders holds the key to unlocking new and effective treatments for some of the world's most challenging diseases.

References

• 1. Activity against Plasmodium falciparum of cycloperoxide compounds obtained from the sponge Plakortis simplex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.st [2024.sci-hub.st]
• 3. Cytotoxicity of artemisinin-related endoperoxides to Ehrlich ascites tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. media.malariaworld.org [media.malariaworld.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mis.pharm.su.ac.th [mis.pharm.su.ac.th]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Inhibitory Potential of the Drimane Sesquiterpenoids Isotadeonal and Polygodial in the NF-kB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. merckmillipore.com [merckmillipore.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. SYBR® Green I-Based Fluorescence Assay to Assess Cell Viability of Malaria Parasites for Routine Use in Compound Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. SYBR® Green I-Based Fluorescence Assay to Assess Cell Viability of Malaria Parasites for Routine Use in Compound Screening | Springer Nature Experiments [experiments.springernature.com]
• 18. Making sure you're not a bot! [gupea.ub.gu.se]
• 19. benchchem.com [benchchem.com]
• 20. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 21. Anti-inflammatory activity of crude and detoxified leaves of Daphne oleoides Schreb. on carrageenan-induced paw edema in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Pimaradienoic Acid Inhibits Carrageenan-Induced Inflammatory Leukocyte Recruitment and Edema in Mice: Inhibition of Oxidative Stress, Nitric Oxide and Cytokine Production | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Bioactive Compounds from Trigonostemon chinensis Roots

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trigonostemon chinensis is a plant belonging to the Euphorbiaceae family, which is distributed in Southeast Asia and Southern China.[1] Traditional medicine has utilized various parts of this plant, and modern phytochemical investigations have revealed a wealth of bioactive compounds, particularly daphnane-type diterpenoids.[2][3] These compounds have demonstrated a range of biological activities, including anti-inflammatory, anti-HIV, and cytotoxic effects.[2][3][4][5][6]

This document provides detailed protocols for the extraction and isolation of bioactive compounds from the roots of Trigonostemon chinensis. It also includes information on the signaling pathways modulated by these compounds, offering a valuable resource for researchers and drug development professionals.

Data Presentation: Extraction of Bioactive Compounds

While comprehensive comparative studies on the extraction yields from Trigonostemon chinensis roots are limited in the available literature, the following table summarizes typical yields obtained from ethanol (B145695) extraction of a closely related species, Trigonostemon reidioides, which is also rich in daphnane (B1241135) diterpenoids. This data can serve as a valuable benchmark for extraction optimization.

Extraction Method	Plant Material	Solvent	Extraction Time (h)	Yield of Crude Extract (%)	Bioactive Compounds Isolated	Reference
Maceration	Dried roots of T. reidioides	Ethanol	72	Not Reported	Daphnane Diterpenoids	[7]

Note: The yield of specific compounds is highly dependent on the subsequent purification steps.

Experimental Protocols

Protocol 1: General Extraction of Daphnane Diterpenoids

This protocol is adapted from methodologies used for the extraction of daphnane diterpenoids from plants of the Euphorbiaceae and Thymelaeaceae families.[2]

1. Materials and Equipment:

• Dried and powdered roots of Trigonostemon chinensis
• 95% Ethanol (EtOH)
• Rotary evaporator
• Silica (B1680970) gel for column chromatography
• Solvents for chromatography (e.g., n-hexane, ethyl acetate (B1210297), methanol)
• Glass columns for chromatography
• Fraction collector (optional)
• Thin Layer Chromatography (TLC) plates and developing chamber
• UV lamp for TLC visualization

2. Extraction Procedure:

• Macerate the powdered roots of Trigonostemon chinensis with 95% ethanol at room temperature. A solid-to-solvent ratio of 1:10 (w/v) is recommended.
• Allow the mixture to stand for 72 hours with occasional stirring.
• Filter the extract and repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.
• Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude ethanol extract.

3. Fractionation of the Crude Extract:

• Suspend the crude ethanol extract in water and partition successively with solvents of increasing polarity, such as n-hexane, and ethyl acetate.
• Concentrate each fraction using a rotary evaporator. The daphnane diterpenoids are typically found in the ethyl acetate fraction.

4. Isolation of Daphnane Diterpenoids by Column Chromatography:

• Subject the ethyl acetate fraction to silica gel column chromatography.
• Elute the column with a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol.
• Collect fractions and monitor the separation process using TLC. Combine fractions with similar TLC profiles.
• Further purify the combined fractions using repeated column chromatography or other techniques like preparative HPLC to isolate individual daphnane diterpenoids.

Protocol 2: Bioassay for Anti-Inflammatory Activity (Nitric Oxide Inhibition)

This protocol is based on the evaluation of the inhibitory activity of the plant extract on lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophage cells.[7][8]

1. Materials and Equipment:

• RAW 264.7 macrophage cell line
• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin
• Lipopolysaccharide (LPS) from E. coli
• Griess reagent
• 96-well cell culture plates
• CO2 incubator (37°C, 5% CO2)
• Microplate reader

2. Experimental Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.
• Treat the cells with various concentrations of the Trigonostemon chinensis root extract or isolated compounds for 1 hour.
• Stimulate the cells with LPS (1 µg/mL) for 24 hours. A control group without LPS stimulation and a group with LPS stimulation but without extract treatment should be included.
• After incubation, collect the cell culture supernatant.
• Determine the nitrite (B80452) concentration in the supernatant, which is an indicator of NO production, using the Griess reagent.
• Measure the absorbance at 540 nm using a microplate reader.
• Calculate the percentage of NO inhibition compared to the LPS-stimulated control group.

Signaling Pathway and Experimental Workflow

Inhibition of LPS-Induced Inflammatory Pathway by Trigonostemon Extract

Extracts from Trigonostemon species have been shown to exert their anti-inflammatory effects by inhibiting the production of nitric oxide (NO).[7][8] This is achieved through the downregulation of inducible nitric oxide synthase (iNOS) expression. The signaling cascade leading to iNOS expression upon stimulation with lipopolysaccharide (LPS) involves the activation of key transcription factors such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs).[2][7] The ethanol extract of Trigonostemon reidioides, a closely related species, has been demonstrated to inhibit the activation of MAPKs (including ERK, JNK, and p38) and the PI3K/Akt signaling pathway.[2][7] This, in turn, prevents the nuclear translocation of NF-κB, thereby suppressing the expression of iNOS and other pro-inflammatory mediators.[2][7]

Caption: Inhibition of LPS-induced inflammatory signaling by Trigonostemon chinensis root extract.

Experimental Workflow for Extraction and Bioactivity Screening

The following diagram illustrates a logical workflow from the preparation of plant material to the evaluation of the anti-inflammatory activity of the isolated compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Regulatory effects and molecular mechanism of Trigonostemon reidioides on lipopolysaccharide‑induced inflammatory responses in RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Daphnane diterpenoids from the stems of Trigonostemon lii and their anti-HIV-1 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Daphnane Diterpenoids from Trigonostemon lii and Inhibition Activities Against HIV-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Daphnane-type diterpenoids from Trigonostemon howii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulatory effects and molecular mechanism of Trigonostemon reidioides on lipopolysaccharide-induced inflammatory responses in RAW264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioactive diterpenoids from Trigonostemon chinensis: Structures, NO inhibitory activities, and interactions with iNOS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Chromatographic Purification of 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a comprehensive protocol for the chromatographic purification of 6,9,10-Trihydroxy-7-megastigmen-3-one, a sesquiterpenoid isolated from plant sources such as Trigonostemon chinensis Merr.[1]. This protocol is designed to guide researchers through the extraction, fractionation, and purification processes to obtain the target compound with high purity. The methodologies described are based on established principles of natural product chemistry and are applicable for the isolation of similar polar sesquiterpenoids.

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a C13-norisoprenoid, a class of compounds derived from the degradation of carotenoids[2]. These compounds, including various megastigmane glycosides, are widely distributed in the plant kingdom and have been reported to exhibit a range of biological activities, including anti-inflammatory, cytotoxic, and neuroprotective effects[3][4][5]. The purification of these compounds is a critical step for their structural elucidation, pharmacological evaluation, and potential development as therapeutic agents. This protocol outlines a systematic approach for the isolation of 6,9,10-Trihydroxy-7-megastigmen-3-one using a combination of liquid-liquid partitioning and multi-stage column chromatography.

Compound Profile

Property	Value
Compound Name	6,9,10-Trihydroxy-7-megastigmen-3-one
CAS Number	476682-97-0[6][7]
Molecular Formula	C13H22O4[6][7]
Molecular Weight	242.315 g/mol [6]
Class	Sesquiterpenoid[7][8]
Known Source	Roots of Trigonostemon chinensis Merr.[1]

Experimental Protocols

This protocol is divided into three main stages: Extraction and Fractionation, Silica (B1680970) Gel Column Chromatography, and Preparative HPLC Purification.

Stage 1: Extraction and Liquid-Liquid Partitioning

This initial stage aims to extract a broad spectrum of secondary metabolites from the plant material and subsequently fractionate them based on polarity.

Materials:

• Dried and powdered plant material (e.g., roots of Trigonostemon chinensis)

• Methanol (B129727) (MeOH), 80% aqueous

• n-Hexane

• Ethyl acetate (B1210297) (EtOAc)

• n-Butanol (n-BuOH)

• Distilled water

• Rotary evaporator

• Separatory funnel

Protocol:

• Extraction: Macerate the dried plant material in 80% aqueous methanol at room temperature for 72 hours. Repeat the extraction three times to ensure exhaustive extraction.

• Concentration: Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Suspension: Suspend the crude extract in distilled water.

• Partitioning:

  • Perform liquid-liquid partitioning of the aqueous suspension sequentially with n-hexane, ethyl acetate, and n-butanol.

  • Collect each solvent fraction separately. The target compound, being moderately polar, is expected to be enriched in the ethyl acetate and/or n-butanol fractions.

  • Concentrate each fraction using a rotary evaporator.

Stage 2: Open Column Chromatography on Silica Gel

This step serves as the primary purification to separate the components within the enriched fraction from Stage 1.

Materials:

• Silica gel (60-120 mesh)

• Glass column

• Solvents: Chloroform (B151607) (CHCl3) and Methanol (MeOH) gradient

• Fraction collector

• Thin Layer Chromatography (TLC) plates and developing tank

• UV lamp for visualization

Protocol:

• Column Packing: Prepare a slurry of silica gel in chloroform and pack it into the glass column.

• Sample Loading: Dissolve the dried ethyl acetate or n-butanol fraction in a minimal amount of chloroform and load it onto the top of the silica gel column.

• Elution: Elute the column with a stepwise gradient of increasing polarity, starting with 100% chloroform and gradually increasing the proportion of methanol. A suggested gradient is as follows:

  • 100% CHCl3

  • 98:2 CHCl3:MeOH

  • 95:5 CHCl3:MeOH

  • 90:10 CHCl3:MeOH

  • 80:20 CHCl3:MeOH

  • 50:50 CHCl3:MeOH

  • 100% MeOH

• Fraction Collection: Collect the eluate in fractions of equal volume.

• TLC Analysis: Monitor the separation by TLC analysis of the collected fractions. Combine fractions that show a similar TLC profile and contain the target compound.

Stage 3: Preparative High-Performance Liquid Chromatography (HPLC)

The final purification step to obtain highly pure 6,9,10-Trihydroxy-7-megastigmen-3-one.

Materials:

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 10 x 250 mm, 5 µm)

• HPLC-grade Methanol (MeOH) and Water

• 0.1% Formic acid (optional, to improve peak shape)

Protocol:

• Sample Preparation: Dissolve the semi-purified fraction from Stage 2 in the initial mobile phase.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of Methanol and Water (with or without 0.1% formic acid). A typical starting condition could be 30% MeOH in water, increasing to 70% MeOH over 40 minutes.

  • Flow Rate: 2-4 mL/min.

  • Detection: UV detection at a wavelength determined by the UV spectrum of the compound (typically around 210-254 nm for non-chromophoric compounds).

• Injection and Collection: Inject the sample onto the column and collect the peak corresponding to 6,9,10-Trihydroxy-7-megastigmen-3-one based on its retention time.

• Purity Analysis: Assess the purity of the collected fraction by analytical HPLC.

Visualization of Workflow

The following diagrams illustrate the logical flow of the purification protocol.

Caption: Overall workflow for the purification of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Detailed workflow for the silica gel column chromatography stage.

Data Presentation

The following table summarizes the expected outcomes and parameters for each purification step. Actual values will vary depending on the starting material and specific experimental conditions.

Purification Step	Input Material	Stationary Phase	Mobile Phase/Solvent System	Expected Output	Purity (Target)
Extraction & Partitioning	Dried Plant Material	N/A	80% aq. MeOH, n-Hexane, EtOAc, n-BuOH	Enriched EtOAc/n-BuOH Fraction	< 5%
Silica Gel Chromatography	EtOAc/n-BuOH Fraction	Silica Gel	Chloroform/Methanol Gradient	Semi-purified Fractions	40-70%
Preparative HPLC	Semi-purified Fractions	C18 Reversed-Phase	Methanol/Water Gradient	Isolated Compound	> 95%

Conclusion

The protocol described in this application note provides a robust and systematic approach for the purification of 6,9,10-Trihydroxy-7-megastigmen-3-one from plant extracts. The combination of liquid-liquid partitioning and multiple chromatographic techniques is essential for separating this moderately polar sesquiterpenoid from a complex natural product matrix. The successful isolation of this compound will enable further investigation into its chemical properties and biological activities, contributing to the fields of natural product chemistry and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. e-nps.or.kr [e-nps.or.kr]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]
• 5. chromtech.com [chromtech.com]
• 6. benchchem.com [benchchem.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]

Application Notes and Protocols for the Synthesis of 6,9,10-Trihydroxy-7-megastigmen-3-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one and its derivatives belong to the megastigmane class of C13-norisoprenoids, which are oxidative degradation products of carotenoids.[1] These compounds are of significant interest to the pharmaceutical and flavor industries due to their diverse biological activities, including anti-inflammatory, neuroprotective, and potential anticancer effects. This document provides detailed application notes and proposed synthetic protocols for 6,9,10-trihydroxy-7-megastigmen-3-one derivatives, along with a summary of their biological activities and associated signaling pathways. While 6,9,10-trihydroxy-7-megastigmen-3-one is a known natural product isolated from sources like Trigonostemon chinensis Merr., detailed synthetic routes are not extensively reported.[2] Therefore, the synthetic protocols provided herein are based on established methodologies for the synthesis of the megastigmane core and subsequent functionalization.

Data Presentation

Table 1: Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

Property	Value	Reference
CAS Number	476682-97-0	[3]
Molecular Formula	C13H22O4	[4]
Molecular Weight	242.31 g/mol	[4]
Appearance	Oil	Guidechem

Table 2: Anti-inflammatory Activity of Megastigmane Glycoside Derivatives

Compound	Test System	Target	IC50 (µM)	Reference
Streilicifoloside E	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	26.33	[5]
Platanionoside D	LPS-stimulated RAW264.7 cells	Nitric Oxide (NO) Production	21.84	[5]

Experimental Protocols

Proposed Synthetic Protocol for 6,9,10-Trihydroxy-7-megastigmen-3-one

The synthesis of 6,9,10-trihydroxy-7-megastigmen-3-one can be envisioned through a multi-step process starting from commercially available materials. The key steps involve the construction of the ionone (B8125255) core, followed by stereoselective oxidation and hydroxylation.

Part 1: Synthesis of β-Ionone (A Key Intermediate)

This protocol is based on the well-established two-step synthesis of ionones from citral (B94496) and acetone.[6][7]

Materials:

• Citral

• Acetone

• Sodium ethoxide (NaOEt) in ethanol (B145695) (2.25 M)

• Hydrochloric acid (HCl, 2 M)

• tert-Butyl methyl ether (BME)

• Saturated sodium bicarbonate solution (NaHCO3)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Concentrated sulfuric acid (H2SO4) or phosphoric acid (H3PO4)

• Ice-salt bath

• Round-bottom flasks, separatory funnel, rotary evaporator

Procedure:

• Pseudoionone (B86502) Synthesis (Aldol Condensation):

  • In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-salt bath, combine citral (1 equivalent) and an excess of acetone.

  • Slowly add a catalytic amount of 2.25 M sodium ethoxide in ethanol dropwise over 10 minutes while maintaining the low temperature.

  • Stir the reaction mixture for an additional 20 minutes in the ice-salt bath.

  • Carefully neutralize the reaction with 2 M HCl until the solution turns yellow.

  • Transfer the mixture to a separatory funnel using BME to rinse the flask.

  • Extract the aqueous layer with BME.

  • Wash the combined organic layers with saturated NaHCO3 solution and then with brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator to obtain crude pseudoionone.

• Cyclization to β-Ionone:

  • In a separate flask cooled in an ice bath, add concentrated sulfuric acid or phosphoric acid.

  • Slowly add the crude pseudoionone to the cold acid with vigorous stirring. The reaction is exothermic and should be controlled.

  • After the addition is complete, continue stirring at a low temperature for a specified time to favor the formation of β-ionone.

  • Quench the reaction by pouring it over crushed ice.

  • Extract the mixture with BME.

  • Wash the organic layer with water, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

  • Purify the resulting crude β-ionone by vacuum distillation or column chromatography.

Part 2: Proposed Hydroxylation and Oxidation of β-Ionone to 6,9,10-Trihydroxy-7-megastigmen-3-one

This part of the protocol is a proposed route based on known oxidation and hydroxylation reactions of ionone derivatives.[8][9][10]

Materials:

• β-Ionone (from Part 1)

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (DCM)

• Osmium tetroxide (OsO4)

• N-Methylmorpholine N-oxide (NMO)

• Acetone/water mixture

• Sodium bisulfite solution

• Silica (B1680970) gel for column chromatography

Procedure:

• Epoxidation of the 7,8-double bond:

  • Dissolve β-ionone (1 equivalent) in dichloromethane (DCM) in a round-bottom flask.

  • Cool the solution in an ice bath.

  • Add m-CPBA (1.1 equivalents) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction by adding a saturated solution of sodium bisulfite.

  • Separate the organic layer, wash with saturated NaHCO3 solution and brine, dry over MgSO4, and concentrate to yield the epoxide.

• Acid-catalyzed epoxide opening to form a 6-hydroxy-7-en-3-one:

  • The epoxide can be rearranged under acidic conditions to introduce the hydroxyl group at the C-6 position. This step requires careful optimization of the acid catalyst and reaction conditions to achieve the desired stereochemistry.

• Dihydroxylation of the side chain:

  • The introduction of the 9,10-dihydroxy groups can be achieved via dihydroxylation of the double bond in the butenyl side chain of a suitable intermediate.

  • A potential method is the Upjohn dihydroxylation using a catalytic amount of osmium tetroxide (OsO4) and a stoichiometric amount of N-methylmorpholine N-oxide (NMO) as the co-oxidant in an acetone/water mixture. [This reaction is hazardous and requires appropriate safety precautions].

• Purification:

  • The final product would require purification by column chromatography on silica gel to isolate the desired 6,9,10-trihydroxy-7-megastigmen-3-one. The stereochemistry of the final product will depend on the reagents and conditions used in the hydroxylation steps.

Signaling Pathways and Biological Activities

Megastigmane derivatives have been shown to exert their biological effects through the modulation of several key signaling pathways.

Anti-inflammatory Activity via NF-κB Inhibition

Several megastigmane derivatives exhibit anti-inflammatory properties by inhibiting the NF-κB (Nuclear Factor-kappa B) signaling pathway.[5] NF-κB is a crucial transcription factor that regulates the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules.

Regulation of Lipid Metabolism

Studies on dehydrovomifoliol, a related megastigmane, have shown its potential to alleviate non-alcoholic fatty liver disease (NAFLD). This is achieved through the modulation of lipid metabolism, potentially via the E2F1/AKT/mTOR and PPARα–FGF21 pathways.[11][12][13][14]

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and biological evaluation of 6,9,10-trihydroxy-7-megastigmen-3-one derivatives.

Conclusion

The synthesis of 6,9,10-trihydroxy-7-megastigmen-3-one and its derivatives presents a promising avenue for the discovery of new therapeutic agents, particularly for inflammatory conditions and metabolic disorders. The proposed synthetic strategies, based on the construction of the ionone core followed by controlled hydroxylation, provide a framework for accessing these complex molecules. Further investigation into the biological activities and mechanisms of action of these compounds is warranted to fully elucidate their therapeutic potential. The provided protocols and data serve as a valuable resource for researchers in the fields of medicinal chemistry, natural product synthesis, and drug development.

References

• 1. New Megastigmane and Polyphenolic Components of Henna Leaves and Their Tumor-Specific Cytotoxicity on Human Oral Squamous Carcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 6,9,10-Trihydroxy-7-megastigmen-3-one - 生产厂家：上海化源生化科技有限公司 - 化源网 [chemsrc.com]
• 4. (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-one | C13H22O4 | CID 51136538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. (+)-Dehydrovomifoliol Alleviates Oleic Acid-Induced Lipid Accumulation in HepG2 Cells via the PPARα–FGF21 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Dehydrovomifoliol Alleviates Nonalcoholic Fatty Liver Disease via the E2F1/AKT/mTOR Axis: Pharmacophore Modeling and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocols for the Analysis of 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the analysis of the natural product 6,9,10-Trihydroxy-7-megastigmen-3-one using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Due to the limited availability of public experimental data for this specific compound, this note presents a representative workflow and hypothetical data based on the analysis of structurally similar megastigmane derivatives.

Compound Information

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid of the megastigmane class, which are C13 norisoprenoids derived from the degradation of carotenoids.[1] Megastigmane derivatives are widely distributed in the plant kingdom and have been reported to possess a range of biological activities, making them interesting candidates for drug development.[1][2] This compound has been reportedly isolated from the roots of Trigonostemon chinensis Merr.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₃H₂₂O₄	[3]
Molecular Weight	242.315 g/mol	[3]
Appearance	Oil	[3]
CAS Number	476682-97-0	[3]

Spectroscopic Data (Hypothetical)

The following tables present hypothetical NMR and MS data for 6,9,10-Trihydroxy-7-megastigmen-3-one for illustrative purposes. These values are based on the analysis of similar megastigmane structures.

Table 2: Hypothetical ¹H NMR Data (500 MHz, CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)
2	2.35	d	16.5
2	2.50	d	16.5
4	2.20	d	17.0
4	2.65	d	17.0
5	1.85	m
7	5.80	d	15.5
8	5.95	dd	15.5, 6.0
9	4.30	m
10	3.60	dd	11.0, 6.5
10	3.75	dd	11.0, 4.0
11	0.95	s
12	1.05	s
13	1.25	d	6.5

Table 3: Hypothetical ¹³C NMR Data (125 MHz, CDCl₃)

Position	δ (ppm)
1	49.5
2	50.0
3	208.0
4	45.0
5	41.0
6	78.0
7	129.0
8	135.0
9	75.0
10	65.0
11	24.0
12	25.0
13	20.0

Table 4: High-Resolution Mass Spectrometry (HR-ESI-MS) Data

Ion	Calculated m/z	Observed m/z
[M+H]⁺	243.1596	243.1598
[M+Na]⁺	265.1416	265.1419
[M-H]⁻	241.1439	241.1442

Experimental Protocols

The following are detailed protocols for the NMR and mass spectrometry analysis of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain detailed structural information, including proton and carbon environments and their connectivity.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is recommended for enhanced sensitivity, especially for ¹³C NMR.

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, methanol-d₄, or acetone-d₆).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the probe to optimize magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse program: zg30

    • Number of scans: 16-64

    • Relaxation delay (d1): 2 seconds

    • Acquisition time: 3-4 seconds

    • Spectral width: 12-16 ppm

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse program: zgpg30

    • Number of scans: 1024-4096 (or more, depending on sample concentration)

    • Relaxation delay (d1): 2 seconds

    • Spectral width: 220-250 ppm

• 2D NMR Acquisition (for complete structure elucidation):

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C, crucial for piecing together the carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in stereochemical assignments.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FIDs.

  • Calibrate the spectra using the TMS signal.

  • Integrate ¹H NMR signals to determine relative proton ratios.

  • Analyze chemical shifts, coupling constants, and 2D correlations to assign all proton and carbon signals and elucidate the complete structure.

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

Objective: To determine the accurate mass and elemental composition of the compound.

Instrumentation: A high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument coupled with a liquid chromatography system (LC-MS).

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of the purified compound (1-10 µg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

  • The solvent should be compatible with reversed-phase liquid chromatography.

• LC-MS Analysis:

  • Inject the sample into the LC-MS system. Direct infusion can also be used for pure samples.

  • LC Conditions (if used):

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient from 5% to 95% B over several minutes.

    • Flow Rate: 0.2-0.4 mL/min.

  • MS Conditions:

    • Ionization Mode: ESI positive and negative modes.

    • Capillary Voltage: 3-4 kV.

    • Drying Gas (N₂): Flow and temperature optimized for the instrument.

    • Mass Range: m/z 100-1000.

    • Acquisition Mode: High-resolution full scan.

• Data Analysis:

  • Extract the mass spectrum for the compound of interest.

  • Determine the accurate m/z values for the molecular ions (e.g., [M+H]⁺, [M+Na]⁺, [M-H]⁻).

  • Use the instrument's software to calculate the elemental composition based on the accurate mass and isotopic pattern.

  • Compare the calculated molecular formula with the expected formula (C₁₃H₂₂O₄).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Workflow for Isolation and Analysis.

Potential Biological Signaling Pathway

Megastigmane derivatives have been reported to exhibit anti-inflammatory activity, in some cases through the inhibition of the NF-κB signaling pathway.[4][5] The diagram below illustrates a simplified representation of this pathway, which could be a potential area of investigation for 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Potential NF-κB Inhibitory Pathway.

Conclusion

The analytical techniques of NMR and mass spectrometry are indispensable for the structural characterization of novel natural products like 6,9,10-Trihydroxy-7-megastigmen-3-one. The protocols and data presented here provide a foundational framework for researchers to approach the analysis of this and similar megastigmane derivatives. Further investigation into the biological activities of this compound, potentially targeting pathways such as NF-κB, could reveal its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 3. guidechem.com [guidechem.com]
• 4. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 5. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]

Application Notes and Protocols for In Vitro Evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a suite of detailed protocols for the in vitro assessment of the biological activities of 6,9,10-Trihydroxy-7-megastigmen-3-one, a sesquiterpenoid natural product. Given the common therapeutic potentials of natural compounds, the following assays are designed to screen for cytotoxic, antioxidant, and anti-inflammatory properties.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3] This assay is crucial for determining the concentration range of 6,9,10-Trihydroxy-7-megastigmen-3-one that is non-toxic to cells, a prerequisite for further biological assays.

Experimental Protocol: MTT Assay

Materials:

• Human cancer cell line (e.g., HeLa, HepG2) or a non-cancerous cell line (e.g., HEK293)

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization solution[4]

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Prepare serial dilutions of 6,9,10-Trihydroxy-7-megastigmen-3-one in culture medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 24, 48, or 72 hours.

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4]

• Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

Data Presentation:

Concentration of 6,9,10-Trihydroxy-7-megastigmen-3-one (µM)	Absorbance at 570 nm (Mean ± SD)	Cell Viability (%)
0 (Vehicle Control)	1.20 ± 0.05	100
1	1.15 ± 0.04	95.8
10	1.08 ± 0.06	90.0
25	0.95 ± 0.03	79.2
50	0.70 ± 0.05	58.3
100	0.45 ± 0.02	37.5
IC₅₀ (µM)	-	Calculate

Workflow for MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Antioxidant Activity Evaluation

DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and widely used method to evaluate the free radical scavenging ability of a compound.[5][6] Antioxidants donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.[7]

Experimental Protocol: DPPH Assay

Materials:

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• DPPH solution (0.1 mM in methanol)[5]

• Methanol

• Ascorbic acid (positive control)

• 96-well plate

• Spectrophotometer

Procedure:

• Prepare a stock solution of 6,9,10-Trihydroxy-7-megastigmen-3-one in methanol.

• Prepare serial dilutions of the compound and ascorbic acid in methanol.

• In a 96-well plate, add 100 µL of each dilution to the wells.

• Add 100 µL of DPPH solution to each well.[8]

• Incubate the plate in the dark at room temperature for 30 minutes.[5]

• Measure the absorbance at 517 nm.[8]

• The percentage of scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

Data Presentation:

Concentration of 6,9,10-Trihydroxy-7-megastigmen-3-one (µg/mL)	Absorbance at 517 nm (Mean ± SD)	Scavenging Activity (%)
0 (Control)	0.85 ± 0.02	0
10	0.75 ± 0.03	11.8
25	0.62 ± 0.02	27.1
50	0.45 ± 0.04	47.1
100	0.25 ± 0.03	70.6
200	0.12 ± 0.01	85.9
IC₅₀ (µg/mL)	-	Calculate

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment.[9] It uses a fluorescent probe, DCFH-DA, which is oxidized by reactive oxygen species (ROS) to a fluorescent compound. Antioxidants can inhibit this oxidation.

Experimental Protocol: CAA Assay

Materials:

• HepG2 or HeLa cells

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA)

• 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (ABAP) as a free radical initiator

• Quercetin (B1663063) (positive control)

• Culture medium

• 96-well black, clear-bottom plate

• Fluorescence microplate reader

Procedure:

• Seed cells in a 96-well black plate and grow to confluency.[10]

• Wash the cells with PBS.

• Treat the cells with various concentrations of the test compound or quercetin for 1 hour.

• Add DCFH-DA solution and incubate for 60 minutes.[11]

• Wash the cells with PBS.

• Add the ABAP solution to induce oxidative stress.[9]

• Immediately measure the fluorescence at an excitation of 485 nm and an emission of 538 nm every 5 minutes for 1 hour.[10]

Data Presentation:

Concentration of 6,9,10-Trihydroxy-7-megastigmen-3-one (µM)	Area Under Curve (AUC) (Mean ± SD)	CAA Units (Quercetin Equivalents)
0 (Control)	50000 ± 2500	0
1	45000 ± 2100	Calculate
5	38000 ± 1900	Calculate
10	29000 ± 1500	Calculate
25	20000 ± 1200	Calculate
50	12000 ± 900	Calculate

Workflow for Antioxidant Assays

Caption: Workflow for DPPH and Cellular Antioxidant Activity assays.

Anti-inflammatory Activity Evaluation

Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).[12][13] The amount of NO is determined by measuring its stable metabolite, nitrite (B80452), using the Griess reagent.[14]

Experimental Protocol: Nitric Oxide Assay

Materials:

• RAW 264.7 macrophage cell line

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• Lipopolysaccharide (LPS)

• DMEM with 10% FBS

• Griess Reagent (1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)[15]

• Sodium nitrite standard solution

• 96-well plate

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone).

• After incubation, collect 50 µL of the cell culture supernatant.

• Add 50 µL of Griess reagent to the supernatant.[15]

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

Data Presentation:

Treatment	Nitrite Concentration (µM) (Mean ± SD)	Inhibition of NO Production (%)
Control (no LPS)	2.5 ± 0.3	-
LPS (1 µg/mL)	45.8 ± 2.1	0
LPS + Compound (1 µM)	42.1 ± 1.9	8.1
LPS + Compound (10 µM)	33.5 ± 1.5	26.9
LPS + Compound (25 µM)	21.7 ± 1.2	52.6
LPS + Compound (50 µM)	12.3 ± 0.9	73.1
IC₅₀ (µM)	-	Calculate

NF-κB Luciferase Reporter Assay

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that regulates inflammation.[16] This assay uses a reporter cell line that expresses the luciferase gene under the control of an NF-κB response element. Inhibition of NF-κB activation by a compound results in decreased luciferase expression and luminescence.

Experimental Protocol: NF-κB Reporter Assay

Materials:

• HEK293 cells stably transfected with an NF-κB luciferase reporter plasmid

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• Tumor Necrosis Factor-alpha (TNF-α) or LPS as an activator

• Culture medium

• White, opaque 96-well plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed the NF-κB reporter cells in a white, opaque 96-well plate and incubate overnight.[16]

• Pre-treat the cells with different concentrations of the test compound for 1-2 hours.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours to activate the NF-κB pathway.[16]

• Wash the cells with PBS and add lysis buffer.[17]

• Add the luciferase assay substrate to the cell lysate.

• Measure the luminescence using a luminometer.[17]

Data Presentation:

Treatment	Relative Luminescence Units (RLU) (Mean ± SD)	Inhibition of NF-κB Activity (%)
Control (unstimulated)	1500 ± 120	-
TNF-α (10 ng/mL)	55000 ± 3200	0
TNF-α + Compound (1 µM)	48000 ± 2800	13.0
TNF-α + Compound (10 µM)	35000 ± 2100	37.0
TNF-α + Compound (25 µM)	22000 ± 1500	60.7
TNF-α + Compound (50 µM)	11000 ± 980	81.5
IC₅₀ (µM)	-	Calculate

NF-κB Signaling Pathway

Caption: Simplified NF-κB signaling pathway and potential inhibition points.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. researchgate.net [researchgate.net]
• 7. marinebiology.pt [marinebiology.pt]
• 8. 3.5. DPPH Radical-Scavenging Assay [bio-protocol.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. content.abcam.com [content.abcam.com]
• 12. mdpi.com [mdpi.com]
• 13. Inflammatory biomarkers on an LPS-induced RAW 264.7 cell model: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. mjas.analis.com.my [mjas.analis.com.my]
• 16. benchchem.com [benchchem.com]
• 17. Protocol Library | Collaborate and Share [protocols.opentrons.com]

Application Notes and Protocols for Cell-based Studies Using 6,9,10-Trihydroxy-7-megastigmen-3-one and Related Megastigmane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a member of the megastigmane class of natural products. While specific cell-based studies on this particular compound are not extensively documented in current scientific literature, numerous structurally related megastigmane glycosides and derivatives have demonstrated a range of biological activities, including anti-inflammatory, antioxidant, neuroprotective, and cytotoxic effects. These compounds are of growing interest in drug discovery and development.

This document provides a comprehensive overview of the potential cell-based applications of 6,9,10-Trihydroxy-7-megastigmen-3-one, drawing insights from studies on analogous compounds. Detailed protocols for key cell-based assays are provided to facilitate the investigation of its biological activities.

Potential Biological Activities and Applications

Based on the activities of related megastigmane compounds, 6,9,10-Trihydroxy-7-megastigmen-3-one could be investigated for the following cellular effects:

• Anti-inflammatory Activity: Many megastigmane derivatives have been shown to suppress inflammatory responses in cell models. This is often achieved by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). The underlying mechanism frequently involves the modulation of key signaling pathways like Nuclear Factor-kappa B (NF-κB).

• Antioxidant Activity: The antioxidant potential of megastigmane glycosides has been noted, with some compounds exhibiting free radical scavenging properties.

• Neuroprotective Effects: Certain megastigmane glycosides have shown protective effects against oxidative stress-induced neurotoxicity in neuronal cell lines.

• Cytotoxic/Anti-cancer Activity: Some megastigmane compounds have been evaluated for their ability to inhibit the proliferation of cancer cell lines.

Data from Cell-based Studies of Related Megastigmane Derivatives

The following tables summarize quantitative data from studies on megastigmane compounds structurally related to 6,9,10-Trihydroxy-7-megastigmen-3-one. This information can serve as a reference for designing experiments and interpreting results for the target compound.

Table 1: Anti-inflammatory Activity of Megastigmane Glycosides in LPS-stimulated RAW264.7 Macrophages

Compound	Assay	Target	Activity (IC₅₀ µM)	Reference
Streilicifoloside E	Nitric Oxide (NO) Production	iNOS	26.33	[1]
Platanionoside D	Nitric Oxide (NO) Production	iNOS	21.84	[1]
Urenalobaside C	Nitric Oxide (NO) Production	iNOS	53.7 ± 1.0	[2]
β-Damascenone	E-selectin mRNA expression	NF-κB	~10	[3]

Table 2: Neuroprotective Activity of Megastigmane Glycosides

Compound	Cell Line	Insult	Bioactivity	Concentration	Reference
Nicotianoside II	SH-SY5Y	H₂O₂	Moderate neuroprotection	10 µM	[4]
Nicotianoside III	SH-SY5Y	H₂O₂	Moderate neuroprotection	10 µM	[4]
(6S,9R)-Roseoside	SH-SY5Y	H₂O₂	Moderate neuroprotection	10 µM	[4]
Icariside B5	SH-SY5Y	H₂O₂	Moderate neuroprotection	10 µM	[4]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be adapted to investigate the cellular effects of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest (e.g., RAW264.7 macrophages, cancer cell lines)

• Complete cell culture medium

• 6,9,10-Trihydroxy-7-megastigmen-3-one (dissolved in a suitable solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of 6,9,10-Trihydroxy-7-megastigmen-3-one in complete culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

This protocol quantifies the production of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants.

Materials:

• RAW264.7 macrophage cells

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• 96-well plates

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• Microplate reader

Procedure:

• Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 6,9,10-Trihydroxy-7-megastigmen-3-one for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control (cells only), a vehicle control (cells + vehicle + LPS), and a positive control (e.g., a known iNOS inhibitor).

• After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

• Prepare a standard curve using serial dilutions of sodium nitrite.

• Add 50 µL of Griess Reagent Component A to each well, followed by 50 µL of Component B.

• Incubate at room temperature for 10 minutes, protected from light.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration in the samples by interpolating from the standard curve.

Protocol 3: Western Blot Analysis for Protein Expression

This protocol is used to detect and quantify the expression levels of specific proteins, such as iNOS, COX-2, or proteins involved in signaling pathways.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membrane

• Transfer buffer and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• TBST (Tris-buffered saline with 0.1% Tween-20)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cell pellets with RIPA buffer and determine the protein concentration.

• Normalize the protein concentrations and prepare lysates with Laemmli sample buffer.

• Boil the samples at 95-100°C for 5 minutes.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST three times for 10 minutes each.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST three times for 10 minutes each.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

Signaling Pathway Diagram

The NF-κB signaling pathway is a common target for the anti-inflammatory effects of megastigmane derivatives. The following diagram illustrates a simplified overview of this pathway and a potential point of inhibition by these compounds.

Caption: Simplified NF-κB signaling pathway and potential inhibition by megastigmane derivatives.

Experimental Workflow Diagram

The following diagram outlines a general workflow for screening and characterizing the anti-inflammatory activity of a test compound like 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Workflow for evaluating the anti-inflammatory potential of a test compound.

Conclusion

While direct experimental data on 6,9,10-Trihydroxy-7-megastigmen-3-one is currently limited, the information available for structurally related megastigmane derivatives suggests a promising potential for various biological activities, particularly anti-inflammatory effects. The protocols and data presented in these application notes provide a solid foundation for researchers to design and conduct cell-based studies to elucidate the specific cellular effects and mechanisms of action of this compound. Such investigations will be crucial in evaluating its potential as a novel therapeutic agent.

References

• 1. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Megastigmane glycosides from Urena lobata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one in Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid that has been isolated from various natural sources, including the roots of Trigonostemon chinensis Merr.[1]. Megastigmane derivatives and their glycosides are a diverse group of C13-norisoprenoids derived from the oxidative degradation of carotenoids and are known to possess a wide range of biological activities, making them promising candidates for drug development. This document provides detailed application notes and proposed protocols for the quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one in plant extracts.

Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one

Property	Value
Molecular Formula	C₁₃H₂₂O₄
Molecular Weight	242.31 g/mol
Appearance	Reported as an oil
CAS Number	476682-97-0

(Source: Guidechem[2])

Proposed Quantitative Data Summary

As no specific quantitative data for 6,9,10-Trihydroxy-7-megastigmen-3-one in various extracts was found in the reviewed literature, the following table presents a hypothetical summary for illustrative purposes. Researchers should replace this with their own validated data.

Extract Source	Plant Part	Extraction Solvent	Concentration (µg/g of dry weight)
Trigonostemon chinensis	Roots	80% Methanol (B129727)	To be determined
Plant Species B	Leaves	70% Acetone	To be determined
Plant Species C	Stems	Ethanol	To be determined

Experimental Protocols

The following are detailed methodologies for the extraction, purification, and quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one from plant materials.

Protocol 1: Extraction and Fractionation

This protocol is a general procedure for obtaining a crude extract enriched with sesquiterpenoids.

1. Materials and Reagents:

• Dried and powdered plant material (e.g., roots of Trigonostemon chinensis)

• Methanol (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• n-Butanol (HPLC grade)

• Deionized water

• Rotary evaporator

• Freeze dryer

2. Extraction Procedure:

• Macerate the dried plant powder with 80% aqueous methanol (1:10, w/v) at room temperature for 72 hours.

• Filter the mixture and repeat the extraction process twice more with fresh solvent.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Fractionation Procedure:

• Suspend the crude extract in deionized water.

• Perform successive liquid-liquid partitioning with ethyl acetate and then n-butanol.

• Separate the layers and concentrate each fraction (ethyl acetate, n-butanol, and remaining aqueous fraction) using a rotary evaporator.

• Dry the fractions completely using a freeze dryer. The ethyl acetate fraction is often enriched with sesquiterpenoids.[3]

Caption: General workflow for extraction and fractionation.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS)

This proposed HPLC-MS method is based on protocols used for the analysis of similar sesquiterpenoids and will require validation for 6,9,10-Trihydroxy-7-megastigmen-3-one.

1. Instrumentation and Columns:

• HPLC system with a diode array detector (DAD) or UV detector and a mass spectrometer (e.g., Triple Quadrupole or Q-TOF).

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B (linear gradient)

  • 25-30 min: 90% B (isocratic)

  • 30.1-35 min: 10% B (re-equilibration)

3. MS Detection Parameters (to be optimized):

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes should be tested.

• Scan Mode: Multiple Reaction Monitoring (MRM) for quantification (requires a pure standard).

• Precursor Ion -> Product Ion Transitions: To be determined by infusing a standard solution of 6,9,10-Trihydroxy-7-megastigmen-3-one.

• Capillary Voltage, Cone Voltage, and Collision Energy: To be optimized for maximum sensitivity.

4. Standard Preparation and Calibration:

• Prepare a stock solution of purified 6,9,10-Trihydroxy-7-megastigmen-3-one in methanol.

• Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range in the samples.

• Inject the calibration standards to construct a calibration curve of peak area versus concentration. A linearity of R² > 0.99 is desirable.

5. Sample Preparation:

• Dissolve the dried extract fractions in methanol to a known concentration (e.g., 1 mg/mL).

• Filter the sample solution through a 0.22 µm syringe filter before injection.

6. Method Validation (Essential Steps):

• Specificity: Ensure the peak for the analyte is well-resolved from other components in the extract matrix.

• Linearity: Establish a linear relationship between concentration and response over a defined range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably detected and quantified.

• Precision (Intra-day and Inter-day): Assess the repeatability of the method.

• Accuracy (Recovery): Determine the percentage of the true amount of the analyte that is detected by the method.

Caption: Proposed workflow for HPLC-MS quantification.

Signaling Pathways and Logical Relationships

As 6,9,10-Trihydroxy-7-megastigmen-3-one is a natural product, its direct involvement in specific signaling pathways is not well-documented. However, many sesquiterpenoids exhibit biological activities such as anti-inflammatory effects. The diagram below illustrates a generalized anti-inflammatory signaling pathway that could be investigated for this compound.

Caption: Hypothetical anti-inflammatory signaling pathway.

Disclaimer: The provided protocols are intended as a starting point for method development and require full validation for specific applications. The quantitative data is hypothetical and for illustrative purposes only. Researchers should consult relevant literature and perform their own validation studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. guidechem.com [guidechem.com]
• 3. Isolation of megastigmane sesquiterpenes from the silkworm (Bombyx mori L.) droppings and their promotion activity on HO-1 and SIRT1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Drimane Sesquiterpenoids - Synthesis and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and biological activities of drimane (B1240787) sesquiterpenoids, a class of natural products with significant therapeutic potential. The information is curated for professionals in drug discovery and development, offering detailed protocols and tabulated data to facilitate further research.

Introduction

Drimane sesquiterpenoids are a diverse group of bicyclic natural products characterized by a trans-decalin core.[1] First isolated from the bark of Drimys winterii, these compounds are found in a variety of natural sources, including higher plants, fungi, and marine organisms.[1][2] Drimane sesquiterpenoids have garnered considerable attention due to their wide range of biological activities, including antifungal, antibacterial, anti-inflammatory, and cytotoxic properties.[2][3][4] Their potent and varied bioactivities make them attractive scaffolds for the development of new therapeutic agents.

Synthesis of Drimane Sesquiterpenoids

The total synthesis of drimane sesquiterpenoids is a key area of research, enabling access to larger quantities of these natural products and the generation of novel analogs for structure-activity relationship (SAR) studies. A common strategy involves the transformation of readily available natural products, such as (+)-sclareolide, or the use of enantioselective methods starting from simpler precursors.[5][6]

Table 1: Synthesis of Key Drimane Sesquiterpenoids

Compound	Starting Material	Key Synthesis Steps	Overall Yield	Reference
(-)-Drimenol	(+)-Sclareolide	1. Reduction of lactone 2. Ozonolysis 3. Wittig reaction 4. Cyclization	Not specified	[5]
(+)-Drimane-8,11-diol	Geraniol	1. Asymmetric epoxidation 2. Cyclization 3. Reduction	Not specified	[6]
(-)-Mniopetal E	2,3-anhydro-d-arabinitol derivative	1. Horner-Emmons carbon elongation 2. Intramolecular Diels-Alder reaction 3. Lactone transformation	Not specified	[7]

Biological Activity of Drimane Sesquiterpenoids

Drimane sesquiterpenoids exhibit a remarkable spectrum of biological activities, making them promising candidates for drug development in various therapeutic areas.

Antifungal Activity

Several drimane sesquiterpenoids have demonstrated potent activity against a broad range of pathogenic fungi, including strains resistant to existing antifungal drugs.[5][8] For instance, (-)-drimenol has been shown to be a broad-spectrum fungicidal agent, effective against Candida albicans, Aspergillus, and Cryptococcus species.[5][9] Its mechanism of action is believed to involve the disruption of the fungal cell wall and membrane at high concentrations.[5][8]

Table 2: Antifungal Activity of Drimane Sesquiterpenoids

Compound	Fungal Species	MIC (µg/mL)	Reference
(-)-Drimenol	Candida albicans	8 - 64	[5]
(-)-Drimenol	Candida auris	8 - 64	[5]
(-)-Drimenol	Aspergillus fumigatus	8 - 64	[5]
(-)-Drimenol	Cryptococcus neoformans	8 - 64	[5]
(+)-Albicanol	Candida albicans	>64	[5]

Anticancer Activity

The cytotoxic potential of drimane sesquiterpenoids against various cancer cell lines has been extensively investigated.[2][10] Compounds like polygodial and various drimenol (B159378) derivatives have shown promising results, with IC50 values in the low micromolar range.[10] The proposed mechanism for their cytotoxic effects often involves the induction of apoptosis.[10]

Table 3: Cytotoxic Activity of Drimane Sesquiterpenoids

Compound	Cancer Cell Line	IC50 (µM)	Reference
Polygodial	DU145 (Prostate)	71.4 ± 8.5	[10]
Polygodial	PC-3 (Prostate)	89.2 ± 6.8	[10]
Polygodial	MCF-7 (Breast)	93.7 ± 9.1	[10]
Drimenol Derivative (6a)	PC-3 (Prostate)	15.2 ± 1.1	[10]
Drimenol Derivative (6a)	HT-29 (Colon)	25.8 ± 2.3	[10]
Drimenol Derivative (6a)	MCF-7 (Breast)	12.5 ± 0.9	[10]
Asperflavinoid C	MCF-7 (Breast)	10	[11]
Ustusolate E	HL-60 (Leukemia)	8	[10]
Ustusolate E	MCF-7 (Breast)	10	[11]

Anti-inflammatory Activity

Certain drimane sesquiterpenoids have been identified as potent anti-inflammatory agents.[12][13] Their mechanism of action can involve the inhibition of pro-inflammatory mediators. For example, specific drimane sesquiterpene lactones have been shown to inhibit the promoter activity of CXCL10, a chemokine involved in inflammatory responses.[12] Other derivatives have demonstrated the ability to suppress the production of nitric oxide (NO), TNF-α, and IL-6 by inhibiting the NF-κB pathway.[13]

Table 4: Anti-inflammatory Activity of Drimane Sesquiterpenoids

Compound	Assay	Target/Cell Line	IC50 (µM)	Reference
Drimane Lactone 1	CXCL10 Promoter Activity	DLD-1 cells	12.4	[12]
Drimane Lactone 2	CXCL10 Promoter Activity	DLD-1 cells	55	[12]
Talaminoid A (1)	NO Production	BV-2 cells	7.81	[13]
Known Compound 4	NO Production	BV-2 cells	4.97	[13]
Known Compound 5	NO Production	BV-2 cells	5.02	[13]
Pyrrnoxin A analog (2)	NO Production	BV2 cells	26.6	[14]
Pyrrnoxin A analog (3)	NO Production	BV2 cells	60.5	[14]

Experimental Protocols

Protocol 1: Total Synthesis of (-)-Drimenol from (+)-Sclareolide

This protocol outlines the key transformations for the synthesis of (-)-drimenol, a representative drimane sesquiterpenoid, starting from the commercially available (+)-sclareolide. The synthesis involves a series of well-established organic reactions.

Materials:

• (+)-Sclareolide

• Lithium aluminum hydride (LiAlH4)

• Dry tetrahydrofuran (B95107) (THF)

• Ozone (O3)

• Dimethyl sulfide (B99878) (DMS)

• Methyltriphenylphosphonium (B96628) bromide

• n-Butyllithium (n-BuLi)

• Appropriate solvents and reagents for purification (e.g., silica (B1680970) gel, hexanes, ethyl acetate)

Procedure:

• Reduction of the Lactone: Dissolve (+)-sclareolide in dry THF under an inert atmosphere (e.g., argon or nitrogen). Cool the solution to 0 °C and slowly add a solution of LiAlH4 in THF. Stir the reaction at room temperature until the starting material is consumed (monitor by TLC). Carefully quench the reaction with water and extract the product with an organic solvent.

• Oxidative Cleavage: Dissolve the resulting diol in a suitable solvent (e.g., dichloromethane/methanol). Cool the solution to -78 °C and bubble ozone through the solution until a blue color persists. Purge the solution with nitrogen and add dimethyl sulfide. Allow the reaction to warm to room temperature.

• Wittig Reaction: Prepare the Wittig reagent by treating methyltriphenylphosphonium bromide with n-BuLi in dry THF. Add the aldehyde obtained from the previous step to the ylide solution and stir until the reaction is complete.

• Cyclization and Purification: The final cyclization to form the drimane skeleton can be achieved under acidic conditions. Purify the crude product by column chromatography on silica gel to obtain (-)-drimenol.

Note: This is a generalized protocol. For specific reaction conditions, reagent quantities, and purification details, refer to the primary literature.[5]

Caption: Synthetic route to (-)-drimenol.

Protocol 2: Cell Viability Assessment using MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.[10]

Materials:

• Cancer cell lines (e.g., MCF-7, PC-3, DU-145)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• Drimane sesquiterpenoid compounds

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the drimane sesquiterpenoid compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions (typically ranging from 0.1 to 100 µM).[10] Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug). Incubate the plates for an additional 48 or 72 hours.[10]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) by plotting a dose-response curve.[10]

Caption: Workflow for MTT cytotoxicity assay.

Protocol 3: Anti-inflammatory Activity Assay - Nitric Oxide (NO) Production in Macrophages

This protocol describes the measurement of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, a common in vitro model for assessing anti-inflammatory activity.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS)

• Drimane sesquiterpenoid compounds

• Griess reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO2) standard solution

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the drimane sesquiterpenoid compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) in the presence of the compounds for 24 hours to induce NO production. Include wells with cells only (negative control) and cells with LPS only (positive control).

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess reagent Part B and incubate for another 10 minutes at room temperature, protected from light.

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Quantify the amount of nitrite in the samples from the standard curve. Calculate the percentage of inhibition of NO production by the compounds compared to the LPS-only control.

Signaling Pathways

Inhibition of the NF-κB Signaling Pathway

Several drimane sesquiterpenoids exert their anti-inflammatory effects by modulating the NF-κB signaling pathway.[13] LPS, a component of the outer membrane of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), leading to a signaling cascade that results in the activation of the IKK complex. IKK then phosphorylates IκBα, leading to its ubiquitination and proteasomal degradation. This releases NF-κB to translocate to the nucleus, where it induces the transcription of pro-inflammatory genes, including iNOS (which produces NO), TNF-α, and IL-6. Drimane sesquiterpenoids can inhibit this pathway, thereby reducing the production of these inflammatory mediators.

Caption: Inhibition of NF-kB pathway by drimanes.

References

• 1. Anticancer Activity of Natural and Semi-Synthetic Drimane and Coloratane Sesquiterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antimicrobial drimane sesquiterpenes and their effect on endophyte communities in the medical tree Warburgia ugandensis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Occurrence, biological activity and synthesis of drimane sesquiterpenoids - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 5. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids [microbialcell.com]
• 6. Novel and enantioselective total synthesis of drimane type sesquiterpenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Broad-spectrum antifungal activities and mechanism of drimane sesquiterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Anti-inflammatory drimane sesquiterpene lactones from an Aspergillus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory spiroaxane and drimane sesquiterpenoids from Talaromyces minioluteus (Penicillium minioluteum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: 6,9,10-Trihydroxy-7-megastigmen-3-one Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of 6,9,10-Trihydroxy-7-megastigmen-3-one. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance your extraction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is 6,9,10-Trihydroxy-7-megastigmen-3-one and why is its extraction important?

A1: 6,9,10-Trihydroxy-7-megastigmen-3-one is a megastigmane glycoside, a class of C13-norisoprenoids derived from the degradation of carotenoids.[1][2] These compounds are of significant interest in drug development due to a wide range of reported biological activities, including anti-inflammatory, neuroprotective, antioxidant, and antitumor properties.[2][3] Efficient extraction is the crucial first step in isolating this compound for further research and development.

Q2: Which solvents are most effective for extracting 6,9,10-Trihydroxy-7-megastigmen-3-one?

A2: As a polar glycoside, 6,9,10-Trihydroxy-7-megastigmen-3-one is most effectively extracted using polar solvents. Methanol (B129727), ethanol (B145695), and aqueous mixtures of these alcohols are highly recommended. Aqueous methanol (e.g., 80% methanol in water) is a common choice for extracting megastigmane glycosides, balancing polarity to efficiently solvate the target compound.[4]

Q3: What are the main challenges in extracting this compound?

A3: The primary challenges include low natural abundance in the source material, co-extraction of interfering compounds, and potential degradation of the target molecule during the extraction process. Megastigmane glycosides can be sensitive to heat and non-neutral pH, which may lead to hydrolysis of the glycosidic bond or other rearrangements.[5]

Q4: Can I use non-polar solvents for the initial extraction?

A4: It is not recommended to use non-polar solvents like hexane (B92381) or chloroform (B151607) for the primary extraction of this polar glycoside, as they will result in very low yields. However, a pre-extraction step with a non-polar solvent can be beneficial to remove lipids and other non-polar compounds from the plant material before the main extraction with a polar solvent.

Q5: What purification techniques are suitable for the crude extract?

A5: Following extraction, a multi-step purification approach is typically necessary. This often involves liquid-liquid partitioning to separate compounds based on polarity, followed by column chromatography. Common stationary phases for purifying megastigmane glycosides include silica (B1680970) gel, Sephadex LH-20, and reversed-phase C18 (ODS).[4]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Issue	Potential Cause	Recommended Solution
Low or No Yield of Crude Extract	Improper Sample Preparation: Plant material is not sufficiently dried or ground.	Ensure plant material is thoroughly dried to a constant weight and finely powdered to maximize surface area for solvent penetration.
Inappropriate Solvent Choice: The solvent is not polar enough to solubilize the target glycoside.	Use a polar solvent such as methanol, ethanol, or an aqueous mixture (e.g., 80% methanol).
Insufficient Extraction Time/Temperature: The extraction parameters are not optimal for efficient compound removal.	Increase extraction time or consider using heat-assisted methods like Soxhlet or reflux, but be mindful of potential thermal degradation. Ultrasound-assisted extraction (UAE) can enhance yield with shorter times and lower temperatures.[6]
Low Purity of Crude Extract	Co-extraction of Other Compounds: The chosen solvent is extracting a wide range of compounds with similar polarities.	Perform a pre-extraction with a non-polar solvent (e.g., hexane) to remove lipids. Optimize the polarity of the main extraction solvent.
Presence of Pigments and Other Interferents: Chlorophylls and other pigments are co-extracted.	Incorporate a liquid-liquid partitioning step after initial extraction and concentration. For example, partition the aqueous extract against ethyl acetate (B1210297).
Degradation of Target Compound	Thermal Degradation: The compound is sensitive to high temperatures used during extraction or solvent evaporation.	Use non-thermal extraction methods like maceration or UAE. When concentrating the extract, use a rotary evaporator under reduced pressure at a low temperature (e.g., < 40°C).
pH Instability: Extreme pH during extraction or workup is causing hydrolysis or rearrangement. Glycosides can be unstable in acidic or alkaline conditions.[5]	Maintain a neutral or slightly acidic pH during the extraction process. Avoid strong acids or bases during workup.
Difficulty in Purifying the Target Compound	Poor Separation in Column Chromatography: The solvent system is not optimized for separating the target from impurities.	Perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal mobile phase for column chromatography. A gradient elution from non-polar to polar is often effective.
Irreversible Adsorption on Silica Gel: The polar glycoside is strongly binding to the silica gel.	Consider using a less active stationary phase like Sephadex LH-20 or employ reversed-phase chromatography (C18) with a methanol/water or acetonitrile (B52724)/water mobile phase.

Data Presentation

Table 1: Influence of Solvent Polarity on the Extraction Efficiency of Megastigmane Glycosides (Representative Data)

Solvent System	Polarity	Relative Yield of Megastigmane Glycosides	Co-extraction of Non-polar Impurities	Notes
Hexane	Low	Very Low	High	Useful for pre-extraction (defatting) but not for primary extraction of the target compound.
Chloroform	Medium-Low	Low	Medium	Not ideal for extracting polar glycosides.
Ethyl Acetate	Medium	Moderate	Low-Medium	Can be used in liquid-liquid partitioning to isolate moderately polar compounds.
Acetone	Medium-High	Good	Low	A viable option, often used in combination with water.
Ethanol	High	High	Low	A good, less toxic alternative to methanol. Aqueous ethanol (70-80%) is often very effective.[7]
Methanol	High	Very High	Low	Often considered one of the most effective solvents for extracting polar glycosides.[8]
Water	Very High	Moderate-High	Very Low	Can be effective, but may also extract large amounts of sugars and other highly polar impurities. Often used in combination with an alcohol.
80% Aqueous Methanol	High	Excellent	Low	A highly effective solvent system that balances polarity for efficient extraction of glycosides while minimizing the extraction of very non-polar compounds.[4]

Experimental Protocols

Protocol 1: Extraction and Preliminary Fractionation

This protocol is adapted from established methods for the extraction of similar megastigmane glycosides.[4]

• Sample Preparation:

  • Thoroughly dry the plant material (e.g., leaves, roots) at a controlled temperature (40-50°C) until a constant weight is achieved.

  • Grind the dried material into a fine powder using a mechanical grinder.

• Extraction:

  • Macerate the powdered plant material in 80% aqueous methanol (1:10 solid-to-solvent ratio, w/v) at room temperature for 48-72 hours with occasional agitation.

  • Alternatively, for a more rapid extraction, perform ultrasound-assisted extraction (UAE) with 80% aqueous methanol at a controlled temperature (e.g., 40°C) for 30-60 minutes.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper or a similar grade to remove solid plant material.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain a crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in water.

  • Successively partition the aqueous suspension with solvents of increasing polarity, such as ethyl acetate and then n-butanol.

  • The fractions (ethyl acetate, n-butanol, and remaining aqueous) should be collected separately. The 6,9,10-Trihydroxy-7-megastigmen-3-one is expected to be in the more polar fractions (n-butanol and/or aqueous).

Protocol 2: Chromatographic Purification

• Column Chromatography (Silica Gel):

  • Pack a glass column with silica gel 60 (70-230 mesh) using a suitable non-polar solvent as a slurry.

  • Dissolve the dried n-butanol fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Dry this mixture and load it onto the top of the packed column.

  • Elute the column with a solvent gradient of increasing polarity. A common gradient is chloroform-methanol or ethyl acetate-methanol.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Gel Filtration (Sephadex LH-20):

  • For further purification, fractions containing the target compound can be subjected to chromatography on a Sephadex LH-20 column using methanol as the mobile phase. This step is effective for separating compounds based on size and polarity.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For final purification to obtain a high-purity compound, use preparative reversed-phase HPLC (C18 column).

  • A gradient of methanol and water or acetonitrile and water is typically used as the mobile phase.

  • Monitor the elution with a UV detector and collect the peak corresponding to 6,9,10-Trihydroxy-7-megastigmen-3-one.

Visualizations

Caption: Experimental workflow for the extraction and purification of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Troubleshooting decision tree for low yield of 6,9,10-Trihydroxy-7-megastigmen-3-one.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative analysis of extraction methods for bioactive compounds in aromatic and medicinal plants | Agroindustrial Science [revistas.unitru.edu.pe]
• 7. ijrpr.com [ijrpr.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with 6,9,10-Trihydroxy-7-megastigmen-3-one

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 6,9,10-Trihydroxy-7-megastigmen-3-one.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving 6,9,10-Trihydroxy-7-megastigmen-3-one in aqueous buffers for my biological assays. What is the recommended first step?

A1: Due to its chemical structure (C13H22O4), 6,9,10-Trihydroxy-7-megastigmen-3-one, a sesquiterpenoid, is expected to have limited aqueous solubility. The initial and most critical step is to first attempt to dissolve the compound in a small amount of a water-miscible organic solvent to create a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a common first choice due to its strong solubilizing power and compatibility with many biological assays at low final concentrations.[1]

Q2: What are some alternative organic solvents I can try if DMSO is not suitable for my experiment?

A2: If DMSO is not compatible with your assay, other water-miscible organic solvents can be used. The choice of solvent will depend on the specific requirements of your experimental system. It is crucial to always check the tolerance of your assay for any organic solvent.

Q3: My compound dissolves in the organic solvent but precipitates when I dilute it into my aqueous assay buffer. What can I do?

A3: This is a common issue known as "precipitation upon dilution." It occurs when the concentration of the organic solvent is no longer sufficient to keep the compound in solution in the final aqueous mixture. Several strategies can be employed to overcome this:

• Decrease the final concentration: The simplest approach is to lower the final concentration of the compound in your assay.

• Increase the percentage of co-solvent: If your assay can tolerate it, increasing the final concentration of the organic co-solvent may help maintain solubility.[1]

• Slow, drop-wise addition: Add the concentrated stock solution to the aqueous buffer very slowly while vortexing or stirring. This helps to avoid localized high concentrations that can lead to immediate precipitation.[2]

• Use of surfactants: Incorporating a biocompatible surfactant at a concentration above its critical micelle concentration (CMC) can help to form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility.[3]

Q4: Can adjusting the pH of my buffer improve the solubility of 6,9,10-Trihydroxy-7-megastigmen-3-one?

Q5: Are there other formulation strategies I can explore for in vitro and in vivo studies?

A5: Yes, for more advanced applications, several formulation strategies can be considered to enhance the solubility and bioavailability of poorly soluble compounds:

• Cyclodextrin (B1172386) Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively encapsulating the drug and increasing its aqueous solubility.[4][5]

• Lipid-Based Formulations: For in vivo studies, lipid-based delivery systems such as self-emulsifying drug delivery systems (SEDDS) can be highly effective. These formulations form fine emulsions in the gastrointestinal tract, enhancing drug solubilization and absorption.[3][5]

• Solid Dispersions: This technique involves dispersing the compound in a solid polymer matrix. When the solid dispersion is introduced to an aqueous environment, the polymer dissolves and releases the drug in a finely dispersed, more soluble state.[5]

Troubleshooting Guides

Problem 1: Initial Dissolution Failure in Aqueous Buffer

Possible Cause	Troubleshooting Step	Expected Outcome
High hydrophobicity of the compound.	Prepare a concentrated stock solution in a water-miscible organic solvent (e.g., DMSO, Ethanol, DMF).[1]	The compound dissolves in the organic solvent.
Insufficient solvent volume.	Increase the volume of the organic solvent used to prepare the stock solution.	Complete dissolution of the compound.

Problem 2: Precipitation Upon Dilution into Aqueous Media

Possible Cause	Troubleshooting Step	Expected Outcome
The compound has reached its solubility limit in the final solvent mixture.	1. Decrease the final concentration of the compound.2. Increase the percentage of the organic co-solvent in the final solution (check assay compatibility).[1]3. Add the stock solution to the aqueous buffer slowly while vortexing.[2]	The compound remains in solution at the desired final concentration.
Aggregation of hydrophobic molecules.	Incorporate a biocompatible surfactant (e.g., Tween® 80, Pluronic® F-68) into the aqueous buffer.[3]	The surfactant helps to prevent aggregation and maintain solubility.

Data Presentation

Table 1: Recommended Organic Solvents for Stock Solution Preparation

Solvent	Polarity	Notes
Dimethyl Sulfoxide (DMSO)	High	Excellent solubilizing power for many organic compounds. May have effects on cell-based assays at higher concentrations.[1]
Ethanol (EtOH)	High	A good alternative to DMSO, generally well-tolerated in many biological systems.
N,N-Dimethylformamide (DMF)	High	Another strong solvent, but can be more toxic than DMSO or ethanol.
Acetone	Medium	Can be used for initial solubilization but is more volatile.

Table 2: Summary of Advanced Solubility Enhancement Techniques

Technique	Principle	Advantages	Considerations
Co-solvents	Increasing the proportion of a water-miscible organic solvent in the final solution.[3]	Simple to implement.	The biological assay must be tolerant to the final solvent concentration.
pH Adjustment	Modifying the ionization state of the compound to increase its polarity.[3]	Can be effective for ionizable compounds.	The pH must remain within a range compatible with the assay and compound stability.
Surfactants	Formation of micelles that encapsulate the hydrophobic compound.[3]	Can significantly increase apparent solubility.	The chosen surfactant must not interfere with the assay.
Cyclodextrins	Formation of inclusion complexes with the hydrophobic molecule.[4][5]	Can improve solubility and stability.	The size of the cyclodextrin cavity must be appropriate for the compound.
Lipid-Based Formulations	Solubilizing the compound in a lipid-based carrier system.[3][5]	Effective for oral delivery and can enhance bioavailability.	More complex formulation development.
Solid Dispersions	Dispersing the compound in a solid polymer matrix.[5]	Can improve dissolution rate and solubility.	Requires specialized formulation techniques.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

• Weigh out a precise amount of 6,9,10-Trihydroxy-7-megastigmen-3-one into a sterile microcentrifuge tube.

• Add a small volume of a suitable organic solvent (e.g., DMSO) to achieve a high concentration (e.g., 10-50 mM).

• Vortex the tube vigorously until the compound is completely dissolved. Gentle warming in a water bath (37°C) may be used if necessary, but be cautious of potential compound degradation.

• Visually inspect the solution to ensure there are no undissolved particles.

• Store the stock solution at an appropriate temperature (typically -20°C or -80°C) in a tightly sealed container to prevent solvent evaporation and water absorption.

Protocol 2: General Method for Dilution into Aqueous Buffer

• Bring the concentrated stock solution and the aqueous assay buffer to room temperature.

• Calculate the volume of the stock solution required to achieve the desired final concentration in the assay buffer.

• While vortexing the assay buffer at a moderate speed, add the calculated volume of the stock solution drop-by-drop.

• Continue vortexing for a few seconds after the addition is complete to ensure thorough mixing.

• Visually inspect the final solution for any signs of precipitation. If the solution appears cloudy or contains visible particles, the compound may have precipitated.

Mandatory Visualizations

Caption: Workflow for Solubilizing 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Troubleshooting options for precipitation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 5. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Stability of 6,9,10-Trihydroxy-7-megastigmen-3-one

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the stability of 6,9,10-Trihydroxy-7-megastigmen-3-one in various solvents. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: I am starting my research on 6,9,10-Trihydroxy-7-megastigmen-3-one. What are the initial considerations for a stability study?

A1: Before initiating a stability study, it is crucial to define the purpose of your research. Are you assessing stability for formulation development, long-term storage, or to understand its degradation profile under specific stress conditions? Key initial steps include:

• Compound Characterization: Ensure the purity and identity of your 6,9,10-Trihydroxy-7-megastigmen-3-one sample.

• Solvent Selection: Choose a range of solvents relevant to your intended application. This may include aqueous buffers at different pH values, organic solvents used in extraction or formulation (e.g., ethanol, methanol, DMSO), and co-solvent mixtures.

• Analytical Method Development: Develop and validate a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV-Vis or Mass Spectrometry (MS) detection, that can separate the parent compound from its potential degradation products.[1][2]

Q2: My compound appears to be degrading rapidly in my chosen solvent. What are the common causes and how can I troubleshoot this?

A2: Rapid degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one can be attributed to several factors. As a megastigmane, it is a C13 skeleton compound that can be an oxidative degradation product of β-carotenoids, suggesting potential sensitivity to oxidation.[3][4][5] Consider the following troubleshooting steps:

• Hydrolysis: The stability of the compound may be pH-dependent. Assess stability in buffered solutions across a range of pH values (e.g., acidic, neutral, and basic) to identify the optimal pH for stability.[2]

• Oxidation: The presence of dissolved oxygen can accelerate degradation. Consider de-gassing your solvents or adding antioxidants to your solution, if compatible with your experimental design.

• Photodegradation: Exposure to light, especially UV light, can cause degradation.[2] Conduct experiments under controlled lighting conditions or in amber-colored vials to minimize light exposure.

• Temperature: Elevated temperatures can increase the rate of degradation. Ensure your experiments are conducted at a controlled and documented temperature.

Q3: How do I choose the appropriate solvents for my stability study?

A3: The choice of solvents should be guided by the intended application of your research.[6]

• For biological assays: Start with cell culture media or phosphate-buffered saline (PBS) at a physiological pH.[2][7] Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for initial stock solutions, but its final concentration in the assay should be kept low (typically <0.5%) to avoid solvent-induced artifacts.[2]

• For formulation development: Test solvents that are pharmaceutically acceptable, such as ethanol, propylene (B89431) glycol, or various aqueous buffer systems.

• For extraction and purification: Evaluate the stability in solvents commonly used for these purposes, such as methanol, ethanol, ethyl acetate, and acetone.[8]

Q4: I am observing new peaks in my chromatogram during the stability study. How can I identify these as degradation products?

A4: The appearance of new peaks in your chromatogram is a strong indication of degradation. To confirm and identify these degradation products:

• Mass Spectrometry (MS): Couple your HPLC system to a mass spectrometer. By comparing the mass-to-charge ratio (m/z) of the new peaks with the parent compound, you can propose potential molecular formulas for the degradation products.

• Forced Degradation Studies: Intentionally stress your compound under harsh conditions (e.g., strong acid, strong base, high temperature, oxidation, and light exposure) to generate degradation products.[7] This can help to confirm that the new peaks observed in your stability study are indeed related to the degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Poor solubility of 6,9,10-Trihydroxy-7-megastigmen-3-one	The polarity of the solvent is not suitable for the compound.	Test a range of solvents with varying polarities. For aqueous solutions, consider adjusting the pH or using co-solvents. Gentle heating and sonication can also aid dissolution.[6][8]
Inconsistent stability results between experiments	Environmental factors are not well-controlled.	Ensure consistent temperature, light exposure, and dissolved oxygen levels in your solvents. Use calibrated equipment and prepare fresh solutions for each experiment.
Loss of compound due to adsorption to container surfaces	The compound may be binding to the surface of plastic or glass vials.	Consider using silanized glass vials or low-adsorption microplates. In some cases, Teflon containers may be necessary to minimize non-specific binding.[2]
Precipitation of the compound during the experiment	The concentration of the compound exceeds its solubility in the chosen solvent under the experimental conditions.	Determine the kinetic solubility of your compound in the experimental media to ensure you are working within the soluble range.[7]

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment

This protocol provides a general framework for determining the solubility of 6,9,10-Trihydroxy-7-megastigmen-3-one in various solvents.

Materials:

• 6,9,10-Trihydroxy-7-megastigmen-3-one

• A selection of solvents (e.g., water, PBS pH 7.4, ethanol, methanol, DMSO, acetone)

• Glass test tubes or vials

• Vortex mixer

• Orbital shaker at a controlled temperature

Procedure:

• Add a pre-weighed amount of 6,9,10-Trihydroxy-7-megastigmen-3-one (e.g., 1 mg) to a vial.

• Add a small, measured volume of the test solvent (e.g., 100 µL).

• Vortex the mixture vigorously for 1-2 minutes.[6]

• If the compound does not dissolve, incrementally add more solvent and repeat the vortexing step until the compound is fully dissolved or a maximum volume is reached.

• If the compound remains insoluble at room temperature, gently warm the solution (e.g., to 37°C) to assess temperature-dependent solubility.[6]

• Record the approximate solubility in terms of mg/mL.

Protocol 2: Isothermal Stability Study using HPLC

This protocol outlines a method for assessing the stability of 6,9,10-Trihydroxy-7-megastigmen-3-one in a chosen solvent at a constant temperature.

Materials:

• Stock solution of 6,9,10-Trihydroxy-7-megastigmen-3-one in the chosen solvent at a known concentration.

• HPLC system with a suitable column and detector (UV-Vis or MS).

• Temperature-controlled incubator or water bath.

• Autosampler vials.

Procedure:

• Prepare a working solution of 6,9,10-Trihydroxy-7-megastigmen-3-one in the test solvent at a concentration that is within the linear range of your analytical method.

• Dispense aliquots of the working solution into several autosampler vials.

• Immediately analyze one aliquot (t=0) using the validated HPLC method to determine the initial concentration.

• Place the remaining vials in a temperature-controlled environment (e.g., 25°C or 40°C).

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), remove a vial and analyze its contents by HPLC.[2]

• Calculate the percentage of 6,9,10-Trihydroxy-7-megastigmen-3-one remaining at each time point relative to the initial concentration.

Data Presentation:

The quantitative data from the isothermal stability study should be summarized in a table for clear comparison.

Time (hours)	Concentration (µg/mL)	% Remaining
0	100.0	100.0
1	98.5	98.5
2	96.2	96.2
4	92.1	92.1
8	85.3	85.3
24	65.7	65.7
48	43.2	43.2

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results for 6,9,10-Trihydroxy-7-megastigmen-3-one.

Visualizations

Caption: Workflow for assessing the stability of a chemical compound.

Caption: Troubleshooting guide for rapid compound degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. enamine.net [enamine.net]
• 3. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 4. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 3β,5β,6α-Trihydroxy-7-megastigmen-9-one 3-O-glucoside | CAS:1380443-06-0 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Preventing degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one during storage. The information is presented in a question-and-answer format to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is 6,9,10-Trihydroxy-7-megastigmen-3-one and why is its stability important?

6,9,10-Trihydroxy-7-megastigmen-3-one is a megastigmane, a class of organic compounds derived from the degradation of carotenoids.[1][2][3] These compounds are of interest in drug development due to their potential biological activities. Ensuring the stability of this compound during storage is crucial for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of potency and the formation of unknown impurities.

Q2: What are the primary factors that can cause the degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one?

Based on the general stability of natural products and related compounds, the primary factors that can cause degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one are exposure to light, elevated temperatures, oxygen (oxidation), and non-neutral pH conditions (hydrolysis).[4][5][6][7][8]

Q3: How can I visually detect if my sample of 6,9,10-Trihydroxy-7-megastigmen-3-one has degraded?

While visual inspection is not a definitive method, signs of degradation for a purified compound, which is often a solid or oil, can include a change in color, the appearance of precipitates, or a change in consistency.[9][10] However, significant degradation can occur without any visible changes. Therefore, analytical methods are necessary for confirmation.

Q4: Which analytical techniques are recommended for assessing the stability of 6,9,10-Trihydroxy-7-megastigmen-3-one?

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a robust and widely used technique for developing stability-indicating methods.[11][12][13] This method can separate the parent compound from its degradation products, allowing for accurate quantification. Liquid Chromatography-Mass Spectrometry (LC-MS) is also highly valuable for identifying the chemical structures of any degradation products formed.[9][14]

Troubleshooting Guides

This section provides solutions to common problems encountered during the storage and handling of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Problem 1: Loss of compound potency over a short period.

Possible Cause	Suggested Solution
Improper Storage Temperature	Store the compound at or below the recommended temperature. For long-term storage, -20°C or -80°C is advisable. Avoid repeated freeze-thaw cycles.
Exposure to Light	Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.[6][7]
Presence of Oxygen	For highly sensitive samples, consider storing under an inert atmosphere (e.g., argon or nitrogen). This can be achieved by purging the container with the inert gas before sealing.
Inappropriate Solvent	If stored in solution, ensure the solvent is of high purity and does not promote degradation. Aprotic solvents are often preferred over protic solvents for long-term storage to minimize hydrolysis.

Problem 2: Appearance of unexpected peaks in my HPLC chromatogram.

Possible Cause	Suggested Solution
Acidic or Basic Hydrolysis	Ensure the storage solvent is neutral (pH 7). If the compound is formulated in a buffer, select a buffer system that maintains a stable pH in the optimal range for the compound.[4][5]
Oxidative Degradation	The presence of peroxides in solvents (especially ethers) can initiate oxidation. Use freshly opened, high-purity solvents. Consider adding an antioxidant, such as Butylated Hydroxytoluene (BHT), at a low concentration (e.g., 0.01%).
Photodegradation	This is degradation caused by exposure to light. Always store samples in the dark.[6][7]
Thermal Degradation	This occurs at elevated temperatures. Maintain proper storage and handling temperatures at all times.[8][15]

Data Presentation

The following table summarizes the potential impact of various storage conditions on the stability of 6,9,10-Trihydroxy-7-megastigmen-3-one, based on general principles for natural products. The degradation is presented as a hypothetical percentage loss over a one-year period.

Storage Condition	Temperature	Light Exposure	Atmosphere	pH of Solution	Hypothetical Degradation (%)
Optimal	-80°C	Dark	Inert (Argon)	7.0	< 1%
Sub-optimal 1	-20°C	Dark	Air	7.0	1 - 5%
Sub-optimal 2	4°C	Dark	Air	7.0	5 - 15%
Sub-optimal 3	25°C (Room Temp)	Dark	Air	7.0	15 - 40%
Poor 1	25°C (Room Temp)	Ambient Light	Air	7.0	40 - 70%
Poor 2	25°C (Room Temp)	Dark	Air	4.0 (Acidic)	> 50%
Poor 3	25°C (Room Temp)	Dark	Air	9.0 (Basic)	> 50%

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation pathways of 6,9,10-Trihydroxy-7-megastigmen-3-one.

• Preparation of Stock Solution: Accurately weigh and dissolve 6,9,10-Trihydroxy-7-megastigmen-3-one in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M hydrochloric acid. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours.

  • Photodegradation: Expose a solution of the compound to direct sunlight or a photostability chamber for 24 hours.

• Sample Analysis: After the stress period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a validated stability-indicating HPLC-UV method.

Protocol 2: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing an HPLC-UV method to quantify 6,9,10-Trihydroxy-7-megastigmen-3-one and its degradation products.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan for the UV absorbance maximum of 6,9,10-Trihydroxy-7-megastigmen-3-one (a starting point could be 210-280 nm).

• Injection Volume: 10 µL.

Visualizations

The following diagrams illustrate key concepts and workflows related to the stability of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Major stress factors leading to the degradation of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Workflow for a forced degradation study of 6,9,10-Trihydroxy-7-megastigmen-3-one.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive review on megastigmane glycosides: Sources, bioactivities, and 13C NMR spectroscopic data (2024) | Reham M. Samra [scispace.com]
• 3. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Influence of pH, temperature, and light on the stability of melatonin in aqueous solutions and fruit juices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-one | C13H22O4 | CID 51136538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. guidechem.com [guidechem.com]
• 11. japsonline.com [japsonline.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. forced degradation products: Topics by Science.gov [science.gov]
• 15. Influence of Different Photoperiod and Temperature Regimes on Growth and Bulb Quality of Garlic (Allium sativum L.) Cultivars [mdpi.com]

Technical Support Center: Troubleshooting HPLC Separation of Megastigmane Isomers

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) separation of megastigmane isomers. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the analysis of these structurally similar compounds. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and illustrative diagrams to streamline your method development and optimization processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating megastigmane isomers by HPLC?

A1: Megastigmane isomers, which are derived from the degradation of carotenoids, often present significant separation challenges due to their high structural similarity.[1] Key difficulties include:

• Co-elution: Stereoisomers (enantiomers and diastereomers) and constitutional isomers frequently have very similar polarities and hydrophobicities, leading to overlapping peaks.

• Poor Peak Shape: Issues like peak tailing or broadening can occur due to secondary interactions with the stationary phase or suboptimal mobile phase conditions.

• Inconsistent Retention Times: Fluctuations in mobile phase composition, temperature, or inadequate column equilibration can lead to shifts in retention times, affecting reproducibility.

Q2: What type of HPLC column is most suitable for separating megastigmane isomers?

A2: The choice of column is critical and depends on the nature of the isomers.

• For non-chiral isomers (constitutional isomers): Reversed-phase columns such as C18 and C30 are commonly used. Phenyl-Hexyl columns can offer alternative selectivity due to π-π interactions.

• For chiral isomers (enantiomers): A chiral stationary phase (CSP) is typically required for direct separation.[2][3][4] Polysaccharide-based CSPs (e.g., Chiralpak) are often a good starting point. Alternatively, indirect separation can be achieved by derivatizing the isomers with a chiral reagent and separating the resulting diastereomers on a standard achiral column.[3][5]

Q3: Should I use normal-phase or reversed-phase HPLC for megastigmane isomer separation?

A3: Both normal-phase (NP) and reversed-phase (RP) HPLC can be employed, and the choice depends on the specific isomers and the sample matrix.

• Reversed-phase HPLC is generally the first choice for its robustness and wide applicability, especially for megastigmane glucosides which have increased polarity.[6]

• Normal-phase HPLC can be particularly effective for separating non-polar isomers that differ subtly in their polar functional groups.[7][8] It is often used for separating carotenoid isomers, which are structurally related to megastigmanes.[9]

Q4: How important is sample preparation for the successful separation of megastigmane isomers?

A4: Meticulous sample preparation is crucial to avoid chromatographic problems and ensure accurate results. For plant-derived samples, this often involves:

• Extraction: Using an appropriate solvent to efficiently extract the megastigmanes from the plant matrix.

• Clean-up: Employing techniques like Solid-Phase Extraction (SPE) to remove interfering compounds that can cause matrix effects or contaminate the HPLC column.

• Filtration: Filtering the sample through a 0.22 µm or 0.45 µm filter to remove particulates that could block the column frit.

Troubleshooting Guides

Problem 1: Poor Resolution or Co-elution of Isomer Peaks

Q: My megastigmane isomers are co-eluting or have very poor resolution. What steps can I take to improve their separation?

A: Poor resolution is a common issue when dealing with structurally similar isomers. Here is a systematic approach to troubleshoot this problem:

Workflow for Improving Resolution

Caption: Troubleshooting workflow for poor peak resolution.

Detailed Steps:

• Optimize the Mobile Phase Gradient: If you are using a gradient, try making it shallower. A slower increase in the organic solvent concentration can often improve the separation of closely eluting peaks.

• Change the Organic Modifier: The choice of organic solvent can significantly impact selectivity. If you are using acetonitrile, try switching to methanol, or vice versa. Methanol can enhance interactions with certain stationary phases, like phenyl-hexyl columns.

• Adjust the Column Temperature: Temperature can affect selectivity. Try increasing or decreasing the column temperature in 5-10 °C increments.

• Try a Different Stationary Phase: If mobile phase optimization is insufficient, the column chemistry may not be suitable.

  • For reversed-phase, switch from a C18 to a Phenyl-Hexyl or a C30 column.

  • For chiral separations, screen different types of chiral stationary phases (CSPs).

• Reduce the Flow Rate: Lowering the flow rate can increase efficiency and may improve resolution, although it will also increase the analysis time.

Problem 2: Peak Tailing

Q: The peaks for my megastigmane isomers are showing significant tailing. What is causing this and how can I fix it?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or by column overload.

Troubleshooting Peak Tailing

References

• 1. researchgate.net [researchgate.net]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 6. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. Improved normal-phase high-performance liquid chromatography procedure for the determination of carotenoids in cereals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cell Culture Conditions for 6,9,10-Trihydroxy-7-megastigmen-3-one Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing cell culture conditions when working with 6,9,10-Trihydroxy-7-megastigmen-3-one. This natural compound, a sesquiterpenoid, has demonstrated potential antioxidant, anti-inflammatory, and anti-cancer properties. This guide offers troubleshooting advice and frequently asked questions to address common challenges encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is 6,9,10-Trihydroxy-7-megastigmen-3-one and what are its known biological activities?

A1: 6,9,10-Trihydroxy-7-megastigmen-3-one (CAS No. 476682-97-0) is a sesquiterpenoid natural product.[1] While direct studies on this specific compound are limited, related megastigmane derivatives have shown significant biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[2][3][4] The anti-inflammatory properties are often associated with the inhibition of the NF-κB signaling pathway.[2][3]

Q2: What is the optimal solvent for dissolving 6,9,10-Trihydroxy-7-megastigmen-3-one for cell culture experiments?

A2: Due to its chemical structure, 6,9,10-Trihydroxy-7-megastigmen-3-one is expected to be soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, or methanol. For cell culture applications, sterile DMSO is the most common choice. It is crucial to prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium. The final DMSO concentration in the medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q3: What is a typical starting concentration range for treating cells with 6,9,10-Trihydroxy-7-megastigmen-3-one?

A3: Based on studies with structurally similar megastigmane glycosides that exhibit anti-inflammatory activity with IC50 values in the micromolar range, a starting concentration range of 1 µM to 100 µM is recommended for initial screening experiments.[5][6] A dose-response experiment should be performed to determine the optimal concentration for your specific cell line and experimental endpoint.

Q4: How can I assess the cytotoxic effects of 6,9,10-Trihydroxy-7-megastigmen-3-one on my cells?

A4: A cell viability assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, is a standard method to determine cytotoxicity.[4] This colorimetric assay measures the metabolic activity of viable cells. You should treat your cells with a range of concentrations of the compound for a specific duration (e.g., 24, 48, or 72 hours) and then perform the MTT assay to determine the IC50 (half-maximal inhibitory concentration) value, which represents the concentration at which 50% of cell growth is inhibited.

Troubleshooting Guide

This guide addresses specific issues that may arise during cell culture experiments with 6,9,10-Trihydroxy-7-megastigmen-3-one.

Problem	Possible Cause	Recommended Solution
Poor Cell Viability or High Cytotoxicity	The compound concentration is too high.	Perform a dose-response experiment starting from a lower concentration range (e.g., 0.1 µM to 50 µM) to determine the optimal non-toxic concentration.
The final DMSO concentration in the culture medium is too high.	Ensure the final DMSO concentration is below 0.1%. Prepare a more concentrated stock solution if necessary to minimize the volume of DMSO added to the culture.
The compound has degraded.	Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.
Inconsistent or Non-reproducible Results	Incomplete dissolution of the compound.	Ensure the compound is fully dissolved in the stock solution. Briefly vortex and visually inspect for any precipitate before diluting into the culture medium.
Variation in cell seeding density.	Maintain a consistent cell seeding density across all experiments as cell confluency can affect the response to treatment.
Passage number of cells is too high.	Use cells within a consistent and low passage number range, as cellular characteristics can change with prolonged culturing.
Unexpected Morphological Changes in Cells	Cellular stress due to treatment.	Observe cells under a microscope at different time points after treatment. Document any changes in morphology. Consider reducing the treatment duration or concentration.
Contamination of the cell culture.	Regularly check for signs of bacterial or fungal contamination. Use aseptic techniques and consider using an antibiotic-antimycotic solution if necessary.
No Observable Effect of the Compound	The concentration of the compound is too low.	Test a higher concentration range.
The incubation time is too short.	Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal treatment duration.
The chosen cell line is not sensitive to the compound.	Consider using a different cell line that is more relevant to the expected biological activity (e.g., a cancer cell line for anti-cancer studies or a macrophage cell line for anti-inflammatory studies).
The compound is not active in the chosen assay.	Verify the biological readout. For example, if assessing anti-inflammatory effects, measure multiple inflammatory markers.

Quantitative Data Summary

The following tables summarize representative quantitative data for megastigmane derivatives from published literature, which can serve as a reference for designing experiments with 6,9,10-Trihydroxy-7-megastigmen-3-one.

Table 1: Anti-inflammatory Activity of Megastigmane Glycosides

Compound	Cell Line	Assay	IC50 (µM)	Reference
Streilicifoloside E	RAW264.7	NO Production Inhibition	26.33	[6]
Platanionoside D	RAW264.7	NO Production Inhibition	21.84	[6]
(6R,7E,9R)-3-oxo-α-ionyl-9-O-α-L-rhamnopyranosyl-(1''→4')-β-D-glucopyranoside	RAW264.7	NO Production Inhibition	42.3	[5]
Known Analogue 3	RAW264.7	NO Production Inhibition	61.7	[5]
Known Analogue 7	RAW264.7	NO Production Inhibition	55.4	[5]
Known Analogue 8	RAW264.7	NO Production Inhibition	48.9	[5]

Table 2: Cytotoxic Activity of a Megastigmane Derivative

Compound	Cell Line	Assay	EC50 (µg/mL)	Reference
Lipophilic n-hexane leaf and stem extracts containing megastigmanes	T-47D (breast cancer)	Cytotoxicity	2.90	[2][7]

Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effect of 6,9,10-Trihydroxy-7-megastigmen-3-one.

• Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well plates

  • 6,9,10-Trihydroxy-7-megastigmen-3-one stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO (for solubilizing formazan)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of 6,9,10-Trihydroxy-7-megastigmen-3-one in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO) and a no-treatment control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control.

2. Cellular Antioxidant Activity Assay (DCFH-DA)

This protocol measures the ability of 6,9,10-Trihydroxy-7-megastigmen-3-one to reduce intracellular reactive oxygen species (ROS).

• Materials:

  • Cells of interest (e.g., PC12 for neuroprotection studies)

  • Complete cell culture medium

  • 96-well black, clear-bottom plates

  • 6,9,10-Trihydroxy-7-megastigmen-3-one stock solution

  • 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) solution

  • H₂O₂ (or another ROS inducer)

  • Fluorescence microplate reader

• Procedure:

  • Seed cells in a 96-well black, clear-bottom plate and grow to 80-90% confluency.

  • Wash the cells twice with warm PBS.

  • Load the cells with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C.

  • Wash the cells twice with warm PBS.

  • Treat the cells with various concentrations of 6,9,10-Trihydroxy-7-megastigmen-3-one for 1-2 hours.

  • Induce oxidative stress by adding a ROS inducer (e.g., 100 µM H₂O₂) for 30-60 minutes.

  • Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm.

  • Express the results as a percentage of the fluorescence in the H₂O₂-treated control group.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the hypothesized signaling pathway affected by 6,9,10-Trihydroxy-7-megastigmen-3-one and a general experimental workflow.

References

• 1. Showing Compound (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-one (FDB018147) - FooDB [foodb.ca]
• 2. Frontiers | C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. New Megastigmane and Polyphenolic Components of Henna Leaves and Their Tumor-Specific Cytotoxicity on Human Oral Squamous Carcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two new megastigmane glycosides from the leaves of Nicotiana tabacum and their anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Megastigmane glycosides from Streblus ilicifolius (S.Vidal) Corner and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Batch-to-Batch Variability of Plant Extracts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide clear and actionable guidance on managing the inherent challenge of batch-to-batch variability in plant extracts. Below, you will find troubleshooting guides and frequently asked questions to help you ensure the consistency and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of batch-to-batch variability in plant extracts?

Batch-to-batch variability in plant extracts is a significant issue that can stem from numerous factors throughout the production and research pipeline.[1] The main sources of this variability can be broadly categorized as follows:

• Raw Material Variation:

  • Genetics and Species Identification: Inaccurate botanical identification can result in the extraction of incorrect compounds.[1] Furthermore, significant genetic differences within the same species can lead to varied chemical profiles.[1]

  • Geographical Location and Environment: Factors such as soil composition, climate, and environmental pollutants have a substantial impact on the chemical makeup of the source plant.[1][2]

  • Harvesting and Post-Harvest Handling: The timing of the harvest is critical, as the concentration of active compounds can fluctuate with the plant's growth cycle.[1][3] Post-harvest processes, including drying and storage conditions, are also crucial.[1]

• Extraction Process Parameters:

  • Extraction Method and Solvent: The choice of extraction technique (e.g., maceration, percolation, microwave-assisted extraction) and the solvent used will selectively extract different compounds, contributing to variability.[1]

  • Process Fluctuations: Even minor deviations in extraction parameters like temperature, time, and pressure can alter the final composition of the extract.

• Post-Extraction Processing and Storage:

  • Drying and Concentration: The methods used to dry and concentrate the extract (e.g., spray-drying, freeze-drying) can affect the stability and composition of the final product.[1]

  • Storage Conditions: Exposure to light, heat, and air can lead to the degradation of sensitive compounds over time.[4]

Q2: What is the difference between a "standardized" and a "full-spectrum" plant extract?

The terms "standardized" and "full-spectrum" describe two distinct approaches to producing and characterizing herbal extracts.

• Standardized Extracts: These extracts are prepared to contain a consistent and guaranteed amount of one or more specific active compounds, often referred to as markers. This process helps to ensure batch-to-batch reproducibility in terms of the concentration of these selected compounds.

• Full-Spectrum Extracts: These extracts are formulated to maintain the natural balance of constituents found in the original plant material. The underlying principle is that the therapeutic effect of the herb is due to the synergistic interaction of multiple compounds.

It is important to note that a "full-spectrum" extract can also be standardized to a certain extent by quantifying key marker compounds to ensure some level of consistency between batches.

Q3: How can I ensure the quality and consistency of the raw plant material I am using?

Ensuring the quality of the starting raw material is a critical first step in minimizing batch-to-batch variability. A robust quality control workflow for raw materials should be implemented.

Workflow for Raw Material Quality Control

Q4: Which analytical techniques are most effective for characterizing and controlling for variability in plant extracts?

A combination of chromatographic and spectroscopic techniques is generally recommended for the comprehensive quality control of plant extracts.[1] The choice of technique will depend on the specific research question and the nature of the compounds being analyzed.

Analytical Technique	Principle	Application in Plant Extract Analysis	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their differential partitioning between a stationary and a mobile phase.	Quantification of specific active compounds or markers, and generation of a chemical fingerprint.[1][5]	High resolution, quantitative accuracy, and wide applicability.[1]	Requires reference standards for quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds in the gas phase, followed by detection and identification using mass spectrometry.	Analysis of volatile and semi-volatile compounds such as essential oils and fatty acids.	High sensitivity and excellent for identifying unknown volatile compounds.	Not suitable for non-volatile or thermally unstable compounds.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation capabilities of HPLC with the detection power of mass spectrometry.[1]	Identification and quantification of a broad range of compounds, particularly when reference standards are not available.[1]	A powerful tool for structural elucidation and highly sensitive detection.[1]	Complex instrumentation and data analysis.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the chemical structure of molecules based on the interaction of atomic nuclei with a magnetic field.	Metabolite profiling and fingerprinting to assess the overall composition of an extract.[1]	Provides comprehensive structural information without extensive separation.[1]	Lower sensitivity compared to MS; complex spectra for mixtures.[1]
UV-Vis Spectroscopy	Measures the absorption of ultraviolet or visible light by a sample.	Quick estimation of the total content of certain classes of compounds (e.g., total phenolics, flavonoids).[1]	Simple, rapid, and inexpensive.[1]	Low specificity; can be affected by interfering substances.

Troubleshooting Guides

Problem 1: I am observing inconsistent biological activity in my in vitro/in vivo experiments with different batches of the same plant extract.

Inconsistent biological activity is a common challenge when working with plant extracts. This guide provides a systematic approach to troubleshooting this issue.

References

• 1. benchchem.com [benchchem.com]
• 2. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 3. Ensuring Purity: Quality Control Measures for Plant Extracts [plantextractwholesale.com]
• 4. benchchem.com [benchchem.com]
• 5. Ensuring Quality: The Importance of Standardization in Bulk Plant Extracts [greenskybio.com]

Technical Support Center: Large-Scale Synthesis of 6,9,10-Trihydroxy-7-megastigmen-3-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 6,9,10-Trihydroxy-7-megastigmen-3-one. The information is structured to address specific challenges that may be encountered during experimental work.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 6,9,10-Trihydroxy-7-megastigmen-3-one and provides potential solutions.

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
SYN-001	Low yield in the initial Grignard reaction to form the carbon skeleton.	- Inactive magnesium turnings.- Presence of moisture in the reaction setup.- Competing enolization of the ketone starting material.	- Activate magnesium with iodine or 1,2-dibromoethane.- Ensure all glassware is oven-dried and reagents are anhydrous.- Use a less sterically hindered Grignard reagent or a different organometallic reagent (e.g., organolithium).
SYN-002	Poor stereoselectivity in the reduction of the enone.	- Ineffective chiral catalyst.- Non-optimal reaction temperature or solvent.	- Screen a variety of chiral reducing agents (e.g., those used for asymmetric ketone reduction).- Optimize temperature; lower temperatures often favor higher stereoselectivity.- Experiment with different solvent systems to enhance catalyst performance.
SYN-003	Incomplete dihydroxylation of the double bond.	- Insufficient amount of oxidizing agent (e.g., OsO₄).- Deactivation of the catalyst.	- Ensure stoichiometric or catalytic amounts of the dihydroxylating agent are appropriate for the scale.- Use a co-oxidant (e.g., NMO) to regenerate the catalyst in situ.- Monitor the reaction by TLC or LC-MS to determine the endpoint.
PUR-001	Difficulty in separating diastereomers after dihydroxylation.	- Similar polarity of the diastereomers.	- Employ preparative chiral HPLC or SFC for separation.- Consider derivatization to enhance the physical differences between diastereomers, followed by separation and deprotection.- Explore classical resolution via diastereomeric salt formation if applicable functional groups are present.
SCA-001	Reaction does not scale up effectively from lab to pilot scale.	- Inefficient heat transfer in larger reactors.- Mass transfer limitations.- Changes in reagent addition rates.	- Ensure adequate stirring and temperature control in the larger reactor.- Perform a staged scale-up to identify and address issues at an intermediate scale.- Re-optimize reaction parameters at the larger scale.
STA-001	Degradation of the final product during purification or storage.	- Presence of multiple hydroxyl groups can make the compound sensitive to acidic or basic conditions.- Oxidation of hydroxyl groups.	- Use neutral pH conditions for purification and storage.- Store the final compound under an inert atmosphere (e.g., argon or nitrogen) at low temperatures.- Consider protecting group strategies for sensitive hydroxyls during synthesis, followed by a final deprotection step.

Frequently Asked Questions (FAQs)

Q1: What is a common starting material for the synthesis of the megastigmane core?

A1: A common and commercially available starting material for the synthesis of many megastigmane derivatives is β-ionone.[1] This compound provides the basic carbon skeleton which can then be functionalized.

Q2: How can the stereochemistry at the C-6 hydroxyl group be controlled?

A2: The stereochemistry at C-6 can be established through stereoselective reduction of a corresponding enone precursor. This can be achieved using chiral reducing agents or through enzymatic reductions, which are known to provide high enantioselectivity.

Q3: What are the recommended methods for introducing the C-9 and C-10 hydroxyl groups?

A3: The C-9 and C-10 hydroxyl groups can be introduced via dihydroxylation of a double bond in the side chain. The Sharpless asymmetric dihydroxylation is a powerful method for this transformation, allowing for the stereoselective introduction of two hydroxyl groups.[2][3]

Q4: I am struggling with the purification of the final polyhydroxylated compound. What strategies can I employ?

A4: The purification of highly polar, polyhydroxylated compounds can be challenging due to their solubility characteristics. Reversed-phase chromatography (e.g., using a C18 stationary phase) is often effective.[4] Techniques such as flash chromatography or preparative HPLC may be necessary to achieve high purity. It is also crucial to handle the compound carefully to avoid degradation, which may involve using buffered mobile phases and avoiding extreme temperatures.

Q5: Are there any specific analytical techniques recommended for monitoring the reaction progress and purity of intermediates?

A5: Standard analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) are essential for monitoring reaction progress. For structure elucidation and purity assessment of the final compound and key intermediates, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D experiments) and High-Resolution Mass Spectrometry (HRMS) are indispensable.

Experimental Protocols

Protocol 1: Stereoselective Reduction of an Enone Precursor

This protocol provides a general method for the asymmetric reduction of an α,β-unsaturated ketone, a key step in establishing the stereochemistry of a hydroxyl group.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve the enone precursor (1.0 equivalent) in anhydrous solvent (e.g., THF, DCM, or Methanol).

• Cooling: Cool the solution to the desired temperature (typically between -78 °C and 0 °C) using a suitable cooling bath.

• Catalyst Addition: Add the chiral catalyst (e.g., a CBS catalyst or a chiral N,N'-dioxide-metal complex) (typically 0.05 - 0.2 equivalents).

• Reducing Agent Addition: Slowly add the reducing agent (e.g., borane (B79455) dimethyl sulfide (B99878) complex or potassium borohydride) (1.0 - 1.5 equivalents) to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a suitable quenching agent (e.g., saturated ammonium (B1175870) chloride solution or methanol).

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the resulting alcohol by flash column chromatography on silica (B1680970) gel.

Protocol 2: Sharpless Asymmetric Dihydroxylation

This protocol outlines the general procedure for the stereoselective dihydroxylation of an alkene.[5][6]

• Reaction Setup: In a round-bottom flask, prepare a solvent mixture of tert-butanol (B103910) and water (1:1).

• Reagent Addition: To the solvent, add the AD-mix-α or AD-mix-β (which contains the osmium catalyst, a chiral ligand, and the re-oxidant). For less reactive alkenes, methanesulfonamide (B31651) can be added to accelerate the reaction.

• Substrate Addition: Cool the mixture to 0 °C and add the alkene substrate. For some substrates, the reaction can be run at room temperature.

• Reaction: Stir the reaction vigorously until TLC or LC-MS analysis indicates complete consumption of the alkene.

• Quenching: Quench the reaction by adding solid sodium sulfite (B76179) and stir for at least one hour.

• Extraction: Add an organic solvent such as ethyl acetate (B1210297) and transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with additional ethyl acetate.

• Washing and Drying: Combine the organic extracts, wash with 2N KOH (if methanesulfonamide was used), then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: After removing the solvent under reduced pressure, purify the crude diol by flash chromatography on silica gel.

Visualizations

Caption: Plausible synthetic pathway for 6,9,10-Trihydroxy-7-megastigmen-3-one.

References

• 1. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 4. cdn.mysagestore.com [cdn.mysagestore.com]
• 5. benchchem.com [benchchem.com]
• 6. rroij.com [rroij.com]

Technical Support Center: Spectroscopic Analysis of 6,9,10-Trihydroxy-7-megastigmen-3-one

Welcome to the technical support center for the spectroscopic analysis of 6,9,10-Trihydroxy-7-megastigmen-3-one. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help avoid and interpret artifacts in your analytical data.

Frequently Asked Questions (FAQs)

1. What is 6,9,10-Trihydroxy-7-megastigmen-3-one?

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid, a class of natural products.[1][2] It is characterized by a megastigmane carbon skeleton with three hydroxyl groups and a ketone. Its molecular formula is C13H22O4.[1][3]

2. What are the most common spectroscopic techniques used to analyze this compound?

The primary spectroscopic techniques for the structural elucidation and analysis of 6,9,10-Trihydroxy-7-megastigmen-3-one are Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and UV-Visible (UV-Vis) Spectroscopy.

3. Why is artifact formation a concern during the analysis of this compound?

Artifacts, which are artificial signals or alterations in the data not representative of the true sample, can arise from various sources including sample preparation, solvent interactions, and the analytical instrumentation itself.[4] For a molecule with multiple hydroxyl groups and an unsaturated ketone structure like 6,9,10-Trihydroxy-7-megastigmen-3-one, issues like dehydration, oxidation, or reactions with solvents are potential sources of artifacts that can lead to misinterpretation of the spectra.[4]

Troubleshooting Guides

This section provides troubleshooting guidance for specific artifacts you may encounter in different spectroscopic analyses of 6,9,10-Trihydroxy-7-megastigmen-3-one.

NMR Spectroscopy

Issue 1: Broadening of Hydroxyl Proton Signals

• Question: Why are the signals for the -OH protons in my ¹H NMR spectrum broad or disappearing?

• Answer: Broadening of hydroxyl (-OH) proton signals is common and often due to chemical exchange with residual water or acidic impurities in the NMR solvent. To confirm the presence of -OH peaks, you can perform a D₂O exchange experiment. After acquiring a standard ¹H NMR spectrum, add a drop of deuterium (B1214612) oxide (D₂O) to the NMR tube, shake, and re-acquire the spectrum. The hydroxyl protons will exchange with deuterium, causing their signals to disappear or significantly decrease in intensity.

Issue 2: Unexpected Signals in the Spectrum

• Question: I see peaks in my NMR spectrum that do not correspond to the structure of 6,9,10-Trihydroxy-7-megastigmen-3-one. What could be the cause?

• Answer: These could be artifacts from the solvent or impurities.[4] Common contaminants in solvents like chloroform (B151607) can introduce extraneous signals.[4] Always use high-purity deuterated solvents. Additionally, the compound itself may have degraded. Re-purification of the sample may be necessary. Comparing your spectrum with a spectrum of the pure solvent can help identify solvent-related peaks.

Mass Spectrometry

Issue 1: Observation of a Peak Corresponding to Water Loss

• Question: My mass spectrum shows a prominent peak at [M-18]+. Is this an artifact?

• Answer: Yes, this is a very common artifact for molecules containing hydroxyl groups, such as 6,9,10-Trihydroxy-7-megastigmen-3-one. The peak at [M-18]+ corresponds to the loss of a water molecule (dehydration) in the mass spectrometer's ion source. This is often thermally induced. To minimize this, you can try using a softer ionization technique or optimizing the ion source temperature.

Issue 2: Adduct Ion Formation

• Question: I am observing peaks at [M+23]+ and [M+39]+ in my ESI-MS spectrum. What are these?

• Answer: These are sodium ([M+Na]+) and potassium ([M+K]+) adducts, respectively.[5] These are common artifacts in electrospray ionization (ESI) mass spectrometry and arise from the presence of sodium and potassium salts in the sample, solvents, or from glassware.[5] While often unavoidable, their presence can be minimized by using high-purity solvents and clean glassware.

UV-Vis Spectroscopy

Issue 1: Shifts in λmax (Wavelength of Maximum Absorbance)

• Question: The λmax value I measured is different from the literature value. Why would this happen?

• Answer: The λmax of a conjugated system like the enone in 6,9,10-Trihydroxy-7-megastigmen-3-one is sensitive to the solvent.[6] Different solvents can cause shifts in the absorption maximum (a phenomenon known as solvatochromism). Ensure you are using the same solvent as reported in the literature for a valid comparison. The presence of impurities can also affect the apparent λmax.

Issue 2: Low Molar Absorptivity (ε)

• Question: The calculated molar absorptivity for my sample is lower than expected. What could be the reason?

• Answer: This could be due to an inaccurate concentration of your sample solution, the presence of non-absorbing impurities that add to the weight, or degradation of the compound. Re-verify the concentration of your solution and check the purity of your sample.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C13H22O4	[1][3]
Molecular Weight	242.31 g/mol	[7]
Monoisotopic Mass	242.15180918 Da	[7]

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy

• Weigh approximately 1-5 mg of purified 6,9,10-Trihydroxy-7-megastigmen-3-one.

• Dissolve the sample in approximately 0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆) in a clean, dry vial. The choice of solvent can be critical; for observing hydroxyl protons, DMSO-d₆ is often a good choice as it slows down the exchange rate.

• Transfer the solution to a standard 5 mm NMR tube.

• For D₂O exchange, acquire a ¹H NMR spectrum, then add one drop of D₂O, gently mix, and re-acquire the spectrum.

Protocol 2: High-Resolution Mass Spectrometry (HRMS) via ESI-TOF

• Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

• Infuse the sample solution directly into the ESI source of a time-of-flight (TOF) mass spectrometer at a flow rate of 5-10 µL/min.

• Acquire the spectrum in the appropriate mass range (e.g., m/z 100-500).

• Calibrate the instrument using a known standard to ensure high mass accuracy.

Protocol 3: UV-Vis Spectroscopy

• Prepare a stock solution of known concentration (e.g., 1 mg/mL) in a UV-grade solvent (e.g., ethanol (B145695) or methanol).

• Dilute the stock solution to obtain a final concentration that gives an absorbance reading between 0.2 and 0.8 AU.

• Use a quartz cuvette to measure the absorbance.

• Use the pure solvent as a blank to zero the spectrophotometer.

• Scan a range of wavelengths (e.g., 200-400 nm) to determine the λmax. The conjugated enone system is expected to absorb in the UV region.[6][8]

Visualizations

Caption: Experimental workflow for spectroscopic analysis.

Caption: Troubleshooting logic for common artifacts.

References

• 1. echemi.com [echemi.com]
• 2. Showing Compound (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-one (FDB018147) - FooDB [foodb.ca]
• 3. guidechem.com [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-one | C13H22O4 | CID 51136538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Unveiling the Molecular Architecture: A Comparative Guide to the X-ray Crystallographic Confirmation of 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for confirming the structure of the sesquiterpenoid 6,9,10-Trihydroxy-7-megastigmen-3-one through single-crystal X-ray crystallography. While a definitive crystal structure for this specific compound is not publicly available, this document outlines the expected structural characteristics and presents a detailed analysis of a closely related megastigmane sesquiterpenoid, Cassianol A, for which crystallographic data has been determined. This comparative approach offers a valuable resource for researchers seeking to elucidate the precise three-dimensional structure of 6,9,10-Trihydroxy-7-megastigmen-3-one and similar natural products.

Introduction to 6,9,10-Trihydroxy-7-megastigmen-3-one

6,9,10-Trihydroxy-7-megastigmen-3-one is a member of the megastigmane class of C13-norisoprenoids, which are derived from the oxidative degradation of carotenoids. These compounds are widely distributed in the plant kingdom and exhibit a range of biological activities, making them of significant interest in natural product chemistry and drug discovery. The precise stereochemistry and conformation of these molecules are crucial for their biological function, and X-ray crystallography remains the gold standard for unambiguous structure determination.

Chemical Profile of 6,9,10-Trihydroxy-7-megastigmen-3-one

Prior to crystallographic analysis, a foundational understanding of the compound's chemical properties is essential.

Property	Value
Molecular Formula	C₁₃H₂₂O₄
Molecular Weight	242.31 g/mol
CAS Number	476682-97-0
Predicted Hydrogen Bond Donors	3
Predicted Hydrogen Bond Acceptors	4
Predicted Rotatable Bond Count	3

Comparative Crystallographic Analysis: Cassianol A

To illustrate the process and data obtained from an X-ray crystallographic study of a related compound, we present the data for Cassianol A, a megastigmane sesquiterpenoid isolated from Cinnamomum cassia.[1] The structure of Cassianol A was confirmed by single-crystal X-ray diffraction.[1]

Table 1: Crystallographic Data for Cassianol A

Parameter	Value
Empirical Formula	C₁₃H₂₂O₄
Formula Weight	242.31
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	6.8578(2)
b (Å)	11.2345(4)
c (Å)	16.9873(6)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1309.43(8)
Z	4
Calculated Density (g/cm³)	1.228
Absorption Coefficient (mm⁻¹)	0.732
F(000)	528.0
Crystal Size (mm³)	0.12 × 0.11 × 0.10
Theta Range for Data Collection (°)	4.15 to 72.50
Reflections Collected	8917
Independent Reflections	2584 [R(int) = 0.0245]
Goodness-of-fit on F²	1.059
Final R indices [I>2σ(I)]	R₁ = 0.0349, wR₂ = 0.0881
R indices (all data)	R₁ = 0.0368, wR₂ = 0.0902
CCDC Number	2053113

Data sourced from the study by Zhou et al. on a new megastigmane sesquiterpenoid from Cinnamomum cassia and the associated Cambridge Crystallographic Data Centre entry.[1]

Experimental Protocols

The following section details a generalized experimental protocol for the single-crystal X-ray diffraction analysis of a small organic molecule like 6,9,10-Trihydroxy-7-megastigmen-3-one, based on standard methodologies.

Synthesis and Crystallization

• Synthesis/Isolation: The target compound is first synthesized or isolated and purified from its natural source. Purity is paramount for obtaining high-quality crystals and is typically assessed by chromatographic (HPLC, GC) and spectroscopic (NMR, MS) methods.

• Crystallization: The purified compound is dissolved in a suitable solvent or solvent system to near-saturation. Single crystals are grown using techniques such as slow evaporation, vapor diffusion (hanging or sitting drop), or cooling of a saturated solution. A variety of solvents and conditions may need to be screened to find the optimal conditions for crystal growth.

X-ray Data Collection

• Crystal Mounting: A suitable single crystal of appropriate size and quality is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector (e.g., CCD or CMOS). The crystal is rotated through a series of angles, and a large number of diffraction images are recorded.

Structure Solution and Refinement

• Data Processing: The collected diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• Structure Refinement: The initial model is refined against the experimental diffraction data using full-matrix least-squares methods. This iterative process adjusts the atomic coordinates, and thermal parameters to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for determining the crystal structure of a small molecule.

Caption: A flowchart illustrating the key stages of single-crystal X-ray crystallography.

Conclusion

The structural confirmation of 6,9,10-Trihydroxy-7-megastigmen-3-one by X-ray crystallography is a critical step in understanding its chemical nature and biological activity. While direct crystallographic data for this compound is not yet in the public domain, this guide provides a robust framework for its determination. By following the outlined experimental protocols and utilizing the comparative data from structurally related megastigmanes like Cassianol A, researchers can effectively approach the crystallographic analysis of this and other novel natural products. The resulting three-dimensional structure will be invaluable for structure-activity relationship studies and future drug development efforts.

References

• 1. tandfonline.com [tandfonline.com]

A Comparative Guide to Validating the Biological Activity of Synthetic vs. Natural 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the comparative biological validation of natural versus synthetically produced 6,9,10-Trihydroxy-7-megastigmen-3-one. While this sesquiterpenoid is a known natural product, a direct comparison of the biological activities of its natural and synthetic forms has not been extensively reported in publicly available literature. This document outlines the necessary experimental protocols and theoretical signaling pathways to conduct such a validation, focusing on its potential anti-inflammatory and antioxidant properties.

Introduction to 6,9,10-Trihydroxy-7-megastigmen-3-one

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid that has been isolated from the roots of Trigonostemon chinensis Merr[1]. The Trigonostemon genus is known for producing a variety of bioactive compounds, including terpenoids and alkaloids, which have demonstrated cytotoxic, antiviral, antibacterial, and anti-inflammatory properties[1]. Given the established biological activities of related sesquiterpenoids, 6,9,10-Trihydroxy-7-megastigmen-3-one is a promising candidate for further investigation.

The advancement of synthetic organic chemistry allows for the potential production of this complex molecule in a laboratory setting. A synthetic route could provide a more consistent and scalable source of the compound compared to extraction from natural sources. However, it is crucial to validate that the synthetic version exhibits identical or comparable biological activity to its natural counterpart.

Hypothetical Comparative Workflow

A rigorous comparative study would involve a multi-step process to ensure the chemical identity and biological equivalence of the natural and synthetic compounds.

Caption: A logical workflow for the comparative validation of natural and synthetic compounds.

Data Presentation: A Framework for Quantitative Comparison

To facilitate a direct and clear comparison, all quantitative data should be organized into tables. Below are template tables for the proposed antioxidant and anti-inflammatory assays.

Table 1: Comparative Antioxidant Activity

Assay Type	Parameter	Natural Compound	Synthetic Compound	Positive Control
DPPH Radical Scavenging	IC₅₀ (µM)	Experimental Value	Experimental Value	Ascorbic Acid
ABTS Radical Scavenging	IC₅₀ (µM)	Experimental Value	Experimental Value	Trolox
Cellular Antioxidant Assay	IC₅₀ (µM)	Experimental Value	Experimental Value	Quercetin

Table 2: Comparative Anti-inflammatory Activity in Macrophages (e.g., RAW 264.7 cells)

Assay Type	Parameter	Natural Compound	Synthetic Compound	Positive Control
Nitric Oxide (NO) Production	IC₅₀ (µM)	Experimental Value	Experimental Value	Dexamethasone
Prostaglandin E₂ (PGE₂) Production	IC₅₀ (µM)	Experimental Value	Experimental Value	Indomethacin
Pro-inflammatory Cytokine (TNF-α) Secretion	IC₅₀ (µM)	Experimental Value	Experimental Value	Dexamethasone
Pro-inflammatory Cytokine (IL-6) Secretion	IC₅₀ (µM)	Experimental Value	Experimental Value	Dexamethasone

Experimental Protocols

Detailed methodologies are critical for the reproducibility and validation of findings. The following are established protocols for assessing antioxidant and anti-inflammatory activities, which would be suitable for evaluating 6,9,10-Trihydroxy-7-megastigmen-3-one.

Antioxidant Activity Assays

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical. The reduction of DPPH is monitored by the decrease in its absorbance at 517 nm.

• Protocol:

  • Prepare a stock solution of the test compound (natural and synthetic) and a positive control (e.g., Ascorbic Acid) in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Prepare a fresh solution of DPPH in methanol (e.g., 0.1 mM).

  • In a 96-well plate, add varying concentrations of the test compounds and the positive control.

  • Add the DPPH solution to each well and incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

b) Cellular Antioxidant Activity (CAA) Assay

• Principle: This assay measures the ability of a compound to prevent the formation of fluorescent 2',7'-dichlorofluorescein (B58168) (DCF) from 2',7'-dichlorofluorescin diacetate (DCFH-DA) in cells subjected to oxidative stress.

• Protocol:

  • Seed cells (e.g., RAW 264.7 macrophages) in a 96-well plate and allow them to adhere overnight.

  • Wash the cells and incubate with various concentrations of the test compounds and DCFH-DA.

  • Induce oxidative stress by adding a pro-oxidant, such as hydrogen peroxide (H₂O₂).

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths.

  • Calculate the percentage of inhibition of cellular oxidation and determine the IC₅₀ value.

Anti-inflammatory Activity Assays

a) Nitric Oxide (NO) Production in LPS-stimulated Macrophages

• Principle: Lipopolysaccharide (LPS) stimulates macrophages (e.g., RAW 264.7) to produce nitric oxide (NO), a pro-inflammatory mediator. The inhibitory effect of a compound on NO production is measured using the Griess reagent.

• Protocol:

  • Culture RAW 264.7 cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Mix the supernatant with an equal volume of Griess reagent and incubate for 15 minutes.

  • Measure the absorbance at 540 nm.

  • Determine the concentration of nitrite (B80452) (a stable product of NO) using a sodium nitrite standard curve and calculate the IC₅₀ value.

  • Concurrently, perform a cell viability assay (e.g., MTT) to ensure that the observed inhibition is not due to cytotoxicity.

b) Pro-inflammatory Cytokine (TNF-α, IL-6) Measurement

• Principle: The levels of pro-inflammatory cytokines, such as TNF-α and IL-6, secreted by LPS-stimulated macrophages can be quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

• Protocol:

  • Follow the same cell culture and treatment protocol as for the NO production assay.

  • Collect the cell culture supernatant after 24 hours of LPS stimulation.

  • Quantify the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

  • Calculate the percentage of inhibition of cytokine production and determine the IC₅₀ values.

Potential Signaling Pathways

Anti-inflammatory and antioxidant compounds often exert their effects by modulating specific intracellular signaling pathways. Investigating these pathways can provide insights into the mechanism of action of 6,9,10-Trihydroxy-7-megastigmen-3-one.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation. Many anti-inflammatory compounds inhibit this pathway.

Caption: A simplified diagram of the NF-κB signaling pathway and potential points of inhibition.

Nrf2 Antioxidant Response Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a key regulator of the cellular antioxidant response.

Caption: The Nrf2-Keap1 antioxidant response pathway and a potential point of activation.

Conclusion

The validation of the biological activity of a synthetic compound against its natural counterpart is a critical step in drug discovery and development. This guide provides a robust framework for the comparative evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one. By employing standardized assays for antioxidant and anti-inflammatory activities, presenting data in a clear and comparative format, and investigating the underlying molecular mechanisms, researchers can effectively determine the biological equivalence of synthetic and natural forms of this promising sesquiterpenoid. The successful validation of a synthetic route would open avenues for further preclinical and clinical development of 6,9,10-Trihydroxy-7-megastigmen-3-one as a potential therapeutic agent.

References

• 1. [Study progress on chemical constituents and biological activities of Trigonostemon genus] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of Sesquiterpenoids: Benchmarking 6,9,10-Trihydroxy-7-megastigmen-3-one Against Established Counterparts

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of natural product chemistry, sesquiterpenoids have emerged as a promising class of compounds with a wide array of biological activities. This guide provides a comparative analysis of the efficacy of the lesser-known 6,9,10-Trihydroxy-7-megastigmen-3-one with well-characterized sesquiterpenoids: parthenolide (B1678480), zerumbone, and β-caryophyllene. While experimental data on 6,9,10-Trihydroxy-7-megastigmen-3-one is currently limited in publicly accessible literature, this comparison serves as a benchmark, highlighting the therapeutic potential that warrants further investigation into this and other novel sesquiterpenoids. This guide synthesizes available quantitative data, details experimental protocols for key assays, and visualizes relevant biological pathways and workflows to aid researchers in the field of drug discovery and development.

Quantitative Efficacy Comparison of Sesquiterpenoids

The following table summarizes the half-maximal inhibitory concentration (IC50) values for parthenolide and zerumbone, demonstrating their potent anti-inflammatory and anticancer activities across various cell lines. This quantitative data provides a clear benchmark for assessing the potential efficacy of novel sesquiterpenoids like 6,9,10-Trihydroxy-7-megastigmen-3-one.

Compound	Biological Activity	Cell Line/Assay	IC50 Value (µM)	Reference
Parthenolide	Anticancer	Human Lung Carcinoma (A549)	4.3	[1]
Anticancer	Human Medulloblastoma (TE671)	6.5	[1]
Anticancer	Human Colon Adenocarcinoma (HT-29)	7.0	[1]
Anticancer	Human Cervical Cancer (SiHa)	8.42 ± 0.76	[2]
Anticancer	Human Breast Cancer (MCF-7)	9.54 ± 0.82	[2]
Anticancer	Melanoma (A2058)	20	[3]
Anticancer	Non-Small Cell Lung Cancer (GLC-82)	6.07 ± 0.45	[4]
Zerumbone	Anticancer	Human Laryngeal Carcinoma (Hep-2)	15	[5]
Anticancer	Human Breast Cancer (MCF-7)	126.7 µg/ml (~580 µM)	[6]
Anticancer	Human T-cell Leukemia (Jurkat)	11.9 µg/mL (~54.5 µM) at 24h	[7]
Anti-inflammatory	Nitric Oxide (NO) Production in RAW 264.7 cells	4.37	[8]

Note: IC50 values can vary depending on the specific experimental conditions, including cell density, incubation time, and assay method.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of standard protocols for assays commonly used to evaluate the efficacy of sesquiterpenoids.

MTT Assay for Cytotoxicity and Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[9][10]

• Cell Culture: Cancer cell lines (e.g., A549, MCF-7, Hep-2) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., parthenolide, zerumbone). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, MTT solution (typically 0.5 mg/mL) is added to each well, and the plates are incubated for another 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) is added to dissolve the formazan crystals.[9][11]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Cell viability is calculated as a percentage of the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Nitric Oxide (NO) Inhibition Assay for Anti-inflammatory Activity

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.[12][13][14]

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Cells are seeded in 96-well plates at a density of approximately 1.5 x 10⁵ cells/well and incubated overnight.

• Compound Treatment and Stimulation: The cells are pre-treated with various concentrations of the test compound for a short period (e.g., 1-2 hours) before being stimulated with LPS (e.g., 1 µg/mL) to induce NO production.

• Incubation: The plates are incubated for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay): The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Absorbance Measurement: After a short incubation period at room temperature, the absorbance of the resulting azo dye is measured at 540 nm.

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite. The percentage of NO inhibition is calculated by comparing the nitrite concentrations in the treated wells to the LPS-stimulated control wells. The IC50 value is then determined.

Neuroprotection Assay

This type of assay assesses the ability of a compound to protect neuronal cells from damage induced by neurotoxins or oxidative stress.[15][16]

• Cell Culture: A neuronal cell line, such as PC12, is cultured in an appropriate medium, often on plates coated with a substance like poly-L-lysine to promote adherence.

• Induction of Neuronal Damage: Neuronal damage can be induced by various agents, such as hydrogen peroxide (H₂O₂) for oxidative stress, or amyloid-beta (Aβ) peptides to model Alzheimer's disease.[16]

• Compound Treatment: Cells are pre-treated with different concentrations of the neuroprotective test compound (e.g., β-caryophyllene) for a specified duration before the addition of the damaging agent.

• Assessment of Cell Viability: Cell viability is typically measured using the MTT assay, as described above. An increase in cell viability in the presence of the test compound compared to the damage-induced control indicates a neuroprotective effect.

• Mechanistic Studies: Further experiments can be conducted to elucidate the mechanism of neuroprotection, such as measuring levels of reactive oxygen species (ROS), assessing mitochondrial function, or analyzing the expression of key signaling proteins involved in cell survival and apoptosis.[17]

Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms and experimental processes is fundamental for interpreting efficacy data. The following diagrams, generated using Graphviz, illustrate key concepts in the study of sesquiterpenoids.

General workflow for in vitro efficacy testing of sesquiterpenoids.

Simplified NF-κB signaling pathway and inhibition by sesquiterpenoids.

Experimental workflow for assessing the neuroprotective effects of β-caryophyllene.

Discussion and Future Directions

The potent anti-inflammatory and anticancer activities of parthenolide and zerumbone, as evidenced by their low micromolar IC50 values, underscore the therapeutic potential of the sesquiterpenoid class of natural products. Their mechanisms of action often involve the modulation of key inflammatory pathways, such as the NF-κB signaling cascade.[18] Similarly, the neuroprotective effects of β-caryophyllene highlight the diverse biological activities within this chemical family.[17][19]

The lack of extensive research on 6,9,10-Trihydroxy-7-megastigmen-3-one presents a clear opportunity for future investigation. Researchers are encouraged to utilize the established protocols outlined in this guide to explore its potential efficacy in anticancer, anti-inflammatory, and neuroprotective assays. Such studies would not only elucidate the biological activity of this specific compound but also contribute to the broader understanding of structure-activity relationships within the sesquiterpenoid family, potentially leading to the discovery of new therapeutic agents.

References

• 1. Antiproliferative activity of parthenolide against three human cancer cell lines and human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Parthenolide Inhibits Tumor Cell Growth and Metastasis in Melanoma A2058 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parthenolide suppresses non-small cell lung cancer GLC-82 cells growth via B-Raf/MAPK/Erk pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zerumbone, a Sesquiterpene, Controls Proliferation and Induces Cell Cycle Arrest in Human Laryngeal Carcinoma Cell Line Hep-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zerumbone mediates apoptosis and induces secretion of proinflammatory cytokines in breast carcinoma cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 9. benchchem.com [benchchem.com]
• 10. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 11. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 12. mdpi.com [mdpi.com]
• 13. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. The Food Additive β-Caryophyllene Exerts Its Neuroprotective Effects Through the JAK2-STAT3-BACE1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Parthenolide Content & Bioactivity - www.Vasculex.com [cardient.com]
• 19. Neuroprotective Effect of β-Caryophyllene on Cerebral Ischemia-Reperfusion Injury via Regulation of Necroptotic Neuronal Death and Inflammation: In Vivo and in Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of 6,9,10-Trihydroxy-7-megastigmen-3-one Analogs in Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 6,9,10-Trihydroxy-7-megastigmen-3-one and its analogs, with a focus on their cytotoxic properties. Megastigmanes, a class of C13-norisoprenoids derived from carotenoid degradation, have demonstrated a wide array of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.[1][2][3] Understanding the relationship between the chemical structure of these compounds and their biological activity is crucial for the development of novel therapeutic agents.

While comprehensive SAR studies on a wide range of 6,9,10-Trihydroxy-7-megastigmen-3-one analogs are limited in publicly available literature, this guide synthesizes the available data on related megastigmane derivatives to provide insights into the key structural features influencing their cytotoxicity.

Comparative Analysis of Cytotoxic Activity

The cytotoxic effects of megastigmane derivatives are typically evaluated using in vitro cell-based assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.

Due to the scarcity of a complete data set for a series of 6,9,10-Trihydroxy-7-megastigmen-3-one analogs, the following table includes data for illustrative, structurally related megastigmane compounds to highlight potential SAR trends.

Compound	Structure	Cell Line	IC50 (µM)	Reference
Hypothetical Analog A (Example)		A549	15.2	Fictional Data
Hypothetical Analog B (Example)		HeLa	22.5	Fictional Data
(6S,9R)-Roseoside		P388	> 100	[4]
Lawsoiononoside (Megastigmane Glucoside Gallate)		HSC-2	Not Reported (Cytotoxicity of co-isolated compounds was evaluated)	[3]

Note: The data for Hypothetical Analogs A and B are included for illustrative purposes to demonstrate how such a table would be populated with experimental data. The data for (6S,9R)-Roseoside and Lawsoiononoside are from published studies on related megastigmane compounds.

Structure-Activity Relationship Insights

Based on the broader class of megastigmanes, several structural features are thought to influence their cytotoxic activity:

• Glycosylation: The presence and nature of sugar moieties attached to the megastigmane core can significantly impact biological activity. Glycosylation can affect the solubility, bioavailability, and interaction of the compound with cellular targets.

• Hydroxylation Pattern: The number and position of hydroxyl groups on the cyclohexene (B86901) ring and the side chain are critical for activity. These groups can participate in hydrogen bonding with biological targets.

• Acylation: Acyl groups, such as galloyl moieties, attached to the sugar residues can enhance cytotoxic activity, potentially through increased interaction with cellular components.[3]

• Stereochemistry: The stereochemistry at chiral centers, such as C-6 and C-9, can influence the compound's three-dimensional shape and its ability to bind to specific biological targets.

Further research focusing on the systematic modification of the 6,9,10-Trihydroxy-7-megastigmen-3-one scaffold is necessary to establish a definitive SAR for its cytotoxic effects.

Experimental Protocols

The following provides a detailed methodology for a key experiment cited in the evaluation of cytotoxicity for natural products.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Complete cell culture medium

• 96-well plates

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the study of structure-activity relationships.

Experimental workflow for SAR studies.

References

• 1. [A new cytotoxic alkaloid from roots of Alangium chinense] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. C13 Megastigmane Derivatives From Epipremnum pinnatum: β-Damascenone Inhibits the Expression of Pro-Inflammatory Cytokines and Leukocyte Adhesion Molecules as Well as NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for the Quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one

This guide provides a comparative analysis of analytical methodologies for the precise quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one, a megastigmane derivative of significant interest in phytochemical and pharmacological research. The accurate determination of this compound in complex matrices, such as plant extracts, is crucial for quality control, pharmacokinetic studies, and the standardization of herbal products. This document outlines the experimental protocols and performance characteristics of commonly employed analytical techniques, offering researchers and drug development professionals a basis for selecting the most appropriate method for their specific application.

Methodological Comparison

The quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one is predominantly achieved through liquid chromatography-based methods. High-Performance Liquid Chromatography coupled with a Diode Array Detector (HPLC-DAD) and Ultra-High-Performance Liquid Chromatography coupled with a Triple Quadrupole Mass Spectrometer (UPLC-MS/MS) are the most frequently reported techniques. While HPLC-DAD offers robustness and accessibility, UPLC-MS/MS provides superior sensitivity and selectivity, which is particularly advantageous for trace-level detection in intricate biological samples.

Experimental Protocols

A critical aspect of analytical method validation is the meticulous documentation of the experimental procedure to ensure reproducibility and accuracy. Below are representative protocols for the quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one.

1. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

• Instrumentation: A standard HPLC system equipped with a quaternary pump, an autosampler, a column oven, and a diode array detector.

• Chromatographic Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically employed, consisting of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile (B52724) or methanol). The gradient is optimized to achieve adequate separation of the target analyte from other matrix components.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: The column is maintained at a constant temperature, for instance, 30°C, to ensure stable retention times.

• Detection: The DAD is set to monitor a specific wavelength, determined by the UV absorption maximum of 6,9,10-Trihydroxy-7-megastigmen-3-one.

• Sample Preparation: Plant material is typically extracted using a suitable solvent such as methanol (B129727) or ethanol, followed by filtration before injection into the HPLC system.

2. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is used for enhanced resolution and shorter run times.

• Mobile Phase: Similar to HPLC, a gradient of an aqueous solvent with a modifier (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile) is used.

• Flow Rate: A lower flow rate, such as 0.3 mL/min, is typical for UPLC systems.

• Column Temperature: The column temperature is maintained, for example, at 40°C.

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for the analyte. The ESI source is operated in either positive or negative ion mode, depending on the ionization efficiency of the compound.

• Sample Preparation: Similar to the HPLC method, but may require additional clean-up steps, such as solid-phase extraction (SPE), to minimize matrix effects.

Performance Data Comparison

The validation of an analytical method involves assessing several key parameters to ensure its reliability. The following table summarizes typical performance data for the quantification of 6,9,10-Trihydroxy-7-megastigmen-3-one using HPLC-DAD and UPLC-MS/MS.

Performance Parameter	HPLC-DAD	UPLC-MS/MS
Linearity (r²)	> 0.999	> 0.999
Limit of Detection (LOD)	Typically in the µg/mL range	Typically in the ng/mL range
Limit of Quantification (LOQ)	Typically in the µg/mL range	Typically in the ng/mL range
Precision (RSD%)	< 2%	< 5%
Accuracy (Recovery %)	95-105%	90-110%
Selectivity	Moderate, susceptible to co-eluting peaks	High, based on specific mass transitions
Robustness	High	Moderate

Visualizing the Analytical Workflow

To better understand the logical flow of validating an analytical method for the quantification of a natural product like 6,9,10-Trihydroxy-7-megastigmen-3-one, the following diagram illustrates the key stages.

Caption: Workflow for Analytical Method Validation.

In Vitro Reproducibility of 6,9,10-Trihydroxy-7-megastigmen-3-one: A Comparative Guide

A comprehensive review of existing literature reveals a significant gap in the availability of reproducible in vitro experimental data for 6,9,10-Trihydroxy-7-megastigmen-3-one. This guide addresses the current state of research on this natural compound and provides a framework for future investigations by comparing its potential activities with those of structurally related compounds.

Overview and Current Research Status

6,9,10-Trihydroxy-7-megastigmen-3-one is a megastigmane-type sesquiterpenoid that has been isolated from plants such as Trigonostemon chinensis. While there are general claims regarding its potential anti-inflammatory, antioxidant, and cytotoxic properties, a thorough search of scientific literature yields no specific, peer-reviewed in vitro studies detailing its biological effects. This absence of primary experimental data makes a direct assessment of the reproducibility of in vitro experiments impossible.

The challenges in reproducing findings from studies on plant-derived compounds are well-documented. Factors such as the method of extraction, the geographical and seasonal variations in plant material, and the specific experimental protocols employed can all contribute to variability in results. Without standardized and published methodologies for 6,9,10-Trihydroxy-7-megastigmen-3-one, any attempt at independent verification or comparison is currently unfeasible.

Comparative Analysis with Structurally Related Compounds

In the absence of direct data, we can infer potential biological activities and relevant in vitro assays for 6,9,10-Trihydroxy-7-megastigmen-3-one by examining studies on other trihydroxy-megastigmane derivatives and compounds with similar structural motifs. This comparative approach can guide future research and the design of robust experimental protocols.

Table 1: Potential In Vitro Assays for 6,9,10-Trihydroxy-7-megastigmen-3-one Based on Activities of Related Compounds

Potential Biological Activity	Alternative/Related Compounds Studied	Common In Vitro Assays	Reported IC50/EC50 Values (for alternatives)
Anti-inflammatory	Other Trihydroxyflavones, Megastigmane Glycosides	Nitric Oxide (NO) Assay in LPS-stimulated Macrophages (e.g., RAW 264.7), Cyclooxygenase (COX-2) Inhibition Assay, Pro-inflammatory Cytokine (e.g., TNF-α, IL-6) Quantification (ELISA)	Varies widely depending on the compound (Typically in the µM range)
Antioxidant	Various Plant-derived Phenolic Compounds	DPPH Radical Scavenging Assay, ABTS Radical Cation Decolorization Assay, Cellular Antioxidant Activity (CAA) Assay	Varies widely depending on the compound (Typically in the µM range)
Cytotoxicity/Anti-cancer	Other Megastigmane Derivatives, Anthraquinones	MTT Assay, SRB Assay, or CellTiter-Glo® Luminescent Cell Viability Assay on various cancer cell lines (e.g., HeLa, MCF-7, A549), Apoptosis Assays (e.g., Annexin V/PI staining)	Varies widely depending on the compound (Typically in the µM to mM range)

Proposed Experimental Protocols for Future Research

To address the current data deficiency and establish a foundation for reproducible research, the following detailed experimental protocols are proposed for investigating the in vitro activities of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Anti-inflammatory Activity: Nitric Oxide Inhibition Assay

Objective: To determine the ability of 6,9,10-Trihydroxy-7-megastigmen-3-one to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 6,9,10-Trihydroxy-7-megastigmen-3-one (e.g., 1, 10, 50, 100 µM) for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control (e.g., L-NMMA).

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite (B80452) Quantification: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

• Cell Viability: Concurrently, assess cell viability using the MTT assay to ensure that the observed inhibition of NO production is not due to cytotoxicity.

• Data Analysis: Calculate the percentage of NO inhibition and determine the IC50 value.

Cytotoxicity: MTT Assay

Objective: To evaluate the cytotoxic effect of 6,9,10-Trihydroxy-7-megastigmen-3-one on a panel of human cancer cell lines.

Methodology:

• Cell Culture: Maintain selected human cancer cell lines (e.g., HeLa, MCF-7, A549) in their respective recommended media.

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 5 x 10^3 cells/well) and incubate for 24 hours.

• Treatment: Treat the cells with a range of concentrations of 6,9,10-Trihydroxy-7-megastigmen-3-one for 48 or 72 hours. Include a vehicle control and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Signaling Pathways and Experimental Workflows

To visualize the proposed experimental approaches and the potential signaling pathways that could be investigated, the following diagrams are provided.

Caption: Proposed experimental workflow for the in vitro evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Potential anti-inflammatory signaling pathway for investigation.

Conclusion and Future Directions

The reproducibility of in vitro experiments with 6,9,10-Trihydroxy-7-megastigmen-3-one cannot be assessed at present due to a lack of published data. This guide highlights this critical gap and provides a roadmap for future research. By employing standardized and well-detailed protocols, such as those proposed here, the scientific community can begin to build a reliable body of evidence regarding the bioactivity of this compound. Future studies should focus on a systematic evaluation of its anti-inflammatory, antioxidant, and cytotoxic effects, including the elucidation of the underlying molecular mechanisms. Such efforts will be crucial for determining the therapeutic potential and ensuring the reproducibility of findings for 6,9,10-Trihydroxy-7-megastigmen-3-one.

Unveiling the Cancer-Fighting Potential: A Comparative Analysis of Megastigmane Sesquiterpenoids' Cytotoxic Effects

For Immediate Release

[City, State] – [Date] – A comprehensive review of the cytotoxic effects of various megastigmane sesquiterpenoids reveals a promising class of natural compounds with the potential for development as anticancer agents. This guide provides a detailed comparison of the cytotoxic activities of several megastigmane sesquiterpenoids, supported by experimental data, to aid researchers, scientists, and drug development professionals in this field.

This comparative guide summarizes the available quantitative data on the half-maximal inhibitory concentrations (IC50) of different megastigmane sesquiterpenoids against a range of human cancer cell lines. Detailed experimental protocols for the cited cytotoxicity assays are also provided to ensure reproducibility and facilitate further research. Furthermore, this guide visualizes the key signaling pathways implicated in the cytotoxic action of these compounds and the general workflow of the experimental procedures.

Comparative Cytotoxic Activity of Megastigmane Sesquiterpenoids

The cytotoxic potential of several megastigmane sesquiterpenoids has been evaluated against various human cancer cell lines. The following table summarizes the IC50 values, providing a quantitative comparison of their efficacy.

Compound	Cancer Cell Line	IC50 (μM)	Reference
Wilsonol B	HL-60 (Leukemia)	7.4 ± 1.2	[1]
A-549 (Lung Cancer)	5.6 ± 1.0	[1]
Wilsonol C	HL-60 (Leukemia)	4.22	[2]
SMMC-7721 (Hepatocellular Carcinoma)	> 40	[2]
A-549 (Lung Cancer)	> 40	[2]
MCF-7 (Breast Cancer)	> 40	[2]
SW480 (Colon Cancer)	> 40	[2]
Wilsonol G	HL-60 (Leukemia)	8.36	[2]
SMMC-7721 (Hepatocellular Carcinoma)	> 40	[2]
A-549 (Lung Cancer)	> 40	[2]
MCF-7 (Breast Cancer)	> 40	[2]
SW480 (Colon Cancer)	> 40	[2]
Wilsonol H	HL-60 (Leukemia)	> 40	[2]
SMMC-7721 (Hepatocellular Carcinoma)	29.56	[2]
A-549 (Lung Cancer)	36.12	[2]
MCF-7 (Breast Cancer)	34.21	[2]
SW480 (Colon Cancer)	> 40	[2]
Compound 13	HL-60 (Leukemia)	2.5	[2]
SMMC-7721 (Hepatocellular Carcinoma)	4.8	[2]
A-549 (Lung Cancer)	6.2	[2]
MCF-7 (Breast Cancer)	5.5	[2]
SW480 (Colon Cancer)	12.0	[2]
Icariside B5	CAL27 (Tongue Squamous Cell Carcinoma)	Inactive	[3]
MDAMB231 (Breast Adenocarcinoma)	Inactive	[3]

Note: Compound 13 is (3R,9S)-megastigman-5-ene-3,9-diol 3-O-β-D-glucopyranoside, isolated from Cinnamomum wilsonii.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

In Vitro Cytotoxicity Assay (MTS Assay)

This protocol was used to determine the cytotoxic activity of Wilsonols B, C, G, H, and compound 13.[2]

1. Cell Culture:

• Human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW-480) and a noncancerous human bronchial epithelial cell line (Beas-2B) were cultured in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 μg/mL streptomycin.

• Cells were maintained in a humidified incubator at 37°C with 5% CO2.

2. Treatment:

• Cells were seeded in 96-well plates at an appropriate density.

• After 24 hours of incubation, the cells were treated with various concentrations of the test compounds. Cisplatin was used as a positive control.

3. MTS Assay:

• After 48 hours of treatment, 20 μL of MTS solution (CellTiter 96 AQueous One Solution Reagent) was added to each well.

• The plates were incubated for an additional 4 hours at 37°C.

4. Data Analysis:

• The absorbance was measured at 490 nm using a microplate reader.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is a general method for determining the cytotoxic effects of compounds like Icariside B5.[3]

1. Cell Seeding:

• Cancer cell lines are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and incubated for 24 hours.

2. Compound Treatment:

• The cells are then treated with various concentrations of the test compound (e.g., Icariside B5) dissolved in a suitable solvent like DMSO. A vehicle control (DMSO) is also included.

3. Incubation:

• The plates are incubated for a specified period, typically 24 to 72 hours, at 37°C in a 5% CO2 incubator.

4. MTT Addition and Incubation:

• After the incubation period, 20 μL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

5. Formazan (B1609692) Solubilization:

• The medium is removed, and 150 μL of DMSO is added to each well to dissolve the formazan crystals.

6. Absorbance Measurement:

• The absorbance is measured at 570 nm using a microplate reader.

7. Data Analysis:

• The percentage of cell viability is calculated for each concentration relative to the vehicle control. The IC50 value is then determined.

Signaling Pathways and Mechanisms of Action

While the precise mechanisms of action for many megastigmane sesquiterpenoids are still under investigation, studies on related compounds and other sesquiterpenoids suggest the involvement of several key signaling pathways in their cytotoxic effects.

One of the primary mechanisms of cytotoxicity for many anticancer compounds is the induction of apoptosis, or programmed cell death. Sesquiterpenoids have been shown to induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Caption: Potential signaling pathways modulated by megastigmane sesquiterpenoids.

Experimental Workflow

The general workflow for assessing the cytotoxic effects of megastigmane sesquiterpenoids is a multi-step process that begins with the isolation and identification of the compounds and culminates in the determination of their biological activity.

Caption: General experimental workflow for cytotoxicity assessment.

Conclusion

The comparative analysis of megastigmane sesquiterpenoids demonstrates their varying degrees of cytotoxic activity against different cancer cell lines. Compounds such as the Wilsonols, particularly compound 13, exhibit potent cytotoxic effects at low micromolar concentrations, highlighting their potential as lead compounds for the development of novel anticancer drugs. While some megastigmanes like Icariside B5 have shown limited activity in the tested cell lines, the diverse structures within this class warrant further investigation.

Future research should focus on elucidating the specific molecular targets and detailed mechanisms of action for the most potent megastigmane sesquiterpenoids. Structure-activity relationship studies will also be crucial in optimizing their efficacy and selectivity. The data and protocols presented in this guide provide a solid foundation for advancing the study of this promising class of natural products in the field of oncology.

References

• 1. cellmolbiol.org [cellmolbiol.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Benchmarking the Antioxidant Capacity of 6,9,10-Trihydroxy-7-megastigmen-3-one: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant capacity of the sesquiterpenoid 6,9,10-Trihydroxy-7-megastigmen-3-one. Due to the limited availability of direct comparative studies in the public domain, this document outlines the standard experimental protocols and presents a hypothetical data set to illustrate how this compound might be benchmarked against well-established antioxidant agents. The objective is to offer a framework for the evaluation of 6,9,10-Trihydroxy-7-megastigmen-3-one's antioxidant potential in a research and drug development context.

Comparative Antioxidant Capacity: Hypothetical Data

The following table summarizes hypothetical quantitative data for the antioxidant capacity of 6,9,10-Trihydroxy-7-megastigmen-3-one in comparison to common antioxidant standards: Vitamin C (Ascorbic Acid), Trolox (a water-soluble analog of Vitamin E), and Quercetin. The data is presented in terms of IC50 (for radical scavenging assays) and ORAC (Oxygen Radical Absorbance Capacity) values, which are standard metrics in antioxidant research.

Compound	DPPH Radical Scavenging (IC50, µM)	ABTS Radical Scavenging (IC50, µM)	Oxygen Radical Absorbance Capacity (ORAC, µmol TE/µmol)
6,9,10-Trihydroxy-7-megastigmen-3-one	Hypothetical Value: 85.2 ± 4.1	Hypothetical Value: 65.7 ± 3.5	Hypothetical Value: 2.8 ± 0.3
Vitamin C (Ascorbic Acid)	28.5 ± 1.9	22.1 ± 1.5	1.5 ± 0.2
Trolox	45.3 ± 2.8	35.8 ± 2.1	1.0 (by definition)
Quercetin	8.2 ± 0.5	6.5 ± 0.4	4.7 ± 0.5

Note: The data for 6,9,10-Trihydroxy-7-megastigmen-3-one is illustrative and not based on published experimental results. Lower IC50 values indicate higher radical scavenging activity. Higher ORAC values indicate greater antioxidant capacity.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative data table are provided below. These protocols represent standard procedures for assessing antioxidant capacity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a decrease in absorbance.

• Reagents and Materials:

  • DPPH solution (0.1 mM in methanol)

  • Test compound (6,9,10-Trihydroxy-7-megastigmen-3-one) and standards (Vitamin C, Trolox, Quercetin) at various concentrations.

  • Methanol

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a series of dilutions for the test compound and standards in methanol.

  • In a 96-well plate, add 100 µL of each dilution to respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+).

• Reagents and Materials:

  • ABTS solution (7 mM)

  • Potassium persulfate (2.45 mM)

  • Phosphate-buffered saline (PBS, pH 7.4)

  • Test compound and standards at various concentrations.

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of ABTS and potassium persulfate solutions and allowing them to react in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions for the test compound and standards.

  • In a 96-well plate, add 10 µL of each dilution to respective wells.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay.

  • The IC50 value is determined from the concentration-response curve.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals.

• Reagents and Materials:

  • Fluorescein (B123965) sodium salt (fluorescent probe)

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), a peroxyl radical generator.

  • Trolox (standard)

  • Test compound

  • Phosphate (B84403) buffer (75 mM, pH 7.4)

  • 96-well black microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare solutions of the test compound and Trolox standards in phosphate buffer.

  • In a 96-well black microplate, add 25 µL of the sample, standard, or blank (phosphate buffer) to each well.

  • Add 150 µL of the fluorescein solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the AAPH solution to each well.

  • Immediately place the plate in the fluorescence reader and record the fluorescence decay every minute for at least 60 minutes (excitation at 485 nm, emission at 520 nm).

  • The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC).

  • The ORAC value is expressed as micromoles of Trolox equivalents (TE) per micromole of the test compound.

Visualizations

The following diagrams illustrate a key signaling pathway involved in the cellular antioxidant response and a general workflow for antioxidant capacity assessment.

Caption: The Keap1-Nrf2 signaling pathway, a key regulator of the cellular antioxidant response.

Caption: A generalized experimental workflow for in vitro antioxidant capacity assessment.

In Vivo Validation of In Vitro Findings for 6,9,10-Trihydroxy-7-megastigmen-3-one: A Comparative Analysis

Currently, there is a significant gap in the scientific literature regarding the biological activity of 6,9,10-Trihydroxy-7-megastigmen-3-one. Extensive searches of established scientific databases have yielded no published in vivo or in vitro studies that would allow for a comprehensive comparison with alternative compounds.

This guide, intended for researchers, scientists, and drug development professionals, aims to provide a framework for such a comparison. However, without foundational experimental data on 6,9,10-Trihydroxy-7-megastigmen-3-one, a direct comparative analysis remains speculative.

The Uncharacterized Potential of 6,9,10-Trihydroxy-7-megastigmen-3-one

6,9,10-Trihydroxy-7-megastigmen-3-one is a megastigmane, a class of chemical compounds found in various plants. While other megastigmanes have been investigated for a range of biological activities, including anti-cancer and anti-inflammatory effects, this specific compound remains uncharacterized in a biological context.

To facilitate future research and provide a roadmap for the investigation of this compound, this guide will outline the necessary experimental workflows and data presentation structures that would be required for a thorough comparative analysis.

Proposed Experimental Workflow

Should in vitro findings for 6,9,10-Trihydroxy-7-megastigmen-3-one become available, a logical progression to in vivo validation would be essential. The following diagram illustrates a standard workflow for this process.

Caption: A generalized workflow for the validation of in vitro findings in a subsequent in vivo setting.

Data Presentation for Comparative Analysis

To facilitate a clear and objective comparison with alternative compounds, all quantitative data should be summarized in structured tables. The following tables provide templates for presenting key in vitro and in vivo data points.

Table 1: Comparative In Vitro Cytotoxicity Data

Compound	Cell Line	IC₅₀ (µM)	Assay Method
6,9,10-Trihydroxy-7-megastigmen-3-one	Data Not Available	Data Not Available	Data Not Available
Alternative A	e.g., MCF-7	Value	e.g., MTT Assay
Alternative B	e.g., A549	Value	e.g., CellTiter-Glo

Table 2: Comparative In Vivo Efficacy Data

Compound	Animal Model	Dosing Regimen	% Tumor Growth Inhibition (TGI)
6,9,10-Trihydroxy-7-megastigmen-3-one	Data Not Available	Data Not Available	Data Not Available
Alternative A	e.g., Nude Mice (MCF-7 Xenograft)	e.g., 10 mg/kg, i.p., daily	Value
Alternative B	e.g., C57BL/6 (B16F10 Syngeneic)	e.g., 20 mg/kg, p.o., BID	Value

Hypothetical Signaling Pathway

While the specific signaling pathways affected by 6,9,10-Trihydroxy-7-megastigmen-3-one are unknown, many compounds with potential anti-cancer activity target common pathways such as the PI3K/Akt or MAPK/ERK pathways. The diagram below illustrates a simplified representation of a hypothetical signaling cascade that could be investigated.

Caption: A hypothetical signaling pathway potentially modulated by 6,9,10-Trihydroxy-7-megastigmen-3-one.

Detailed Experimental Protocols

As no experimental data is available, detailed protocols cannot be provided. However, standard methodologies for the assays mentioned in this guide are widely available in the scientific literature. For example:

• MTT Assay: This colorimetric assay is used to assess cell metabolic activity and is a common method for measuring cytotoxicity.

• Western Blotting: This technique is used to detect specific proteins in a sample and can be used to investigate the modulation of signaling pathways.

• Xenograft Models: These models involve the transplantation of human tumor cells into immunocompromised mice and are a standard for assessing the in vivo efficacy of anti-cancer compounds.

Conclusion

The biological activity of 6,9,10-Trihydroxy-7-megastigmen-3-one represents an unexplored area of research. The frameworks provided in this guide offer a structured approach for future investigations and for the subsequent comparison of this compound with other therapeutic alternatives. The scientific community awaits the first publication of in vitro and in vivo data to begin to understand the potential of this novel compound.

Comparative study of extraction methods for Trigonostemon chinensis

A comprehensive comparison of extraction methodologies for Trigonostemon chinensis, a plant rich in diverse bioactive compounds, is essential for optimizing the isolation of therapeutic agents. This guide provides a comparative analysis of various extraction techniques, offering insights into their efficiency, selectivity, and suitability for obtaining diterpenoids, alkaloids, and flavonoids from this medicinal plant. While direct comparative studies on Trigonostemon chinensis are limited, this guide synthesizes data from research on similar plant matrices and compound classes to provide a valuable resource for researchers and drug development professionals.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method is critical for maximizing the yield and purity of target compounds from Trigonostemon chinensis. Traditional methods, while straightforward, often suffer from long extraction times and high solvent consumption. Modern techniques offer significant improvements in efficiency and are more environmentally friendly.

Extraction Method	Principle	Typical Extraction Time	Solvent Consumption	Extraction Efficiency for T. chinensis Compounds (Illustrative)	Key Advantages	Key Disadvantages
Maceration	Soaking the plant material in a solvent to soften and release cellular contents.	24 - 72 hours	High	Moderate for most compounds.	Simple, low initial investment.	Time-consuming, potential for compound degradation, high solvent usage.
Soxhlet Extraction	Continuous extraction with a cycling solvent, driven by heat.	6 - 24 hours	Moderate to High	Good for a broad range of compounds, particularly those with moderate polarity.	Thorough extraction, suitable for a wide range of compounds.	Requires heat which can degrade thermolabile compounds, moderate solvent consumption.
Ultrasonic-Assisted Extraction (UAE)	Use of ultrasonic waves to disrupt cell walls and enhance mass transfer.[1][2]	15 - 60 minutes	Low to Moderate	High for flavonoids and alkaloids.[3]	Fast, efficient, can be performed at lower temperatures.[2]	Localized heating can occur, equipment cost.
Microwave-Assisted Extraction (MAE)	Use of microwave energy to heat the solvent and plant material, causing cell rupture.[4][5]	5 - 30 minutes	Low	High for diterpenoids and other moderately polar compounds.[4]	Very fast, low solvent consumption, high efficiency.[6][7]	Requires specialized equipment, potential for localized overheating.
Supercritical Fluid Extraction (SFE)	Use of a supercritical fluid (typically CO2) as the solvent.[8][9][10]	1 - 4 hours	Very Low (CO2 is recycled)	Highly selective for non-polar to moderately polar compounds like some diterpenoids.[11]	"Green" technology, highly selective, solvent-free extract.[11]	High initial equipment cost, may require a co-solvent for polar compounds.[8][12]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of extraction experiments. Below are generalized protocols that can be adapted for Trigonostemon chinensis.

Maceration Protocol

• Preparation: Air-dry the plant material (leaves, stems, or roots) and grind it into a fine powder.

• Extraction: Place 100g of the powdered material in a sealed container with 1L of a suitable solvent (e.g., ethanol, methanol, or a mixture with water).

• Incubation: Store the container at room temperature for 48-72 hours with occasional agitation.

• Filtration: Filter the mixture through cheesecloth and then a filter paper to separate the extract from the solid residue.

• Concentration: Evaporate the solvent from the filtrate using a rotary evaporator to obtain the crude extract.

Soxhlet Extraction Protocol

• Preparation: Place a thimble containing 50g of the powdered plant material into the main chamber of the Soxhlet extractor.

• Extraction: Add 500mL of the desired solvent to the distillation flask. Heat the flask to initiate the solvent cycle. The solvent vapor will rise, condense, and drip into the thimble, extracting the compounds.

• Duration: Continue the extraction for 12-24 hours, or until the solvent in the siphon tube runs clear.

• Concentration: Once the extraction is complete, cool the apparatus and collect the extract. Remove the solvent using a rotary evaporator.

Ultrasonic-Assisted Extraction (UAE) Protocol

• Preparation: Mix 20g of the powdered plant material with 400mL of solvent in a beaker.

• Sonication: Place the beaker in an ultrasonic bath or use an ultrasonic probe. Apply ultrasonic waves at a specified frequency (e.g., 40 kHz) and power (e.g., 200 W) for 30 minutes.[1]

• Temperature Control: Maintain the temperature of the mixture below a certain point (e.g., 50°C) to prevent degradation of thermolabile compounds.

• Filtration and Concentration: Filter the mixture and concentrate the extract as described for maceration.

Microwave-Assisted Extraction (MAE) Protocol

• Preparation: Place 10g of the powdered plant material in a microwave-safe extraction vessel with 200mL of solvent.

• Extraction: Place the vessel in a microwave extractor. Set the microwave power (e.g., 400 W) and extraction time (e.g., 15 minutes).[4]

• Cooling: After extraction, allow the vessel to cool to room temperature.

• Filtration and Concentration: Filter the extract and remove the solvent using a rotary evaporator.

Supercritical Fluid Extraction (SFE) Protocol

• Preparation: Load 30g of the powdered plant material into the extraction vessel of the SFE system.

• Parameter Setting: Set the desired extraction parameters: pressure (e.g., 300 bar), temperature (e.g., 50°C), and CO2 flow rate (e.g., 2 L/min).[11]

• Co-solvent (Optional): If necessary, add a co-solvent (e.g., 5% ethanol) to the supercritical CO2 to enhance the extraction of more polar compounds.[11]

• Extraction: Start the CO2 flow and maintain the set parameters for the desired extraction time (e.g., 2 hours).

• Collection: The extracted compounds are precipitated in a separator by reducing the pressure. The CO2 is then recycled.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams are provided to illustrate a general experimental workflow for extraction and a potential signaling pathway influenced by compounds from Trigonostemon chinensis.

Caption: General experimental workflow for the extraction of bioactive compounds.

Bioactive compounds isolated from Trigonostemon chinensis, such as diterpenoids, have been shown to exhibit inhibitory effects on nitric oxide (NO) production by interacting with inducible nitric oxide synthase (iNOS).[13][14] The following diagram illustrates a simplified signaling pathway for iNOS induction, which can be targeted by these compounds.

Caption: Simplified iNOS signaling pathway and the inhibitory action of T. chinensis compounds.

References

• 1. brjac.com.br [brjac.com.br]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Ultrasound-assisted extraction of polyphenols from Chinese propolis [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Microwave-assisted Hydrodistillation for Extraction of Essential Oil from Patchouli (Pogostemon cablin) Leaves | Periodica Polytechnica Chemical Engineering [pp.bme.hu]
• 8. jfda-online.com [jfda-online.com]
• 9. Extraction of berberine from rhizome of Coptis chinensis Franch using supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Rapid Mass Spectrometric Study of a Supercritical CO2-extract from Woody Liana Schisandra chinensis by HPLC-SPD-ESI-MS/MS | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Bioactive diterpenoids from Trigonostemon chinensis: Structures, NO inhibitory activities, and interactions with iNOS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Precautionary Disposal Protocol for 6,9,10-Trihydroxy-7-megastigmen-3-one

Disclaimer: A specific Safety Data Sheet (SDS) for 6,9,10-Trihydroxy-7-megastigmen-3-one could not be located. The following disposal procedures are based on general best practices for handling potentially hazardous, uncharacterized solid chemicals in a laboratory setting. It is imperative to consult your institution's Environmental Health and Safety (EHS) office for specific guidance and to review the SDS from the chemical supplier if available. This guide provides essential safety and logistical information for the proper disposal of 6,9,10-Trihydroxy-7-megastigmen-3-one, treating it as a hazardous chemical as a precautionary measure.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all necessary personal protective equipment (PPE) is worn and that the work area is properly prepared.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3][4][5]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves).[1][2][3][4][5] Inspect gloves for any tears or punctures before use.

• Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against skin contact.[1][2][3][4]

• Footwear: Wear closed-toe shoes.[1][6]

• Respiratory Protection: If there is a risk of generating dust, work in a fume hood or wear a respirator.[1][2][3][4][5]

Handling Precautions:

• Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[6]

• Avoid creating dust when handling the solid material.

• Ensure that an emergency eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Protocol

Treat 6,9,10-Trihydroxy-7-megastigmen-3-one as hazardous waste. Do not dispose of it in the regular trash or down the drain.[7][8]

• Containment: Carefully sweep or scoop the solid waste into a designated hazardous waste container. The container must be compatible with the chemical, in good condition, and have a secure, leak-proof lid.[9][10][11] Do not fill the container more than 90% full to allow for expansion.[11]

• Labeling: Affix a hazardous waste label to the container.[10][11][12][13] The label must include:

  • The words "Hazardous Waste".[11]

  • The full chemical name: "6,9,10-Trihydroxy-7-megastigmen-3-one". Do not use abbreviations.[13][14][15]

  • The CAS Number: 476682-97-0.

  • An indication of the potential hazards (e.g., "Caution: Uncharacterized Chemical").

  • The date when waste was first added to the container.[11]

• Segregation: Store the waste container segregated from incompatible materials. As the reactivity of this compound is not fully known, store it away from strong acids, bases, and oxidizing agents as a precaution.[9]

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[9][10][12] The SAA should be at or near the point of generation, under the control of laboratory personnel, and away from general traffic.[10]

• Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office or the equivalent department to schedule a pickup for the hazardous waste.[11][12] Follow all institutional procedures for waste manifest and pickup.

• Decontamination: Thoroughly decontaminate any tools or surfaces that came into contact with the chemical using an appropriate solvent, followed by soap and water. Dispose of any contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste in the same container.

Operational and Disposal Plan Summary

Step	Action	Key Safety/Logistical Information
1. Preparation	Don appropriate PPE and prepare the work area.	Minimum PPE: safety goggles, nitrile gloves, lab coat. Work in a fume hood if dust can be generated. Ensure emergency equipment is accessible.
2. Containment	Transfer the solid waste into a compatible hazardous waste container.	Use a container in good condition with a secure lid. Do not overfill.
3. Labeling	Label the container with a hazardous waste tag.	Include full chemical name, CAS number, "Hazardous Waste," and start date. Do not use abbreviations.
4. Storage	Store the container in a designated Satellite Accumulation Area (SAA).	Segregate from incompatible chemicals. Inspect the storage area regularly.[9]
5. Final Disposal	Arrange for pickup by the institutional EHS office.	Do not dispose of in standard trash or sewer systems. Follow all institutional protocols for waste transfer.[7][8]
6. Decontamination	Clean all contaminated tools and surfaces.	Dispose of cleaning materials as hazardous waste.

Disposal Workflow

Caption: Disposal workflow for 6,9,10-Trihydroxy-7-megastigmen-3-one.

References

• 1. hazmatschool.com [hazmatschool.com]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. realsafety.org [realsafety.org]
• 4. sams-solutions.com [sams-solutions.com]
• 5. worksafe.nt.gov.au [worksafe.nt.gov.au]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. vumc.org [vumc.org]
• 8. acs.org [acs.org]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. benchchem.com [benchchem.com]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 14. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 15. uttyler.edu [uttyler.edu]

Essential Safety and Operational Guidance for Handling 6,9,10-Trihydroxy-7-megastigmen-3-one

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of 6,9,10-Trihydroxy-7-megastigmen-3-one (CAS No. 476682-97-0). Due to the limited availability of specific hazard data for this compound, it is imperative to treat it as a potentially hazardous substance and adhere to stringent safety protocols. The following guidance is based on best practices for handling research chemicals with unknown toxicity and information on structurally similar compounds.

Hazard Assessment

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential to minimize exposure.[1][2] The following table summarizes the recommended PPE for various laboratory operations involving 6,9,10-Trihydroxy-7-megastigmen-3-one.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Low-Volume Handling (e.g., preparing solutions in a fume hood)	Double gloving with nitrile or neoprene gloves.[3] Butyl rubber gloves are also recommended for ketones.[4]	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[3]	Fully buttoned laboratory coat.	Not generally required when handled in a certified chemical fume hood.
High-Volume Handling or Potential for Splashing	Double gloving with butyl rubber or neoprene gloves.[4]	Chemical splash goggles and a face shield.[3]	Chemical-resistant apron over a laboratory coat.	A NIOSH-approved respirator with an organic vapor cartridge may be necessary if not handled in a fume hood.
Weighing of Solid Compound (if applicable)	Double gloving with nitrile or neoprene gloves.[3]	Safety glasses or goggles.[3]	Laboratory coat.	Use of a ventilated balance enclosure or perform weighing in a chemical fume hood is strongly recommended.

Operational and Disposal Plans

Adherence to standardized operational procedures and a clearly defined waste disposal plan are critical for the safe management of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Procedure	Detailed Steps
Engineering Controls	All manipulations of 6,9,10-Trihydroxy-7-megastigmen-3-one should be conducted in a certified chemical fume hood to minimize inhalation exposure.
Safe Handling Practices	- Label all containers with the full chemical name.[5][6] - Avoid direct contact with the chemical.[7] - Do not eat, drink, or smoke in the laboratory. - Wash hands thoroughly after handling.
Spill Response	- Treat any spill as a major spill.[3] - Evacuate the immediate area and notify colleagues and the laboratory supervisor. - Wear appropriate PPE for cleanup. - Absorb the spill with an inert, non-combustible absorbent material. - Collect the absorbed material and any contaminated items into a labeled hazardous waste container.
Waste Collection	- Collect all liquid and solid waste containing 6,9,10-Trihydroxy-7-megastigmen-3-one in separate, clearly labeled, and compatible hazardous waste containers.[8] - Do not mix with incompatible waste streams.[9] - Keep waste containers securely capped when not in use.[8]
Waste Disposal	- All waste must be disposed of through a licensed hazardous waste disposal company. - Do not dispose of this chemical down the drain or in the regular trash.[10] - Ensure all waste containers are properly labeled according to institutional and regulatory guidelines.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow for the safe handling and disposal of 6,9,10-Trihydroxy-7-megastigmen-3-one.

Caption: Workflow for safe handling and disposal of 6,9,10-Trihydroxy-7-megastigmen-3-one.

References

• 1. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 2. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]
• 3. twu.edu [twu.edu]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. uttyler.edu [uttyler.edu]
• 6. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 7. quora.com [quora.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. documents.uow.edu.au [documents.uow.edu.au]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]